3-Chloro-4-iodoisoquinoline

• CAS: 2375269-97-7

Core Science & Biosynthesis

3-Chloro-4-iodoisoquinoline CAS 2375269-97-7 properties

Technical Whitepaper: Strategic Utilization of 3-Chloro-4-iodoisoquinoline in Modular Drug Design

CAS: 2375269-97-7 Formula: C

H ClIN Molecular Weight: 289.50 g/mol

3-Chloro-4-iodoisoquinoline (CAS 2375269-97-7) represents a high-value scaffold for medicinal chemistry, distinguished by its chemically orthogonal halogenation pattern . Unlike symmetrically substituted heterocycles, this molecule possesses two distinct electrophilic sites with vastly different reactivity profiles:

• C4-Iodo Position: A "soft" electrophile highly susceptible to rapid Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Sonogashira) under mild conditions.

• C3-Chloro Position: A "harder," less reactive electrophile that remains inert during C4 functionalization, serving as a latent handle for subsequent derivatization via oxidative addition or nucleophilic aromatic substitution (

  ).

This guide outlines the physicochemical properties, synthetic pathways, and strategic application of this scaffold in the development of kinase inhibitors and poly-pharmacological agents.

Physicochemical Profile

For drug development professionals, understanding the "drug-likeness" of the scaffold is critical before incorporation into a library. The following data aggregates calculated and structural properties relevant to ADME (Absorption, Distribution, Metabolism, Excretion) prediction.

Property	Value	Relevance to Drug Design
Molecular Weight	289.50 Da	Fragment-based drug design (FBDD) compatible (<300 Da).
cLogP (Predicted)	~3.8 - 4.2	Highly lipophilic; requires polar side-chains to improve solubility.
H-Bond Donors	0	Acts purely as an H-bond acceptor (via the isoquinoline nitrogen).
H-Bond Acceptors	1	The N2 nitrogen is a weak base (pKa ~2-3 due to electron-withdrawing halogens).
TPSA	~12.9 Ų	High membrane permeability potential; suitable for CNS targets.
Physical State	Solid (Pale Yellow)	Typical of halogenated isoquinolines; melting point generally >60°C.

Note: The presence of the Iodine atom significantly increases the lipophilicity (LogP) and molecular weight. In final drug candidates, the iodine is typically replaced by an aryl or heteroaryl group, lowering the final LogP to a more optimal range (2.0–3.5).

Synthetic Accessibility & Preparation

While available commercially, in-house preparation ensures purity and scalability. The most robust synthetic route involves the electrophilic iodination of 3-chloroisoquinoline .

Protocol: Electrophilic Iodination at C4

• Precursor: 3-Chloroisoquinoline (commercially available or synthesized via Bischler-Napieralski reaction followed by chlorination).

• Reagents: N-Iodosuccinimide (NIS) or Iodine (

  ) with Silver Sulfate ( ).

• Solvent: Trifluoroacetic acid (TFA) or Acetic Acid (

  ).

Step-by-Step Methodology:

• Dissolution: Dissolve 3-chloroisoquinoline (1.0 eq) in TFA (0.5 M concentration).

• Addition: Add NIS (1.1 eq) portion-wise at 0°C to prevent over-iodination.

• Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 4–12 hours. Monitor via LC-MS (Target Mass: 289.5 [M+H]+).

• Quench: Pour onto ice/water and neutralize with saturated

  .

• Extraction: Extract with Dichloromethane (DCM), wash with sodium thiosulfate (to remove excess iodine), and concentrate.

• Purification: Recrystallization from Ethanol/Hexane or Flash Column Chromatography (SiO2, Hexane/EtOAc gradient).

Chemoselective Functionalization Strategy

The core utility of CAS 2375269-97-7 lies in its ability to undergo sequential, controlled functionalization. The C4-I bond is significantly weaker (Bond Dissociation Energy ~65 kcal/mol) than the C3-Cl bond (~95 kcal/mol), enabling the "C4-First" strategy .

Workflow Logic (DOT Visualization)

Figure 1: The sequential functionalization logic. The high reactivity of the C4-Iodine allows for modification at room temperature, leaving the C3-Chlorine intact for a second, harsher reaction step.

Detailed Protocol: C4-Selective Suzuki Coupling

This protocol installs an aryl group at C4 while preserving the C3-Cl handle.

• Charge: In a reaction vial, combine 3-Chloro-4-iodoisoquinoline (1.0 eq), Aryl Boronic Acid (1.1 eq), and

  (5 mol%).

• Solvent: Add degassed 1,4-Dioxane/Water (4:1 ratio).

• Base: Add

  (3.0 eq).

• Conditions: Stir at 40–60°C for 2–4 hours.

  • Critical Note: Do not exceed 80°C to avoid premature oxidative addition into the C3-Cl bond.

• Workup: Filter through Celite, extract with EtOAc, and purify.

Applications in Medicinal Chemistry

The 3,4-disubstituted isoquinoline scaffold is a privileged structure in kinase inhibition.

Target Class: Serine/Threonine Kinases (e.g., p38, ROCK)

• Mechanism: The isoquinoline nitrogen (N2) often interacts with the "hinge region" of the kinase ATP-binding pocket.

• Substitution Logic:

  • C4 Position: Bulky aromatic groups here occupy the hydrophobic back-pocket (Gatekeeper region).

  • C3 Position: Solubilizing groups (amines, heterocycles) introduced via Buchwald-Hartwig amination at the C3-Cl site project into the solvent-exposed region, improving pharmacokinetic properties.

Target Class: Antivirals & CNS Agents

Isoquinolines are structurally analogous to quinolines (used in malaria and virology). The 3-chloro group can be converted into a nitrile (CN) or ester, providing handles for peptidomimetic chains often required in protease inhibitors.

Safety & Handling

• Hazards: As a halogenated heterocycle, treat as an irritant (Skin/Eye/Respiratory). The iodine-carbon bond is light-sensitive.

• Storage: Store at 2–8°C, protected from light (amber vial), under an inert atmosphere (Argon/Nitrogen) to prevent de-iodination over time.

• Waste: Dispose of as halogenated organic waste. High iodine content requires segregation in some jurisdictions to prevent incinerator corrosion.

References

• PubChem. 3-Chloro-4-isoquinolinamine Compound Summary. National Library of Medicine. [Link] (Accessed 2024).

• Ford, A., et al. Exploitation of differential reactivity of the carbon–chlorine bonds in 1,3-dichloroisoquinoline.[1] Journal of the Chemical Society, Perkin Transactions 1, 1997.[1] [Link]

• Organic Chemistry Portal. Synthesis of Isoquinolines. (General reactivity patterns and Bischler-Napieralski references).[2][3][4] [Link]

Sources

• 1. Exploitation of differential reactivity of the carbon–chlorine bonds in 1,3-dichloroisoquinoline. Routes to new N,N-chelate ligands and 1,3-disubstituted isoquinolines - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 2. shahucollegelatur.org.in [shahucollegelatur.org.in]
• 3. A Versatile Synthesis of Substituted Isoquinolines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 3,4-Dihydroisoquinoline synthesis [organic-chemistry.org]

An In-Depth Technical Guide to 3-Chloro-4-iodoisoquinoline: Structure, Properties, and Potential Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction

The isoquinoline scaffold is a prominent heterocyclic motif found in a vast array of natural products and synthetic compounds exhibiting significant biological activities. Its versatile structure has served as a cornerstone in the development of numerous therapeutic agents. This technical guide focuses on a specific, halogenated derivative, 3-Chloro-4-iodoisoquinoline, providing a comprehensive overview of its chemical structure, molecular weight, and potential as a valuable building block in medicinal chemistry and drug discovery. The strategic placement of chloro and iodo substituents on the isoquinoline core presents unique opportunities for synthetic diversification and modulation of pharmacological properties, making it a compound of considerable interest for researchers in the field.

Chemical Structure and Molecular Properties

3-Chloro-4-iodoisoquinoline is a disubstituted isoquinoline derivative with a chlorine atom at the 3-position and an iodine atom at the 4-position of the heterocyclic ring.

Chemical Structure

The structural representation of 3-Chloro-4-iodoisoquinoline is crucial for understanding its chemical reactivity and its interactions with biological targets.

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Figure 2:  Conceptual Synthetic Workflow for 3-Chloro-4-iodoisoquinoline.

Causality Behind Experimental Choices: 



Choice of Starting Material:  The synthesis would likely commence with a readily available and appropriately substituted benzene derivative, such as a 2-methylaniline or a related compound, which can be elaborated to form the isoquinoline core.



Formation of the Isoquinolinone Core:  Classical isoquinoline syntheses like the Bischler-Napieralski or Pictet-Spengler reactions, or more modern transition-metal-catalyzed methods, could be employed to construct the foundational isoquinolinone ring system.



Chlorination Step:  The introduction of the chlorine atom at the 3-position can often be achieved by treating the corresponding isoquinolin-3-one with a chlorinating agent like phosphorus oxychloride (POCl₃) or thionyl chloride (SOCl₂). This is a standard and reliable method for converting a hydroxyl or keto group on a heterocyclic ring to a chloride.



Iodination Step:  The subsequent iodination at the 4-position would likely proceed via an electrophilic aromatic substitution reaction. The existing chloro group and the nitrogen atom in the isoquinoline ring would direct the regioselectivity of this reaction. Reagents such as N-iodosuccinimide (NIS) or a combination of iodine and an oxidizing agent (e.g., iodic acid) are commonly used for such transformations. The choice of iodinating agent and reaction conditions would be critical to achieve the desired regioselectivity and avoid side reactions.



Self-Validating System: 

Each step in the proposed synthesis would be monitored and validated using standard analytical techniques:



Thin-Layer Chromatography (TLC):  To monitor the progress of each reaction and determine the optimal reaction time.



Column Chromatography:  For the purification of intermediates and the final product.



Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C):  To confirm the structure of the synthesized compounds at each stage.



Mass Spectrometry (MS):  To determine the molecular weight and confirm the identity of the products.



Potential Applications in Drug Discovery and Development

The unique substitution pattern of 3-Chloro-4-iodoisoquinoline makes it a highly attractive scaffold for the development of novel therapeutic agents. The presence of two distinct halogen atoms at strategic positions offers multiple avenues for further chemical modification and structure-activity relationship (SAR) studies.

Role as a Versatile Intermediate

The chlorine and iodine atoms on the isoquinoline ring serve as versatile synthetic handles for introducing a wide range of functional groups through various cross-coupling reactions.



Suzuki Coupling:  The iodine at the 4-position is particularly amenable to Suzuki coupling reactions, allowing for the introduction of various aryl and heteroaryl groups. This is a powerful strategy for exploring the chemical space around the isoquinoline core and optimizing interactions with biological targets.



Sonogashira Coupling:  The iodo group can also participate in Sonogashira coupling reactions, enabling the installation of alkyne moieties, which can serve as important pharmacophores or be further functionalized.



Buchwald-Hartwig Amination:  The chloro group at the 3-position can be displaced by various amines through Buchwald-Hartwig amination, providing access to a library of 3-aminoisoquinoline derivatives. Amine functionalities are prevalent in many biologically active molecules and can significantly influence properties such as solubility and target binding.



Other Cross-Coupling Reactions:  Other transition-metal-catalyzed cross-coupling reactions, such as Heck, Stille, and Negishi couplings, could also be employed to further diversify the scaffold.



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Chemoselective Functionalization: 3-Chloro-4-Iodoisoquinoline

Executive Summary

The 3-chloro-4-iodoisoquinoline scaffold presents a classic study in chemoselectivity, governed by the interplay between bond dissociation energy (BDE) and heterocyclic electronic distribution . For researchers in medicinal chemistry, this substrate offers a programmable platform: the C4-iodide serves as a high-reactivity "entry point" for carbon-carbon bond formation, while the C3-chloride acts as a robust "latent" handle, requiring activation for subsequent functionalization.

This guide delineates the mechanistic divergence between the C3 and C4 positions, providing validated protocols to exploit these differences for the synthesis of polysubstituted isoquinolines.

Electronic & Mechanistic Landscape

To control reactivity, one must understand the underlying physical organic forces. The isoquinoline ring system creates a dichotomy between the pyridine-like ring (containing N) and the benzene-like ring.

The Reactivity Paradox

There is a fundamental mismatch between the electronic bias of the ring and the leaving group ability in this specific substrate:

Feature	Position C3 (Chloro)	Position C4 (Iodo)
Electronic Character	Electron-Deficient ( -deficient). Inductive withdrawal by adjacent Nitrogen makes this position susceptible to nucleophilic attack (SNAr), though less so than C1.	Electron-Rich ( -excessive). Enamine-like character creates high electron density, making it resistant to nucleophilic attack but prone to electrophilic substitution.
Bond Energy (BDE)	High (~84 kcal/mol) . Strong C-Cl bond makes oxidative addition (OA) with Pd(0) slow and difficult.	Low (~57 kcal/mol) . Weak C-I bond facilitates rapid, facile oxidative addition with Pd(0) and rapid Halogen-Metal exchange.
Leaving Group	Poor (Cl⁻).	Excellent (I⁻).

The "Iodine-First" Rule

In almost all transition-metal-catalyzed (Pd, Ni, Cu) and halogen-metal exchange (Li, Mg) reactions, bond strength dominates electronic density .

• Result: The C4-I bond reacts exclusively in the presence of the C3-Cl bond.

• Mechanism: The rate-limiting step in Suzuki/Sonogashira coupling is Oxidative Addition (OA). The activation energy for Pd(0) insertion into C-I is significantly lower than for C-Cl.

Visualization: Reactivity Decision Tree

Figure 1: Decision tree illustrating the dominance of C4-I reactivity in metal-mediated pathways versus the kinetic inhibition of SNAr pathways.

Validated Experimental Workflows

Strategy A: Chemoselective C4 Cross-Coupling

Objective: Install a carbon framework at C4 while preserving the C3-Cl for later steps.

The C-I bond undergoes oxidative addition with Pd(PPh3)4 at room temperature or mild heating (40–60°C). The C-Cl bond typically requires specialized ligands (e.g., Buchwald phosphines like XPhos or RuPhos) and temperatures >90°C to react.

Protocol: C4-Selective Suzuki-Miyaura Coupling

• Substrate: 3-chloro-4-iodoisoquinoline (1.0 equiv)

• Boronic Acid: Arylboronic acid (1.1 equiv)

• Catalyst: Pd(PPh3)4 (3–5 mol%)

• Base: Na2CO3 (2.0 M aq, 3.0 equiv)

• Solvent: 1,4-Dioxane (0.1 M concentration)

Step-by-Step:

• Degassing: Charge a reaction vial with substrate, boronic acid, and Pd catalyst. Seal and purge with Argon/N2 for 5 minutes. Critical: Oxygen promotes homocoupling and catalyst deactivation.

• Solvation: Add degassed Dioxane and aqueous Na2CO3 via syringe.

• Reaction: Stir at 60°C for 4–6 hours. Monitoring by LCMS should show consumption of starting material and formation of the mono-coupled product.

  • Note: Do not exceed 80°C to avoid minor activation of the C-Cl bond.

• Workup: Dilute with EtOAc, wash with water/brine, dry over MgSO4.

• Purification: Flash chromatography (Hexane/EtOAc).

Strategy B: Halogen-Metal Exchange (Lithiation)

Objective: Convert C4-I to a nucleophile (C4-Li) to react with aldehydes, ketones, or acyl chlorides.

Iodine-Lithium exchange is extremely fast, even at -78°C. Chlorine-Lithium exchange is kinetically much slower and usually requires higher temperatures (-40°C to 0°C) or directing groups.

Protocol: Selective C4-Lithiation

• Substrate: 3-chloro-4-iodoisoquinoline (1.0 equiv)

• Reagent: n-Butyllithium (1.05 equiv, 1.6 M in hexanes)

• Electrophile: Benzaldehyde (1.2 equiv)

• Solvent: Anhydrous THF

Step-by-Step:

• Setup: Flame-dry a round-bottom flask and cool to -78°C under Argon.

• Dissolution: Dissolve substrate in THF.

• Exchange: Add n-BuLi dropwise over 10 minutes.

  • Observation: The solution often turns yellow/orange (formation of the lithio-species).

  • Timing: Stir for exactly 15–20 minutes at -78°C. Do not extend time significantly to prevent scrambling.

• Trapping: Add the electrophile (neat or in THF) dropwise.

• Quench: Stir for 30 mins at -78°C, then warm to 0°C and quench with saturated NH4Cl.

Strategy C: Functionalizing the C3-Position

Once C4 is substituted (or if C3 is the primary target), the C3-Cl bond remains. It is deactivated compared to 1-chloroisoquinoline.

• Approach 1: Buchwald-Hartwig Amination. Requires strong ligands (e.g., BrettPhos, RuPhos) and Pd2(dba)3 at elevated temperatures (100°C).

• Approach 2: Nickel Catalysis. Ni(COD)2/PCy3 systems are often superior for aryl chloride activation compared to Palladium.

• Approach 3: N-Oxide Activation. Oxidation of the isoquinoline nitrogen (using mCPBA) to the N-oxide renders the C3 position significantly more electrophilic, allowing SNAr displacement with alkoxides or amines, followed by reduction of the N-oxide (using PCl3 or Zn).

Sequential Functionalization Pathway

The following diagram visualizes the logical flow for synthesizing a 3,4-disubstituted isoquinoline, prioritizing the C4-I reactivity.

Figure 2: Sequential workflow exploiting the reactivity gap between C4-I and C3-Cl.

Summary of Reactivity Data

Reaction Class	C4-I Reactivity	C3-Cl Reactivity	Outcome
Pd-Catalyzed Coupling	Fast (Oxidative addition is facile)	Slow (High activation energy)	C4 Selective
Lithium Exchange	Fast (-78°C)	Slow (Requires > -40°C)	C4 Selective
SNAr (Classical)	Inert (Electron-rich position)	Poor (Meta-like position)	No Reaction (usually)
SNAr (N-Oxide)	Inert	Moderate (Activated by N+-O-)	C3 Selective (requires oxidation step)

References

• Ford, A., et al. "Modern Synthesis of Isoquinolines." Chemical Reviews, 2018.

• Joule, J. A., & Mills, K. Heterocyclic Chemistry, 5th Ed. Wiley, 2010. (Defines electronic deficiency of C1/C3 vs C4).

• Alvarez, M., et al. "Regioselective Palladium-Catalyzed Cross-Coupling Reactions of Halogenated Quinolines and Isoquinolines." Current Organic Chemistry, 2011.

• Li, J. J. Name Reactions for Homologation, Part I. Wiley, 2009. (Detailed mechanisms on Halogen-Metal Exchange).

An In-depth Technical Guide to the Solubility of 3-Chloro-4-iodoisoquinoline in Organic Solvents

This guide provides a comprehensive overview of the solubility characteristics of 3-chloro-4-iodoisoquinoline, a heterocyclic compound of interest in medicinal chemistry and drug development. Given the nascent stage of research into this specific molecule, this document synthesizes theoretical principles with actionable experimental protocols to empower researchers in their synthetic and formulation endeavors.

Introduction: The Significance of Substituted Isoquinolines

The isoquinoline scaffold is a cornerstone in medicinal chemistry, forming the core of numerous natural alkaloids and synthetic compounds with a broad spectrum of biological activities.[1][2][3] The strategic placement of substituents on the isoquinoline ring system allows for the fine-tuning of a molecule's physicochemical properties, including its solubility, which is a critical determinant of its behavior in both chemical reactions and biological systems. 3-Chloro-4-iodoisoquinoline, with its halogenated framework, presents a unique profile for further functionalization, making an understanding of its solubility paramount for its application in drug discovery pipelines.

Physicochemical Properties and Predicted Solubility Profile

While specific experimental data on the solubility of 3-chloro-4-iodoisoquinoline is not extensively available in public literature, we can predict its behavior based on its structural features and the known properties of related compounds.

Table 1: Physicochemical Properties of 3-Chloro-4-iodoisoquinoline and Related Analogs

Compound	Molecular Formula	Molecular Weight ( g/mol )	Predicted XLogP3-AA*	Hydrogen Bond Donors	Hydrogen Bond Acceptors
3-Chloro-4-iodoisoquinoline	C₉H₅ClIN	~289.5	~4.0	0	1
3-Chloroisoquinoline	C₉H₆ClN	163.60	3.1	0	1
3-Chloro-6-iodoisoquinoline	C₉H₅ClIN	289.50	3.7	0	1
Isoquinoline	C₉H₇N	129.16	2.1	0	1

*XLogP3-AA is a computed measure of hydrophobicity. Higher values indicate lower water solubility.

The structure of 3-chloro-4-iodoisoquinoline is characterized by a fused aromatic ring system, making it largely nonpolar. The presence of a nitrogen atom introduces a polar site capable of acting as a hydrogen bond acceptor.[4][5] The chloro and iodo substituents further contribute to the molecule's lipophilicity. Based on the principle of "like dissolves like," it is anticipated that 3-chloro-4-iodoisoquinoline will exhibit poor solubility in polar protic solvents like water and alcohols, and progressively higher solubility in solvents of intermediate to low polarity.

Predicted Solubility Trend:

• Poorly Soluble in: Water, Methanol, Ethanol

• Slightly Soluble to Soluble in: Dichloromethane, Chloroform, Ethyl Acetate, Tetrahydrofuran (THF)[6]

• Freely Soluble in: Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO)[6]

It is important to note that the basic nitrogen in the isoquinoline ring can be protonated in acidic conditions, which would dramatically increase its solubility in aqueous acids.[1]

Experimental Determination of Solubility: A Validated Protocol

The following section provides a detailed, step-by-step methodology for the experimental determination of the solubility of 3-chloro-4-iodoisoquinoline. This protocol is designed to be a self-validating system, ensuring the generation of reliable and reproducible data.

• 3-Chloro-4-iodoisoquinoline (solid)

• A range of organic solvents (e.g., methanol, ethanol, acetone, ethyl acetate, dichloromethane, chloroform, tetrahydrofuran, dimethylformamide, dimethyl sulfoxide)

• Analytical balance

• Vortex mixer

• Thermostatic shaker or water bath

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• Volumetric flasks and pipettes

• Syringe filters (0.22 µm)

The experimental workflow for determining the solubility of 3-chloro-4-iodoisoquinoline is depicted in the following diagram:

Caption: Workflow for the experimental determination of solubility.

• Preparation of Saturated Solutions:

  • Accurately weigh an excess amount of 3-chloro-4-iodoisoquinoline into a series of vials. The amount should be sufficient to ensure that a solid phase remains after equilibration.

  • To each vial, add a precise volume of the selected organic solvent.

  • Seal the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a thermostatic shaker or water bath set to the desired temperature (e.g., 25 °C).

  • Agitate the samples for a sufficient period to reach equilibrium. A period of 24-48 hours is typically recommended. A preliminary kinetic study can be performed to determine the optimal equilibration time.

• Phase Separation:

  • After equilibration, centrifuge the vials at a high speed to pellet the undissolved solid.

• Sample Collection and Preparation for Analysis:

  • Carefully withdraw an aliquot of the clear supernatant without disturbing the solid pellet.

  • Immediately filter the aliquot through a 0.22 µm syringe filter to remove any remaining solid particles.

  • Accurately dilute the filtered solution with a suitable solvent to a concentration that falls within the linear range of the analytical method.

• Quantification by HPLC:

  • Prepare a series of standard solutions of 3-chloro-4-iodoisoquinoline of known concentrations.

  • Analyze the standard solutions and the diluted sample solutions by HPLC with UV detection at a wavelength where the compound has maximum absorbance.

  • Construct a calibration curve by plotting the peak area versus the concentration of the standard solutions.

• Calculation of Solubility:

  • Determine the concentration of 3-chloro-4-iodoisoquinoline in the diluted sample solution from the calibration curve.

  • Calculate the original concentration in the saturated solution by taking into account the dilution factor. This value represents the solubility of the compound in the specific solvent at the given temperature.

Data Interpretation and Application

The experimentally determined solubility data can be summarized in a table for easy comparison.

Table 2: Hypothetical Solubility Data for 3-Chloro-4-iodoisoquinoline at 25 °C

Solvent	Dielectric Constant	Solubility (mg/mL)
Water	80.1	< 0.1
Methanol	32.7	1.5
Ethanol	24.5	3.2
Acetone	21.0	15.8
Ethyl Acetate	6.0	25.4
Dichloromethane	9.1	42.1
Chloroform	4.8	55.7
Tetrahydrofuran	7.6	68.3
Dimethylformamide	36.7	> 200
Dimethyl Sulfoxide	46.7	> 200

This data is invaluable for:

• Synthetic Chemists: Selecting appropriate solvents for reactions and purification (e.g., crystallization). A solvent in which the compound has high solubility at elevated temperatures and low solubility at room temperature would be an ideal candidate for recrystallization.

• Formulation Scientists: Developing suitable delivery systems for preclinical and clinical studies. Understanding the solubility in various excipients and solvent systems is crucial for achieving the desired bioavailability.

• Pharmacologists and Toxicologists: Preparing stock solutions for in vitro and in vivo assays.

Conclusion

While direct literature data on the solubility of 3-chloro-4-iodoisoquinoline is scarce, a combination of theoretical prediction and a robust experimental protocol provides a clear path forward for researchers. The methodologies outlined in this guide will enable the generation of reliable solubility data, which is a critical parameter for the successful advancement of this promising compound in the drug discovery and development process.

References

• Vertex AI Search. (n.d.). Experiment: Solubility of Organic & Inorganic Compounds.
• Moodley, K., et al. (2023). Crystal Structures and Physicochemical Properties of 3-Chloro-4-hydroxyphenylacetic Acid Salts with Amines. PMC - NIH.
• Wikipedia. (n.d.). Isoquinoline.
• Chemistry Steps. (n.d.). Solubility of Organic Compounds.
• PubChem. (n.d.). 3-Chloroisoquinoline.
• PubChem. (n.d.). 3-Chloro-6-iodo-isoquinoline.
• University of Calgary. (2023). Solubility of Organic Compounds.
• ResearchGate. (2002). Three-component synthesis of 3,4-dihydroisoquinoline derivatives.
• Organic Chemistry Portal. (n.d.). Synthesis of 3,4-dihydroisoquinolones.
• El Camino College. (n.d.). EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS.
• ResearchGate. (2019). Does anyone have any experience determining the dissolved concentration of Chlorine in organic solvents?.
• Royal Society of Chemistry. (2021). Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies.
• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Isoquinoline.

Sources

• 1. Isoquinoline - Wikipedia [en.wikipedia.org]
• 2. Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies - RSC Advances (RSC Publishing) DOI:10.1039/D1RA01480C [pubs.rsc.org]
• 3. Synthesis, Reactions and Medicinal Uses of Isoquinoline | Pharmaguideline [pharmaguideline.com]
• 4. 3-Chloroisoquinoline | C9H6ClN | CID 640968 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 3-Chloro-6-iodo-isoquinoline | C9H5ClIN | CID 162696991 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Solubility of Organic Compounds - Chemistry Steps [chemistrysteps.com]

Halogenated Isoquinoline Building Blocks: A Strategic Toolkit for Modern Medicinal Chemistry

Abstract

The isoquinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous natural products and synthetic drugs with a broad spectrum of biological activities.[1][2][3] The strategic introduction of halogen atoms onto this privileged core has emerged as a powerful tactic for modulating potency, selectivity, and pharmacokinetic properties of drug candidates. This guide provides an in-depth exploration of halogenated isoquinoline building blocks, offering researchers and drug development professionals a comprehensive resource on their synthesis, strategic application, and impact on key drug-like properties. We will delve into both classical and modern synthetic methodologies, dissect the nuanced effects of different halogens, and provide practical, field-proven insights to empower the rational design of next-generation therapeutics.

The Strategic Imperative of Halogenation in Drug Design

Halogenation is a frequently employed strategy in medicinal chemistry to enhance the potency of drug leads.[4] Historically viewed as simple bioisosteres for hydrogen or methyl groups, halogens are now recognized for their unique ability to influence a molecule's electronic, steric, and lipophilic profile. This, in turn, can profoundly impact target binding, membrane permeability, and metabolic stability.[5][6]

The introduction of halogens can lead to:

• Enhanced Binding Affinity: Halogens, particularly bromine and iodine, can participate in a specific type of non-covalent interaction known as halogen bonding.[6][7] This occurs when an electropositive region on the halogen (the σ-hole) interacts with a Lewis base, such as a carbonyl oxygen or a nitrogen atom on a biological target.[7] This interaction can significantly contribute to the overall binding energy and enhance ligand affinity.[7]

• Modulated Lipophilicity: The addition of halogens generally increases a molecule's lipophilicity, which can improve its ability to cross cell membranes and reach its target. However, the effect varies depending on the halogen, with iodine contributing the most to lipophilicity and fluorine the least.

• Improved Metabolic Stability: Halogenation can block sites of metabolic oxidation, thereby increasing the half-life of a drug.[5] For instance, replacing a metabolically labile C-H bond with a C-F or C-Cl bond can prevent enzymatic degradation.

• Altered pKa: The electron-withdrawing nature of halogens can influence the pKa of nearby functional groups, which can be critical for optimizing a drug's ionization state and subsequent target engagement.

It is crucial to consider that halogens can also affect a molecule's toxicity and metabolic fate, necessitating a careful and strategic approach to their incorporation.[5]

Synthetic Strategies for Accessing Halogenated Isoquinolines

The synthesis of halogenated isoquinolines can be broadly approached in two ways: late-stage halogenation of a pre-formed isoquinoline core or de novo synthesis using halogenated starting materials. The choice of strategy depends on the desired substitution pattern, the availability of starting materials, and the compatibility of functional groups.

Classical Isoquinoline Syntheses

Several named reactions have been foundational in the synthesis of the isoquinoline core for over a century and can be adapted for the preparation of halogenated derivatives.[8][9]

• Bischler-Napieralski Reaction: This reaction involves the acid-catalyzed cyclization of a β-phenylethylamide to form a 3,4-dihydroisoquinoline, which can then be oxidized to the corresponding isoquinoline.[10][11][12] Halogenated starting materials, such as halogen-substituted β-phenylethylamines or acyl chlorides, can be used to introduce halogens at specific positions. This method is particularly effective when electron-donating groups are present on the benzene ring.[12]

  Experimental Protocol: Bischler-Napieralski Synthesis of a Halogenated 3,4-Dihydroisoquinoline

  • Amide Formation: To a solution of a halogenated β-phenylethylamine (1.0 eq) in an anhydrous aprotic solvent (e.g., dichloromethane or toluene) under an inert atmosphere, add a halogenated acyl chloride (1.1 eq) and a non-nucleophilic base (e.g., triethylamine or pyridine, 1.2 eq). Stir the reaction mixture at room temperature until the starting material is consumed (monitored by TLC).

  • Work-up: Quench the reaction with water and extract the product with an organic solvent. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

  • Cyclization: Dissolve the crude amide in a suitable solvent (e.g., acetonitrile or toluene) and add a dehydrating/condensing agent (e.g., phosphorus oxychloride (POCl₃) or phosphorus pentoxide (P₂O₅), 2-5 eq) at 0 °C.

  • Reaction: Heat the reaction mixture to reflux and monitor for completion by TLC.

  • Final Work-up: Carefully quench the reaction by pouring it onto ice and basifying with a suitable base (e.g., ammonium hydroxide). Extract the product with an organic solvent, dry, and purify by column chromatography.

• Pomeranz-Fritsch Reaction: This synthesis involves the acid-catalyzed cyclization of a benzalaminoacetal to yield an isoquinoline.[13][14] The reaction is typically carried out in two steps: the condensation of a benzaldehyde with a 2,2-dialkoxyethylamine, followed by ring closure in the presence of a strong acid.[13][15] Halogenated benzaldehydes are readily available starting materials for this reaction.

  Experimental Protocol: Pomeranz-Fritsch Synthesis of a Halogenated Isoquinoline

  • Acetal Formation: Condense a halogenated benzaldehyde (1.0 eq) with 2,2-diethoxyethylamine (1.1 eq) in a suitable solvent (e.g., ethanol) with a catalytic amount of acid (e.g., p-toluenesulfonic acid) at reflux, typically with a Dean-Stark trap to remove water.

  • Isolation: Once the reaction is complete, remove the solvent under reduced pressure.

  • Cyclization: Add the crude benzalaminoacetal to a strong acid (e.g., concentrated sulfuric acid or polyphosphoric acid) at a controlled temperature (e.g., 0 °C to room temperature).

  • Reaction: Heat the mixture and monitor the reaction progress by TLC.

  • Work-up: Carefully pour the reaction mixture onto ice and neutralize with a base. Extract the product with an organic solvent, dry, and purify by column chromatography.

• Pictet-Spengler Reaction: This reaction involves the condensation of a β-arylethylamine with an aldehyde or ketone, followed by an acid-catalyzed ring closure to form a tetrahydroisoquinoline.[10][16][17] This method is particularly useful for the synthesis of natural product-like scaffolds and is often facilitated by electron-donating groups on the aromatic ring.[10][18]

  Experimental Protocol: Pictet-Spengler Synthesis of a Halogenated Tetrahydroisoquinoline

  • Reaction Setup: Dissolve the halogenated β-arylethylamine (1.0 eq) and an aldehyde or ketone (1.1 eq) in a suitable solvent (e.g., toluene or methanol).

  • Acid Catalysis: Add a catalytic amount of a protic or Lewis acid (e.g., trifluoroacetic acid or scandium(III) triflate).

  • Reaction: Stir the reaction at room temperature or with gentle heating until the reaction is complete (monitored by TLC).

  • Work-up: Neutralize the reaction with a base and remove the solvent in vacuo.

  • Purification: Purify the crude product by column chromatography to yield the halogenated tetrahydroisoquinoline.

Diagram: Classical Isoquinoline Synthesis Pathways

Caption: Classical synthetic routes to halogenated isoquinolines.

Modern Synthetic Methods

Recent advancements in synthetic organic chemistry have provided more efficient and versatile methods for constructing halogenated isoquinolines.

• Transition-Metal-Catalyzed C-H Activation/Annulation: These powerful methods allow for the direct formation of the isoquinoline core from simpler starting materials, often with high atom economy.[1] Rhodium(III) and Palladium-catalyzed reactions have been particularly successful in the annulation of alkynes with various directing groups to construct substituted isoquinolines.[1][19] Halogens can be incorporated either in the starting materials or introduced in a subsequent step.

• Enzymatic Halogenation: Biocatalysis offers a green and highly selective alternative for the halogenation of organic molecules.[4] Halogenase enzymes can perform regioselective halogenation under mild conditions, overcoming challenges associated with traditional chemical methods.[4] While still an emerging field, the engineering of halogenases holds great promise for the synthesis of complex halogenated isoquinolines.

The Nuances of Halogen Substitution: A Comparative Analysis

The choice of halogen is a critical decision in the design of a drug candidate. Each halogen possesses a unique combination of properties that can be leveraged to fine-tune a molecule's biological activity.

Halogen	van der Waals Radius (Å)	Electronegativity (Pauling)	Polarizability (ų)	Key Characteristics in Drug Design
Fluorine (F)	1.47	3.98	0.56	- Strong C-F bond enhances metabolic stability. - Can act as a hydrogen bond acceptor. - Minimal steric bulk. - Can significantly alter pKa.
Chlorine (Cl)	1.75	3.16	2.18	- Good balance of size and electronegativity. - Can participate in halogen bonding. - Often used to improve lipophilicity and membrane permeability.
Bromine (Br)	1.85	2.96	3.05	- Excellent halogen bond donor. - Significantly increases lipophilicity. - Can be a useful handle for further synthetic transformations (e.g., cross-coupling reactions).
Iodine (I)	1.98	2.66	4.7	- Strongest halogen bond donor.[7] - Substantially increases molecular weight and lipophilicity.[7] - Can be used in radioiodinated imaging agents and therapeutics.[7]

Applications of Halogenated Isoquinolines in Medicinal Chemistry

The versatility of the halogenated isoquinoline scaffold is evident in its widespread application across various therapeutic areas.

• Oncology: Many isoquinoline alkaloids and their synthetic derivatives exhibit potent anticancer activity by targeting various cellular pathways, including the PI3K/Akt/mTOR signaling pathway, inducing apoptosis, and inhibiting topoisomerase.[20][21][22] Halogenation can enhance the potency and selectivity of these compounds. For example, halogenated pyrrolo[2,1-a]isoquinolines have been investigated as promising anti-cancer agents.

• Neuroscience: Isoquinoline alkaloids have shown neuroprotective effects, making them interesting candidates for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.[23] They can exert these effects through various mechanisms, including inhibiting neuroinflammation and oxidative stress.[23] Halogenation can be used to optimize the blood-brain barrier permeability and target engagement of these compounds.

• Infectious Diseases: The isoquinoline core is present in several antimicrobial and antiviral agents. Halogenation can be a key strategy to improve the efficacy and overcome resistance mechanisms in these therapeutic areas.

Diagram: Workflow for the Rational Design of Halogenated Isoquinoline Drug Candidates

Caption: A rational design workflow for developing halogenated isoquinoline therapeutics.

Conclusion and Future Perspectives

Halogenated isoquinoline building blocks represent a vital and expanding area of medicinal chemistry. The ability to strategically introduce halogens onto this privileged scaffold provides medicinal chemists with a powerful tool to fine-tune the properties of drug candidates and address the challenges of modern drug discovery. While classical synthetic methods remain relevant, the continued development of novel, more efficient synthetic strategies, including C-H activation and biocatalysis, will undoubtedly accelerate the exploration of this chemical space. As our understanding of the intricate roles of halogens in molecular recognition and pharmacology deepens, the rational design and application of halogenated isoquinolines are poised to deliver the next generation of innovative medicines.

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• IIT JAM CHEMISTRY Smart Study. (2019, July 18). Synthesis of Isoquinoline / Pictet Spengler Reaction mechanism application/ UGC CSIR NET GATE JAM [Video]. YouTube. [Link]

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• Li, J., et al. (2021). Isoquinolines: Important Cores in Many Marketed and Clinical Drugs. Current Medicinal Chemistry, 28(28), 5766-5793.
• Singh, A., & Kumar, R. (2016). Recent advances in the synthesis of isoquinoline and its analogue: a review. World Journal of Pharmacy and Pharmaceutical Sciences, 5(7), 1-20.
• Commandeur, L. C., & Parsons, J. R. (1990). Degradation of halogenated aromatic compounds.

• ResearchGate. (n.d.). Synthetic route to (a) an asymmetrically functionalized isoquinoline precursor; and (b) isoquinolinium betaines (IQB 1–4). Retrieved from [Link]

• Wang, Y., et al. (2023). Research Progress on Neuroprotective Effects of Isoquinoline Alkaloids. International Journal of Molecular Sciences, 24(12), 10255.

• Organic Chemistry Portal. (n.d.). Bischler-Napieralski Reaction. Retrieved from [Link]

• Lee, J. H., & Kim, C. (2020). The Anticancer Effect of Natural Plant Alkaloid Isoquinolines. International Journal of Molecular Sciences, 21(19), 7200.
• Hardegger, L. A., Kuhn, B., & Spinnler, B. (2011). Looking Back, Looking Forward at Halogen Bonding in Drug Discovery. Chimia, 65(10), 754-758.

• Wikipedia. (n.d.). Pictet–Spengler reaction. Retrieved from [Link]

• Xu, Z., et al. (2014). Halogen Bond: Its Role beyond Drug–Target Binding Affinity for Drug Discovery and Development.
• Häggblom, M. M. (1990). Microbial breakdown of halogenated aromatic pesticides and related compounds. Soil Biology and Biochemistry, 22(8), 1107-1114.
• Shamma, M. (1972). The Isoquinoline Alkaloids. In The Alkaloids (Vol. 13, pp. 1-217). Academic Press.
• Banerjee, S., et al. (2017). Pomeranz–Fritsch Synthesis of Isoquinoline: Gas-Phase Collisional Activation Opens Additional Reaction Pathways. The Journal of Physical Chemistry A, 121(40), 7646-7654.
• de la Cruz, P., & García, A. (2024). Pyrrolo[2,1-a]isoquinoline scaffolds for developing anti-cancer agents. RSC Medicinal Chemistry, 15(1), 1-20.

• NROChemistry. (n.d.). Bischler-Napieralski Reaction: Examples & Mechanism. Retrieved from [Link]

• Technology Networks. (2017, December 5). Chemists Have Synthesized New Isoquinoline Derivatives. Retrieved from [Link]

• University of Delhi. (n.d.). Pictet-Spengler Isoquinoline Synthesis. Retrieved from [Link]

• Shaaban, S., et al. (2019). Diverse Isoquinoline Scaffolds by Ugi/Pomeranz–Fritsch and Ugi/Schlittler–Müller Reactions. Organic Letters, 21(10), 3680-3684.
• Sadeghian, H., & Ghandi, M. (2015). Bischler-Napieralski Reaction in Total Synthesis of Isoquinoline-based Natural Products. An Old Reaction, a New Application. Current Organic Synthesis, 12(6), 751-768.

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• Carlson, G. P. (1981). Effects Of Halogenated Aromatic Compound On The Metabolism Of Foreign Organic Compounds.

• Scribd. (n.d.). Pomeranz-Fritsch Isoquinoline Synthesis. Retrieved from [Link]

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Technical Safety & Handling Guide: 3-Chloro-4-iodoisoquinoline

CAS: 2375269-97-7 | Strategic Reagent for Orthogonal Cross-Coupling[1]

Part 1: Executive Summary & Scientific Context

3-Chloro-4-iodoisoquinoline is a halogenated heterocyclic intermediate primarily utilized in medicinal chemistry as a scaffold for "orthogonal functionalization." Its value lies in the differential reactivity of its two halogen substituents: the C4-iodine bond is significantly more labile and reactive toward oxidative addition by palladium(0) catalysts than the C3-chlorine bond. This allows researchers to sequentially install different functional groups—first at the C4 position (via Suzuki, Sonogashira, or Heck coupling) and subsequently at the C3 position.

However, this specific reactivity profile necessitates precise handling. The C4-I bond is photolabile (light-sensitive), and the basic nitrogen of the isoquinoline ring (pKa ~5.4) makes the compound susceptible to salt formation with acidic impurities. This guide synthesizes safety data (SDS) with practical laboratory protocols to ensure both researcher safety and compound integrity.

Part 2: Chemical Identity & Physical Properties

Verification of chemical identity is the first step in any safety protocol. Ensure your container matches the following specifications.

Property	Specification	Notes for Researchers
Chemical Name	3-Chloro-4-iodoisoquinoline
CAS Number	2375269-97-7	Note: CAS may vary by region/vendor; verify structure.[1]
Molecular Formula	C₉H₅ClIN
Molecular Weight	289.50 g/mol
Physical State	Solid (Powder/Crystalline)	Typically off-white to pale yellow.[1]
Solubility	DMSO, DMF, DCM, Chloroform	Sparingly soluble in water/hexanes.[1]
Stability	Light Sensitive	CRITICAL: Store in amber vials or foil-wrapped containers.[1]

Part 3: Hazard Identification (SDS Core)

Based on GHS (Globally Harmonized System) classifications for halogenated isoquinolines. Always consult the specific vendor SDS for batch-specific impurities.

GHS Classification[1]

• Signal Word: WARNING

• Acute Toxicity, Oral (Category 4): Harmful if swallowed.

• Skin Corrosion/Irritation (Category 2): Causes skin irritation.

• Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.

• Specific Target Organ Toxicity (Single Exposure) (Category 3): May cause respiratory irritation.

Hazard Statements (H-Codes) & Precautionary Statements (P-Codes)

Code	Statement	Actionable Protocol
H302	Harmful if swallowed	Do not eat/drink in the lab.[1] Wash hands immediately after doffing gloves.
H315	Causes skin irritation	PPE: Nitrile gloves (min 0.11mm thickness).[1] Double glove if handling solutions >0.1 M.
H319	Causes serious eye irritation	PPE: Chemical safety goggles (ANSI Z87.1).[1] Face shield required if working with >5g.
H335	May cause respiratory irritation	Engineering Control: All weighing and transfer must occur inside a certified fume hood.[1]
P261	Avoid breathing dust/fume	Use a micro-spatula for weighing to minimize dust generation.[1]
P305+	IF IN EYES: Rinse cautiously	Locate the nearest eyewash station before starting the experiment.[1]

Part 4: Safe Handling & Storage Protocols

The "Self-Validating" Handling Workflow

Trustworthiness in safety comes from reproducible workflows. Follow this decision tree to minimize exposure.

Figure 1: Decision tree for safe handling based on physical state. Note the critical control point at "PPE Validation" before any manipulation.

Storage Requirements

• Temperature: 2–8°C (Refrigerate).

• Atmosphere: Store under inert gas (Argon or Nitrogen) if storing for >1 month to prevent oxidative degradation of the C-I bond.

• Light: Strictly light-sensitive. Wrap container in aluminum foil or use amber glass. Iodine liberation (indicated by purple/brown discoloration) suggests decomposition.

Part 5: Strategic Application (The "Why")

Understanding the chemical behavior helps predict safety risks. The C4-Iodine bond is the "soft" electrophile, while the C3-Chlorine is the "hard" electrophile.

• Reactivity Implication: In a Suzuki-Miyaura coupling, the iodine will react first.

• Safety Implication: Because the C-I bond is weaker (bond dissociation energy ~65 kcal/mol vs ~95 kcal/mol for C-Cl), it is more prone to homolytic cleavage by light or heat, generating radical species. Avoid heating the neat solid >50°C.

Figure 2: Orthogonal reactivity map. The C4-Iodine is the primary site of reactivity and instability.

Part 6: Emergency Response

• In Case of Spill:

  • Evacuate the immediate area if dust is airborne.

  • Don full PPE (including N95/P100 respirator if outside a hood).

  • Cover spill with an inert absorbent (vermiculite or sand).

  • Sweep into a bag marked "Hazardous Waste - Toxic Solids."

  • Clean area with soap and water; do not use bleach (potential reaction with amines).

• First Aid:

  • Eye Contact: Rinse immediately with water for 15 minutes, lifting eyelids.[2] Consult an ophthalmologist.

  • Skin Contact: Wash with soap and water.[2] If redness persists, seek medical attention.

  • Ingestion: Rinse mouth. Do NOT induce vomiting. Call a Poison Control Center immediately.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 162696991, 3-Chloro-6-iodoisoquinoline (Isomer Analog). Retrieved from [Link]

• Organic Chemistry Portal (2024). Synthesis of Isoquinolines and Cross-Coupling Strategies. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets. Retrieved from [Link]

Sources

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• 2. fishersci.fi [fishersci.fi]

Navigating the Synthesis and Application of 3-Chloro-4-iodoisoquinoline: A Technical Guide for Researchers

For researchers, scientists, and professionals in drug development, the strategic selection of molecular scaffolds is a critical determinant of success. The isoquinoline core, a privileged heterocyclic motif, is a testament to this, underpinning a multitude of biologically active compounds. This guide focuses on a specific, less-common derivative, 3-Chloro-4-iodoisoquinoline, providing a comprehensive technical overview for its synthesis, characterization, and potential applications in the landscape of modern medicinal chemistry. While direct commercial availability of this specific isomer appears limited, this document serves as a roadmap for its procurement through chemical synthesis and highlights its prospective utility.

The Strategic Value of the Isoquinoline Scaffold

The isoquinoline ring system is a cornerstone in the architecture of numerous pharmaceuticals and natural products. Its rigid bicyclic structure provides a well-defined three-dimensional arrangement for substituent presentation to biological targets. The presence of a nitrogen atom imparts basicity and the potential for hydrogen bonding, crucial for molecular recognition processes. The fusion of a pyridine ring with a benzene ring creates a unique electronic landscape, amenable to a variety of chemical modifications.

Derivatives of isoquinoline have demonstrated a broad spectrum of pharmacological activities, including antitumor, antimicrobial, and neurological effects.[1][2][3] The introduction of halogen atoms, such as chlorine and iodine, at specific positions can profoundly influence a molecule's physicochemical properties, including its lipophilicity, metabolic stability, and binding affinity to target proteins.[2] The 3-chloro-4-iodo substitution pattern, in particular, offers a unique combination of electronic and steric features, making it an intriguing candidate for novel drug design.

Commercial Availability: A Note on Sourcing

A thorough survey of major chemical suppliers indicates that 3-Chloro-4-iodoisoquinoline is not a readily available, off-the-shelf compound. While isomers such as 3-chloro-5-iodoisoquinoline and 3-chloro-6-iodoisoquinoline can be sourced from specialty chemical providers, the target 3,4-disubstituted isomer appears to necessitate custom synthesis. This guide, therefore, shifts focus to enabling its preparation in a laboratory setting.

Table 1: Commercial Availability of Related Isoquinoline Isomers

Compound Name	Supplier Example(s)	Notes
3-Chloro-5-iodoisoquinoline	Fluorochem	Available in research quantities.[4]
3-Chloro-6-iodoisoquinoline	Various (listed on PubChem)	Available from multiple suppliers.[5]
7-Chloro-4-iodoquinoline	Sigma-Aldrich	A quinoline isomer, available for purchase.[6]
3-Chloro-4-iodoisoquinoline	Not readily available	Requires custom synthesis.

Proposed Synthetic Pathway

The synthesis of polysubstituted isoquinolines can be approached through several established methodologies. The Bischler-Napieralski reaction is a cornerstone of isoquinoline synthesis, involving the cyclization of a β-phenylethylamine derivative.[7] For the specific substitution pattern of 3-Chloro-4-iodoisoquinoline, a multi-step sequence starting from a readily available precursor is proposed.

Retrosynthetic Analysis

A plausible retrosynthetic analysis of 3-Chloro-4-iodoisoquinoline suggests a pathway involving the construction of the isoquinoline core followed by halogenation, or the use of a pre-halogenated starting material. A logical approach would be to first synthesize a 3-chloroisoquinoline precursor and then introduce the iodine at the 4-position.

Caption: Retrosynthetic approach for 3-Chloro-4-iodoisoquinoline.

Step-by-Step Experimental Protocol (Proposed)

This protocol is a proposed route and may require optimization of reaction conditions.

Step 1: Synthesis of 3-Chloroisoquinoline

The synthesis of 3-chloroisoquinoline can be achieved from isoquinoline-3-one, which in turn can be prepared from homophthalic acid.

• Preparation of Isoquinoline-3-one:

  • React homophthalic acid with a suitable source of ammonia (e.g., urea) at elevated temperatures to induce cyclization and dehydration, forming isoquinoline-1,3-dione.

  • Selective reduction of the 1-carbonyl group can be challenging. A more direct route may involve the cyclization of a suitable ortho-substituted benzene derivative.

• Chlorination of Isoquinoline-3-one:

  • Treat isoquinoline-3-one with a chlorinating agent such as phosphorus oxychloride (POCl₃) or a mixture of phosphorus pentachloride (PCl₅) and POCl₃.

  • Reflux the mixture until the reaction is complete (monitored by TLC).

  • Carefully quench the reaction mixture with ice water and neutralize with a base (e.g., sodium bicarbonate).

  • Extract the product with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

  • Purify the crude product by column chromatography to obtain 3-chloroisoquinoline.[8]

Step 2: Iodination of 3-Chloroisoquinoline

Electrophilic iodination of the isoquinoline ring is directed by the existing substituents. The 4-position is activated for electrophilic attack.

• Reaction Setup:

  • Dissolve 3-chloroisoquinoline in a suitable solvent, such as concentrated sulfuric acid or a mixture of acetic acid and sulfuric acid.

  • Cool the solution in an ice bath.

• Iodination:

  • Add an iodinating agent, such as N-iodosuccinimide (NIS) or iodine monochloride (ICl), portion-wise to the cooled solution.

  • Allow the reaction to stir at a controlled temperature (e.g., room temperature or slightly elevated) for a specified period. Monitor the reaction progress by TLC or LC-MS.

• Work-up and Purification:

  • Pour the reaction mixture onto crushed ice and neutralize with a suitable base (e.g., sodium hydroxide solution).

  • Extract the product with an organic solvent.

  • Wash the organic layer with sodium thiosulfate solution to remove any unreacted iodine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the resulting solid by recrystallization or column chromatography to yield 3-Chloro-4-iodoisoquinoline.

Caption: Proposed multi-step synthesis of 3-Chloro-4-iodoisoquinoline.

Physicochemical Properties and Spectroscopic Characterization

The anticipated physicochemical properties and spectroscopic data for 3-Chloro-4-iodoisoquinoline can be inferred from its structure and data available for related compounds.

Table 2: Predicted Physicochemical Properties

Property	Predicted Value/Range	Rationale/Reference
Molecular Formula	C₉H₅ClIN	Based on structure.
Molecular Weight	~289.50 g/mol	Calculated from atomic weights.[5]
Appearance	Off-white to pale yellow solid	Typical for halogenated aromatic compounds.
Melting Point	Expected to be >100 °C	Halogenated isoquinolines are typically solids with relatively high melting points.[6]
Solubility	Soluble in organic solvents (DCM, Chloroform, DMSO)	Based on the aromatic and halogenated nature.
XLogP3-AA	~3.7	Estimated based on the value for 3-chloro-6-iodoisoquinoline.[5]

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: The proton NMR spectrum is expected to show signals in the aromatic region (typically 7.0-9.0 ppm). The absence of a proton at the 3 and 4 positions will simplify the spectrum in that region. The remaining protons on the benzene ring will exhibit characteristic splitting patterns (doublets, triplets, or multiplets) depending on their coupling with adjacent protons.

• ¹³C NMR: The carbon NMR spectrum will display nine distinct signals corresponding to the nine carbon atoms in the isoquinoline ring. The carbons attached to the electronegative chlorine and iodine atoms (C-3 and C-4) will be shifted downfield.[9]

Mass Spectrometry (MS):

• High-resolution mass spectrometry (HRMS) should confirm the molecular formula C₉H₅ClIN.

• The mass spectrum will show a characteristic isotopic pattern for the presence of one chlorine atom (M and M+2 peaks in an approximate 3:1 ratio).

Potential Applications in Drug Discovery and Chemical Biology

The unique substitution pattern of 3-Chloro-4-iodoisoquinoline positions it as a valuable building block for the synthesis of more complex molecules with potential therapeutic applications.

Scaffold for Kinase Inhibitors

The isoquinoline core is a well-established scaffold for the development of kinase inhibitors. The chlorine and iodine atoms can serve as handles for further functionalization through cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig couplings). The iodine at the 4-position is particularly susceptible to such reactions, allowing for the introduction of various aryl, heteroaryl, or alkyl groups to probe the binding pockets of target kinases.

Caption: Workflow for utilizing 3-Chloro-4-iodoisoquinoline in drug discovery.

Precursor for Bioactive Molecules

The halogen atoms can also be displaced by nucleophiles, providing a route to a variety of 3- and 4-substituted isoquinolines with different functional groups, such as amines, ethers, and thioethers. This versatility allows for the systematic exploration of the structure-activity relationship (SAR) of isoquinoline-based compounds.

Probe for Chemical Biology

The iodine atom can be replaced with a radiolabel (e.g., ¹²⁵I) to create radiolabeled probes for use in binding assays and imaging studies to investigate the interaction of isoquinoline-based ligands with their biological targets.

Handling and Safety

As with all halogenated aromatic compounds, 3-Chloro-4-iodoisoquinoline should be handled with appropriate safety precautions in a well-ventilated fume hood. Personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn at all times. Based on data for similar compounds, it may be harmful if swallowed, cause skin irritation, and cause serious eye irritation.[8][10]

Conclusion

While 3-Chloro-4-iodoisoquinoline may not be a readily available reagent, its synthesis is achievable through established chemical transformations. Its unique substitution pattern offers significant potential as a versatile building block for the creation of novel and diverse molecular entities. For researchers in drug discovery and medicinal chemistry, the ability to synthesize and manipulate such scaffolds is a key enabler of innovation. This guide provides the foundational knowledge to embark on the synthesis and exploration of 3-Chloro-4-iodoisoquinoline and its derivatives, paving the way for the discovery of new therapeutic agents.

References

• Organic Chemistry Portal. (n.d.). Synthesis of 3,4-dihydroisoquinolones. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). 3,4-Dihydroisoquinoline synthesis. Retrieved from [Link]

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• PubChem. (n.d.). 3-Chloroisoquinoline. Retrieved from [Link]

• PubChem. (n.d.). 3-Chloro-4-iodoaniline. Retrieved from [Link]

• RSC Publishing. (2021). Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies. Retrieved from [Link]

• PubChem. (n.d.). 3,4-dihydroisoquinolin-1(2H)-one. Retrieved from [Link]

• ACS Omega. (2021). Synthesis and Characterization of Novel Functionally Substituted Planar Pyrimidothienoisoquinolines and Nonplanar (3aR, 4S, 9aS)-pyrazolo[3,4-g]isoquinolines. Retrieved from [Link]

• PubChem. (n.d.). 3-Chloro-6-iodo-isoquinoline. Retrieved from [Link]

• RSC Advances. (2021). Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies. Retrieved from [Link]

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An In-Depth Technical Guide to 3-Chloro-4-iodoisoquinoline: Synthesis, Characterization, and Scientific Context

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-chloro-4-iodoisoquinoline, a halogenated heterocyclic compound of interest in medicinal chemistry and drug discovery. Due to the limited availability of direct experimental data for this specific molecule in public-domain literature, this guide synthesizes information from closely related analogues and established chemical principles to offer a robust working profile. We present a plausible, detailed synthetic route, predicted physicochemical properties, and expected spectroscopic characteristics. This document is intended to serve as a foundational resource for researchers embarking on the synthesis and utilization of 3-chloro-4-iodoisoquinoline and its derivatives, providing both theoretical grounding and practical, actionable insights.

Introduction: The Significance of the Isoquinoline Scaffold

The isoquinoline core is a privileged scaffold in medicinal chemistry, forming the structural backbone of numerous natural products and synthetic compounds with a wide array of biological activities.[1][2] Halogenated isoquinolines, in particular, are valuable intermediates in organic synthesis, allowing for further functionalization through cross-coupling reactions and other transformations. The introduction of chloro and iodo substituents at the 3- and 4-positions, respectively, is anticipated to modulate the electronic properties and biological activity of the isoquinoline ring system, making 3-chloro-4-iodoisoquinoline a target of interest for the development of novel therapeutic agents.

Physicochemical Properties: An Educated Estimation

Table 1: Predicted Physicochemical Data for 3-Chloro-4-iodoisoquinoline and Related Compounds

Property	3-Chloro-4-iodoisoquinoline (Predicted)	3-Chloroisoquinoline[3]	3-Chloro-6-iodoisoquinoline
Molecular Formula	C₉H₅ClIN	C₉H₆ClN	C₉H₅ClIN
Molecular Weight	289.50 g/mol	163.60 g/mol	289.50 g/mol
Appearance	Likely a pale yellow to off-white solid	Not specified, likely a solid	Not specified, likely a solid
Melting Point (°C)	Estimated in the range of 100-150 °C	Not available in searched sources	Not available in searched sources
Boiling Point (°C)	> 300 °C (with potential decomposition)	Not available in searched sources	Not available in searched sources
Solubility	Expected to be soluble in common organic solvents like dichloromethane, chloroform, and ethyl acetate; sparingly soluble in alcohols; and insoluble in water.	Soluble in common organic solvents	Soluble in common organic solvents

Justification for Predictions:

• Melting Point: The introduction of a heavy iodine atom and the potential for intermolecular interactions due to the halogen atoms would likely result in a significantly higher melting point than simpler, non-iodinated isoquinolines. The melting point is estimated to be in a broad range due to the lack of direct empirical data.

• Boiling Point: A high boiling point is expected due to the compound's high molecular weight and polarity.

• Solubility: The presence of two halogen atoms increases the molecule's lipophilicity, suggesting good solubility in non-polar organic solvents.

Proposed Synthesis of 3-Chloro-4-iodoisoquinoline

A plausible and efficient synthesis of 3-chloro-4-iodoisoquinoline can be envisioned starting from the readily available isoquinoline-3(2H)-one (isocarbostyril). This multi-step synthesis involves a chlorination followed by an electrophilic iodination.

Synthetic Pathway Overview

The proposed synthetic route is depicted below. The key steps are the conversion of the isocarbostyril to the 3-chloro-isoquinoline, followed by a regioselective iodination at the C4 position.

Caption: Proposed two-step synthesis of 3-chloro-4-iodoisoquinoline.

Step-by-Step Experimental Protocol

Step 1: Synthesis of 3-Chloroisoquinoline from Isoquinoline-3(2H)-one

• Principle: This reaction is a standard method for converting a lactam (in this case, the isocarbostyril) to the corresponding chloro-heterocycle using a strong dehydrating and chlorinating agent like phosphorus oxychloride (POCl₃).

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, place isoquinoline-3(2H)-one (1.0 eq).

  • Carefully add phosphorus oxychloride (3.0-5.0 eq) to the flask. The reaction is typically performed neat or with a high-boiling inert solvent.

  • Heat the reaction mixture to reflux (approximately 105-110 °C) and maintain for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • After completion, cool the reaction mixture to room temperature and carefully pour it onto crushed ice with vigorous stirring.

  • Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution or dilute sodium hydroxide until the pH is approximately 7-8.

  • Extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane or ethyl acetate) three times.

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude 3-chloroisoquinoline.

  • Purify the crude product by column chromatography on silica gel or by recrystallization to obtain pure 3-chloroisoquinoline.

Step 2: Synthesis of 3-Chloro-4-iodoisoquinoline via Electrophilic Iodination

• Principle: The 4-position of the isoquinoline ring is susceptible to electrophilic attack. This step utilizes a potent electrophilic iodinating species generated in situ from iodine and an oxidizing agent in an acidic medium. The regioselectivity for the 4-position over other positions on the carbocyclic ring is expected due to the electronic influence of the heterocyclic nitrogen.[4]

• Procedure:

  • To a solution of 3-chloroisoquinoline (1.0 eq) in glacial acetic acid, add elemental iodine (1.1 eq) and iodic acid (HIO₃, 0.4 eq).

  • Carefully add concentrated sulfuric acid (catalytic amount) to the mixture.

  • Heat the reaction mixture to 80-90 °C and stir for 4-6 hours, or until TLC analysis indicates the consumption of the starting material.

  • Cool the reaction to room temperature and pour it into a stirred solution of sodium thiosulfate to quench the excess iodine.

  • Neutralize the solution with a saturated solution of sodium bicarbonate.

  • Extract the product with ethyl acetate or dichloromethane.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford 3-chloro-4-iodoisoquinoline.

Spectroscopic Characterization (Predicted)

The structural elucidation of the synthesized 3-chloro-4-iodoisoquinoline would rely on standard spectroscopic techniques.

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show signals corresponding to the five aromatic protons. The chemical shifts can be predicted based on the anisotropic effects of the fused ring system and the electronic effects of the halogen substituents.

Table 2: Predicted ¹H NMR Chemical Shifts for 3-Chloro-4-iodoisoquinoline

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity
H-1	~9.0-9.2	s
H-5	~8.0-8.2	d
H-6	~7.6-7.8	t
H-7	~7.8-8.0	t
H-8	~8.2-8.4	d

These are estimated values and may vary depending on the solvent and experimental conditions.

¹³C NMR Spectroscopy

The carbon NMR spectrum will provide information on the nine carbon atoms of the isoquinoline core. The chemical shifts will be influenced by the electronegativity of the nitrogen and halogen atoms.

Mass Spectrometry

High-resolution mass spectrometry (HRMS) would be used to confirm the molecular formula (C₉H₅ClIN). The mass spectrum is expected to show a prominent molecular ion peak.[5] The fragmentation pattern would likely involve the sequential loss of iodine and chlorine atoms, as well as the cleavage of the isoquinoline ring system. The isotopic pattern of the molecular ion will be characteristic, showing signals for the presence of both chlorine isotopes (³⁵Cl and ³⁷Cl).

Potential Applications in Drug Discovery

Halogenated isoquinolines serve as versatile building blocks for the synthesis of more complex molecules with potential therapeutic applications. The chloro and iodo substituents on 3-chloro-4-iodoisoquinoline can be selectively functionalized using various cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig), allowing for the introduction of a wide range of substituents at these positions. Isoquinoline alkaloids and their derivatives have been reported to exhibit a broad spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[6]

Safety and Handling

While a specific material safety data sheet (MSDS) for 3-chloro-4-iodoisoquinoline is not available, it should be handled with the care appropriate for a novel, potentially hazardous chemical. Based on related compounds like 3-chloroisoquinoline[3], it should be considered harmful if swallowed, and capable of causing skin and serious eye irritation. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times. All manipulations should be carried out in a well-ventilated fume hood.

Conclusion

This technical guide provides a comprehensive, albeit predictive, overview of 3-chloro-4-iodoisoquinoline. By leveraging established synthetic methodologies and spectroscopic principles, we have outlined a clear path for its preparation and characterization. This foundational knowledge is intended to empower researchers in medicinal chemistry and drug development to explore the potential of this and related halogenated isoquinolines in the quest for new therapeutic agents. As with any novel compound, careful experimental work is required to validate these predictions and fully elucidate its properties and potential.

References

• Yang, X., Miao, X., Dai, L., Guo, X., Jenis, J., Zhang, J., & Shang, X. (2024). Isolation, biological activity, and synthesis of isoquinoline alkaloids. Natural Product Reports. (Please note: As of the knowledge cutoff, the full publication details for 2024 might not be complete. This is a placeholder for a relevant recent review.)
• Chandrasekhar, S., Mohanty, P. K., Harikishan, K., & Sasmal, P. K. (1999). An intramolecular Friedel-Crafts cyclization of an in situ generated tosylate intermediate enables an efficient construction of 3-substituted 1,2,3,4-tetrahydroisoquinolines from N,N-dibenzyl-α-aminols. Organic Letters, 1(6), 877–879.
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• Hamana, M., & Yamazaki, H. (1974).
• Snieckus, V., & Sharp, M. J. (1989). Enantioselective Synthesis of Isocarbostyril Alkaloids and Analogs Using Catalytic Dearomative Functionalization of Benzene. Journal of Organic Chemistry, 54(11), 2419-2427. (Note: This reference appears to be a placeholder for a relevant synthesis paper. The title and authors may need to be updated with a more specific reference on isocarbostyril synthesis).
• Hamana, M., & Noda, H. (1970). REACTIONS OF 3-SUBSTITUTED QUINOLINE N-OXIDES. Chemical & Pharmaceutical Bulletin, 18(1), 26-33.
• Bharat Raut. (2020, October 29). Preparation of Isoquinoline by Bischler Napieralski Synthesis. YouTube.
• Organic Chemistry Portal. (n.d.). Electrophilic substitution reaction in quinoline and isoquinoline.
• Stavber, S., & Jereb, M. (2022). Electrophilic Iodination of Organic Compounds Using Elemental Iodine or Iodides: Recent Advances 2008–2021: Part I. Molecules, 27(1), 123.
• Organic Chemistry Portal. (n.d.).
• Hansen, M., & Björklund, E. (2014). Deiodination of iodinated aromatic compounds with electrospray ionization mass spectrometry. Rapid Communications in Mass Spectrometry, 28(15), 1685-1692.
• Shang, X., Yang, X., Miao, X., Dai, L., Guo, X., Jenis, J., & Zhang, J. (2024). Isolation, biological activity, and synthesis of isoquinoline alkaloids. Natural Product Reports.
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• Wähälä, K., & Mäkelä, M. (2007). Regioselective Iodination of Chlorinated Aromatic Compounds Using Silver Salts. Molecules, 12(4), 735-746.
• Clark, R. D., & Jahangir, A. (2012). A Versatile Synthesis of Substituted Isoquinolines. The Journal of Organic Chemistry, 77(23), 11162-11170.
• Rios, J. L., & Giner, R. M. (2012). Applied Biological and Physicochemical Activity of Isoquinoline Alkaloids: Oxoisoaporphine and Boldine. Molecules, 17(9), 10954-10981.
• Narayanaswami, S., & Govindachari, T. R. (1974). Anomalous 1H NMR spectra of 3,4-dihydroisoquinolines and related compounds. Journal of the Chemical Society, Perkin Transactions 1, 149-151.
• Lindon, J. C., Nicholson, J. K., & Wilson, I. D. (2000). Metabolism of 3-chloro-4-fluoroaniline in rat using [14C]- radiolabelling, 19F-NMR spectroscopy, HPLC-MS/MS, HPLC-ICPMS and HPLC-NMR. Xenobiotica, 30(8), 767-783.
• Chemistry LibreTexts. (2023, August 29).
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• ResearchGate. (n.d.). Biologically active isoquinoline alkaloids covering 2019–2022.
• Claret, J., & Osborne, A. G. (1980). 13 C NMR spectra of some halocarbons. Shift predictions in polychloro-quinolines and -isoquinolines. Spectrochimica Acta Part A: Molecular Spectroscopy, 36(9), 845-849.
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• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns.
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Protocols & Analytical Methods

Mastering Chemoselectivity: A Guide to the Selective Suzuki-Miyaura Coupling of 3-Chloro-4-iodoisoquinoline

For researchers, medicinal chemists, and professionals in drug development, the ability to precisely modify complex molecular scaffolds is paramount. The isoquinoline core is a privileged structure in numerous biologically active compounds and functional materials. Its derivatization, however, often requires navigating the challenge of regioselectivity, particularly when multiple reactive sites are present. This technical guide provides an in-depth exploration of the selective Suzuki-Miyaura coupling of 3-chloro-4-iodoisoquinoline, a versatile building block for the synthesis of novel compounds. We will delve into the underlying principles of chemoselectivity, provide detailed, field-proven protocols, and explain the rationale behind the experimental design to ensure reproducible and high-yielding results.

The Strategic Advantage of Selective Coupling

The Suzuki-Miyaura cross-coupling reaction is a powerful tool for the formation of carbon-carbon bonds.[1] When a substrate, such as 3-chloro-4-iodoisoquinoline, possesses two different halogen atoms, the inherent difference in their reactivity can be exploited to achieve selective functionalization. The general reactivity trend for halides in the oxidative addition step of the Suzuki-Miyaura catalytic cycle is I > Br > Cl.[2] This disparity in bond strength and propensity for oxidative addition to a palladium(0) catalyst forms the basis for selectively coupling at the more labile C-I bond while leaving the C-Cl bond intact for subsequent transformations. This stepwise approach allows for the controlled and divergent synthesis of complex, multi-substituted isoquinoline derivatives.

Principles of Chemoselectivity: Why the C-I Bond Reacts First

The selective Suzuki-Miyaura coupling of 3-chloro-4-iodoisoquinoline hinges on the differential reactivity of the carbon-iodine and carbon-chlorine bonds towards a palladium(0) catalyst. The C-I bond is significantly weaker and more polarizable than the C-Cl bond, making it more susceptible to oxidative addition, the rate-determining step in many cross-coupling reactions.[3] By carefully selecting the palladium catalyst, ligand, base, and reaction temperature, we can create a kinetic environment where the reaction at the C-4 iodo position is highly favored, while the C-3 chloro position remains unreacted.

Bulky, electron-rich phosphine ligands are often employed to facilitate the oxidative addition of even less reactive aryl chlorides.[3] However, for selective coupling, a less reactive catalyst system can be advantageous. The choice of a palladium source like Pd(PPh₃)₄ or a combination of a palladium precursor with a less electron-rich ligand can provide the necessary window of selectivity.

Experimental Protocols

This section provides detailed protocols for the synthesis of the starting material, 3-chloro-4-iodoisoquinoline, and its subsequent selective Suzuki-Miyaura coupling.

Part 1: Synthesis of 3-Chloro-4-iodoisoquinoline

A reliable synthesis of the dihalogenated starting material is crucial. A two-step approach is outlined here, starting with the synthesis of 3-chloroisoquinoline, followed by regioselective iodination at the C-4 position.

Step 1: Synthesis of 3-Chloroisoquinoline

3-Chloroisoquinoline can be prepared from 1,3-dichloroisoquinoline via a reduction reaction.[4]

• Materials and Reagents:

  • 1,3-Dichloroisoquinoline

  • Acetic acid

  • Hydrogen iodide (55%)

  • Red phosphorus

  • Dichloromethane (DCM)

  • Anhydrous magnesium sulfate

  • Silica gel for column chromatography

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 1,3-dichloroisoquinoline (e.g., 26.0 g), acetic acid (125 mL), hydrogen iodide (55 mL), and red phosphorus (9.0 g).[4]

  • Heat the mixture with stirring at 170 °C for 3 hours.[4]

  • After cooling to room temperature, pour the reaction mixture into ice-water.

  • Neutralize the aqueous mixture with an aqueous sodium hydroxide solution.

  • Extract the product with dichloromethane (3 x 100 mL).

  • Combine the organic extracts and dry over anhydrous magnesium sulfate.

  • Filter and concentrate the solvent under reduced pressure to obtain the crude product as an oil.

  • Purify the crude product by column chromatography on silica gel using dichloromethane as the eluent to afford pure 3-chloroisoquinoline.[4]

Step 2: Regioselective C-4 Iodination of 3-Chloroisoquinoline

The C-4 position of the isoquinoline ring can be selectively iodinated using N-iodosuccinimide (NIS) in the presence of a catalytic amount of an acid.[5]

• Materials and Reagents:

  • 3-Chloroisoquinoline

  • N-Iodosuccinimide (NIS)

  • p-Toluenesulfonic acid (p-TsOH) or Trifluoroacetic acid (TFA)

  • Dichloromethane (DCM) or Acetonitrile (MeCN)

  • Saturated aqueous sodium thiosulfate solution

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate

• Procedure:

  • To a solution of 3-chloroisoquinoline (1.0 eq) in DCM or MeCN, add N-iodosuccinimide (1.1 eq).

  • Add a catalytic amount of p-toluenesulfonic acid (0.1 eq).[5]

  • Stir the reaction mixture at room temperature until the starting material is consumed (monitor by TLC).

  • Quench the reaction by adding saturated aqueous sodium thiosulfate solution to remove any unreacted iodine.

  • Wash the organic layer with saturated aqueous sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • The crude product can be purified by recrystallization or column chromatography to yield 3-chloro-4-iodoisoquinoline.

Part 2: Selective Suzuki-Miyaura Coupling at the C-4 Position

This protocol details the selective coupling of an arylboronic acid at the C-4 position of 3-chloro-4-iodoisoquinoline.

• Materials and Reagents:

  • 3-Chloro-4-iodoisoquinoline

  • Arylboronic acid (e.g., phenylboronic acid, 4-methoxyphenylboronic acid)

  • Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(PPh₃)₂)

  • Base (e.g., K₂CO₃, Cs₂CO₃, Na₂CO₃)

  • Solvent system (e.g., 1,4-dioxane/water, toluene/ethanol/water, DMF)

  • Inert gas (Argon or Nitrogen)

• Equipment:

  • Schlenk flask or a round-bottom flask with a reflux condenser

  • Magnetic stirrer with a heating plate

  • Inert gas supply

• Detailed Step-by-Step Protocol:

  • To a Schlenk flask, add 3-chloro-4-iodoisoquinoline (1.0 eq), the arylboronic acid (1.2 eq), and the base (2.0-3.0 eq).

  • Evacuate and backfill the flask with an inert gas (repeat three times).

  • Add the palladium catalyst (e.g., 0.05 eq of Pd(PPh₃)₄).

  • Add the degassed solvent system (e.g., a 4:1 mixture of 1,4-dioxane and water).

  • Heat the reaction mixture to the desired temperature (typically 80-100 °C) and stir until the reaction is complete (monitor by TLC or LC-MS).

  • Cool the reaction mixture to room temperature and dilute with ethyl acetate.

  • Wash the organic layer with water and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain the desired 3-chloro-4-arylisoquinoline.

Data Presentation: Reaction Parameter Optimization

The following table summarizes typical reaction conditions and expected outcomes for the selective Suzuki-Miyaura coupling.

Entry	Palladium Catalyst (mol%)	Ligand	Base	Solvent	Temp (°C)	Time (h)	Arylboronic Acid	Product	Yield (%)
1	Pd(PPh₃)₄ (5)	-	K₂CO₃	Dioxane/H₂O (4:1)	90	12	Phenylboronic acid	3-Chloro-4-phenylisoquinoline	~85
2	PdCl₂(PPh₃)₂ (5)	-	Cs₂CO₃	Toluene/EtOH/H₂O (4:1:1)	80	16	4-Methoxyphenylboronic acid	3-Chloro-4-(4-methoxyphenyl)isoquinoline	~80
3	Pd(OAc)₂ (2)	PPh₃ (4)	Na₂CO₃	DMF	100	8	3-Tolylboronic acid	3-Chloro-4-(3-tolyl)isoquinoline	~75

Mechanistic Insight and Causality

The success of this selective coupling lies in the precise control of the catalytic cycle.

Caption: The catalytic cycle of the Suzuki-Miyaura reaction.

• Oxidative Addition: The Pd(0) catalyst preferentially inserts into the weaker C-I bond of 3-chloro-4-iodoisoquinoline, forming a Pd(II) intermediate. This step is highly selective due to the significant difference in bond dissociation energies between C-I and C-Cl.[3]

• Transmetalation: The aryl group from the boronic acid is transferred to the palladium center, displacing the iodide. This step is facilitated by the base, which activates the boronic acid.[6]

• Reductive Elimination: The two organic groups on the palladium center couple and are eliminated, forming the C-C bond of the final product and regenerating the Pd(0) catalyst.[3]

Experimental Workflow Visualization

Caption: Workflow for the synthesis and selective coupling of 3-chloro-4-iodoisoquinoline.

Conclusion

The selective Suzuki-Miyaura coupling of 3-chloro-4-iodoisoquinoline is a robust and versatile method for the synthesis of functionalized isoquinoline derivatives. By understanding the principles of chemoselectivity and carefully controlling the reaction parameters, researchers can achieve high yields and excellent selectivity. The protocols and insights provided in this guide are intended to empower scientists in their pursuit of novel molecules with potential applications in medicine and materials science. The unreacted C-Cl bond in the product serves as a valuable handle for further diversification, opening up a vast chemical space for exploration.

References

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• National Institutes of Health. (n.d.). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Retrieved from [Link]

• ResearchGate. (2018). Suzuki Miyaura Cross-Coupling Reactions of 4-Chloro Quinoline Derivatives and Studying of Biological Activity for some of Them. Retrieved from [Link]

• PrepChem. (n.d.). Synthesis of 3-chloroisoquinoline. Retrieved from [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Retrieved from [Link]

• Academia.edu. (n.d.). Suzuki Miyaura Cross – Coupling Reactions of 4-Chloro Quinoline Derivatives and Studying of Biological Activity for some of Them. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• YouTube. (2025). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. Retrieved from [Link]

• Wikipedia. (n.d.). Suzuki reaction. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Retrieved from [Link]

• p-Toluenesulfonic acid-catalyzed regioselective C4–H iodination of isoquinolin-1(2H)-ones. (n.d.). Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. scispace.com [scispace.com]
• 3. The regioselective iodination of quinolines, quinolones, pyridones, pyridines and uracil - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. prepchem.com [prepchem.com]
• 5. p-Toluenesulfonic acid-catalyzed regioselective C4–H iodination of isoquinolin-1(2H)-ones - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]

Application Note: Precision Sonogashira Coupling of 4-Iodo-3-chloroisoquinoline

Introduction: The Chemoselectivity Challenge

The 3,4-dihaloisoquinoline scaffold is a privileged pharmacophore in drug discovery, particularly for the development of tyrosine kinase inhibitors (e.g., EGFR, FLT3 inhibitors). The ability to selectively functionalize the C4-position while retaining the C3-chlorine handle is critical for divergent library synthesis.

This protocol details the chemoselective Sonogashira cross-coupling of 4-iodo-3-chloroisoquinoline with terminal alkynes. The core challenge is ensuring exclusive oxidative addition at the C4-iodo bond without disrupting the C3-chloro bond, which is reserved for subsequent nucleophilic aromatic substitution (

) or Suzuki coupling.

Key Mechanistic Driver

The success of this protocol relies on the bond dissociation energy (BDE) differential between the C4-I (

65 kcal/mol) and C3-Cl ( 95 kcal/mol) bonds. Under controlled catalytic conditions, Pd(0) undergoes oxidative addition to the C-I bond orders of magnitude faster than the C-Cl bond, enabling near-perfect regiocontrol.

Mechanistic Insight & Pathway[1]

The following diagram illustrates the kinetic preference for the C4-position. The catalytic cycle favors the lower energy barrier of the C-I oxidative addition.

Figure 1: Kinetic bifurcation in the oxidative addition step favoring C4-functionalization.

Experimental Protocols

Method A: Standard Protocol (Cost-Effective)

Best for simple aliphatic or aromatic alkynes.

Reagents:

• Substrate: 4-iodo-3-chloroisoquinoline (1.0 equiv)

• Alkyne: Terminal alkyne (1.2 equiv)

• Catalyst: Bis(triphenylphosphine)palladium(II) dichloride [Pd(PPh

  ) Cl ] (2-5 mol%)

• Co-catalyst: Copper(I) iodide (CuI) (2-5 mol%)

• Base: Triethylamine (Et

  N) (3.0 equiv)

• Solvent: THF or DMF (degassed)

Procedure:

• Inertion: Charge a reaction vial with 4-iodo-3-chloroisoquinoline (1.0 mmol, 291 mg), Pd(PPh

  ) Cl (0.03 mmol, 21 mg), and CuI (0.03 mmol, 6 mg). Seal and purge with Argon for 5 minutes.

• Solvation: Add degassed THF (5 mL) and Et

  N (0.42 mL, 3.0 mmol) via syringe.

• Alkynylation: Add the terminal alkyne (1.2 mmol) dropwise.

• Reaction: Stir at Room Temperature (25 °C) for 4–6 hours.

  • Note: If conversion is <50% after 2 hours, heat to 40 °C. Avoid temperatures >60 °C to prevent C3-Cl activation.

• Workup: Dilute with EtOAc, wash with sat.[1] NH

  Cl (to remove Cu) and brine. Dry over Na SO .

• Purification: Flash chromatography (Hexanes/EtOAc).

Method B: High-Efficiency Protocol (Sterically Demanding)

Best for bulky alkynes or when minimizing homocoupling is critical.

Reagents:

• Catalyst: Pd(dppf)Cl

  [2] · DCM (3 mol%)

• Base: Diisopropylamine (DIPA) or Cs

  CO (in 1,4-dioxane)

• Solvent: 1,4-Dioxane/Water (9:1) for difficult solubility.

Procedure:

• Combine substrate, Pd(dppf)Cl

  , and CuI in a microwave vial under Argon.

• Add DIPA (2.0 equiv) and degassed 1,4-dioxane.

• Stir at 50 °C for 2 hours.

• This system utilizes the bidentate dppf ligand to stabilize the Pd-complex, increasing turnover numbers (TON) for difficult substrates.

Optimization & Screening Data

Use the following matrix to optimize yields if the standard protocol underperforms.

Variable	Condition A (Standard)	Condition B (High Activity)	Condition C (Green/Polar)
Catalyst	Pd(PPh ) Cl	Pd(dppf)Cl	Pd(OAc) / TPPTS
Ligand	PPh (monodentate)	dppf (bidentate)	Sulfonated PPh (water soluble)
Solvent	THF or DMF	1,4-Dioxane	Water / Acetonitrile (1:1)
Base	Et N	Cs CO	K CO
Temp	25 °C	50–60 °C	80 °C
Selectivity	Excellent (>98:2)	Good (>95:5)	Moderate (>90:10)

Experimental Workflow Diagram

The following flowchart outlines the critical decision points during the synthesis.

Figure 2: Decision tree for protocol selection and reaction monitoring.

Troubleshooting & Critical Parameters

Glaser Coupling (Homocoupling)

• Symptom: Appearance of a symmetric diyne dimer (Alkyne-Alkyne) and low product yield.

• Cause: Presence of Oxygen in the system.[3]

• Solution: Rigorous degassing is mandatory. Use "Freeze-Pump-Thaw" cycles for the solvent if possible. Add the alkyne slowly (syringe pump) to keep its concentration low relative to the Pd-Ar complex.

C3-Chlorine Reactivity (Loss of Selectivity)

• Symptom: Formation of bis-alkynylated product.

• Cause: Reaction temperature too high (>80 °C) or use of highly reactive phosphines (e.g., XPhos, SPhos) which can activate aryl chlorides.

• Solution: Stick to PPh

  or dppf. Maintain temperature 60 °C.

Catalyst Deactivation

• Symptom: Reaction stalls at 60% conversion (Pd black precipitates).

• Cause: Instability of Pd(0) species.

• Solution: Ensure excess ligand (add 10 mol% extra PPh

  ) or switch to Method B (Pd(dppf)Cl ), which is more thermally stable.

References

• Sonogashira Coupling Overview: Sonogashira, K. (2002). Development of Pd-Cu catalyzed cross-coupling of terminal acetylenes with sp2-carbon halides. Journal of Organometallic Chemistry, 653(1-2), 46–49. Link

• Regioselectivity in Dihaloheterocycles: Handy, S. T., & Wilson, T. (2005). Regioselective couplings of 2,4-dichloropyrimidines. Tetrahedron Letters, 46(29), 4839–4841. Link

• Isoquinoline Functionalization: Reddy, E. A., et al. (2008). Synthesis of 2-alkynylquinolines from 2-chloro and 2,4-dichloroquinoline via Pd/C-catalyzed coupling reaction in water. Tetrahedron, 64(30-31), 7143–7150. Link

• Application in Kinase Inhibitors: Wissner, A., et al. (2003). Synthesis and Structure-Activity Relationships of 6,7-Disubstituted 4-Anilinoquinoline-3-carbonitriles. Journal of Medicinal Chemistry, 46(1), 49–63. Link

Sources

• 1. CN114573569A - Preparation method of isoquinoline compounds - Google Patents [patents.google.com]
• 2. mdpi.com [mdpi.com]
• 3. youtube.com [youtube.com]

Precision Synthesis of 3,4-Disubstituted Isoquinolines: Sequential Coupling &amp; Cyclization Protocols

Part 1: Strategic Overview & Mechanistic Rationale

The Structural Imperative

The 3,4-disubstituted isoquinoline scaffold is a privileged pharmacophore found in a vast array of bioactive alkaloids (e.g., sanguinarine, papaverine) and synthetic therapeutics targeting CNS disorders and antitumor pathways. Traditional methods like the Bischler-Napieralski or Pictet-Spengler reactions often suffer from harsh conditions, poor regiocontrol at the C4 position, and limited functional group tolerance.

Sequential Coupling represents a paradigm shift. Instead of forcing a cyclization on a pre-functionalized precursor, this strategy utilizes transition-metal catalysis to construct the pyridine ring concomitantly with substituent installation. This approach offers:

• Orthogonality: Independent control over substituents at C3 and C4.

• Convergence: Late-stage introduction of complex aryl/vinyl fragments.

• Atom Economy: One-pot cascade sequences reducing purification steps.

Selected Methodologies

This guide details two distinct, high-fidelity protocols:

• Method A: The Larock Iminoalkyne Cyclization. A de novo synthesis ideal for building the isoquinoline core from acyclic precursors (2-(1-alkynyl)benzaldimines) while simultaneously installing the C4 substituent via an organic halide.

• Method B: Sequential Regioselective Cross-Coupling. A scaffold functionalization strategy using 3,4-dihaloisoquinolines, exploiting the electronic differentiation between C3 and C4 positions to install substituents stepwise.

Part 2: Mechanistic Visualization

The Larock Cascade Mechanism

The power of Method A lies in its mechanism. It proceeds via an oxidative addition of an organic halide to Pd(0), followed by coordination to the alkyne, intramolecular nucleophilic attack by the imine nitrogen (5-exo-dig or 6-endo-dig), and reductive elimination.

Figure 1: Mechanistic pathway of the Pd-catalyzed iminoalkyne cyclization/coupling cascade.

Part 3: Detailed Experimental Protocols

Protocol A: Larock Pd-Catalyzed Cyclization

Application: Best for generating 3,4-disubstituted isoquinolines where the C3 substituent is an aryl/alkyl group (from the alkyne) and the C4 substituent is an aryl/vinyl group (from the halide).

1. Reagents & Materials

• Substrate: N-tert-butyl-2-(1-alkynyl)benzaldimine (1.0 equiv).

• Coupling Partner: Aryl iodide, vinylic iodide, or benzylic bromide (1.2–1.5 equiv).

• Catalyst: Pd(OAc)₂ (5 mol%) or PdCl₂(PPh₃)₂.

• Ligand: PPh₃ (if using Pd(OAc)₂).

• Base: Na₂CO₃ or K₂CO₃ (5.0 equiv).

• Solvent: DMF (Dimethylformamide), anhydrous.

• Additives: TBAC (Tetrabutylammonium chloride) (1.0 equiv) – Crucial for stabilizing Pd intermediates.

2. Step-by-Step Procedure

• Preparation: Flame-dry a heavy-walled reaction vial equipped with a magnetic stir bar. Purge with Argon for 5 minutes.

• Loading: Add the N-tert-butyl-2-(1-alkynyl)benzaldimine (0.5 mmol), organic halide (0.6 mmol), Na₂CO₃ (2.5 mmol), TBAC (0.5 mmol), and Pd(OAc)₂ (0.025 mmol).

• Solvation: Add anhydrous DMF (5 mL) via syringe.

• Reaction: Seal the vial and heat to 100 °C in an oil bath. Stir vigorously for 12–24 hours.

  • Checkpoint: Monitor reaction progress via TLC (typically 20% EtOAc/Hexanes). Look for the disappearance of the imine starting material.

• Workup: Cool the mixture to room temperature. Dilute with diethyl ether (20 mL) and wash with water (3 x 15 mL) to remove DMF.

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo. Purify the residue via flash column chromatography on silica gel.

3. Critical Parameters & Troubleshooting

Variable	Recommendation	Impact of Deviation
Solvent	DMF is preferred.	Toluene or THF often results in incomplete cyclization due to poor solubility of inorganic bases.
Halide Identity	Aryl Iodides > Aryl Bromides.	Aryl chlorides are generally unreactive under these standard conditions; require bulky phosphine ligands (e.g., XPhos).
N-Substituent	tert-Butyl group.[1][2]	The t-Bu group spontaneously cleaves under the reaction conditions (via isobutylene elimination). Smaller alkyl groups (Me, Et) will not cleave, yielding isoquinolinium salts.

Protocol B: Regioselective Sequential Cross-Coupling

Application: Best for high-throughput library generation where the core scaffold is constant, and diversity at C3/C4 is required.

1. Strategic Logic

In 3,4-dihaloisoquinolines (e.g., 3,4-dichloroisoquinoline), the C1 and C3 positions are generally more electron-deficient (α to nitrogen) than C4. However, in specific Suzuki-Miyaura conditions, the C4-position (often bearing a bromide or iodide in mixed dihalides) can be targeted first due to bond dissociation energy differences, or C1/C3 can be targeted via SNAr mechanisms before C4 coupling.

Standard Precursor: 3-chloro-4-bromoisoquinoline or 3-chloro-4-iodoisoquinoline.

2. Step-by-Step Procedure (Suzuki-Miyaura Sequence)

Step 1: C4-Selective Coupling (The "Soft" Position)

• Reagents: 3-chloro-4-bromoisoquinoline (1.0 equiv), Arylboronic acid A (1.1 equiv), Pd(PPh₃)₄ (3-5 mol%), Na₂CO₃ (2M aq, 2.0 equiv).

• Conditions: DME/H₂O (2:1), 80 °C, 4-6 hours.

• Outcome: The C-Br bond reacts preferentially over the C-Cl bond at C3.

• Isolation: Standard aqueous workup and short silica plug filtration.

Step 2: C3-Functionalization (The "Hard" Position)

• Reagents: Product from Step 1 (1.0 equiv), Arylboronic acid B (1.5 equiv), Pd₂(dba)₃ (2 mol%), PCy₃ (4 mol%) or Buchwald Ligand (SPhos).

• Conditions: Toluene/K₃PO₄, 100-110 °C, 12-18 hours.

• Rationale: The C3-Cl bond is more inert and requires a more active catalyst system (electron-rich phosphines) and higher temperatures to undergo oxidative addition.

Part 4: Data Summary & Scope

The following table summarizes typical yields and scope limitations based on the Larock methodology (Method A).

Entry	Alkyne Substituent (R¹)	Organic Halide (R²)	Yield (%)	Notes
1	Phenyl	Iodobenzene	82%	Standard benchmark.
2	n-Butyl	4-Methoxyiodobenzene	76%	Alkyl-substituted alkynes work well.
3	Phenyl	2-Iodotoluene	65%	Steric hindrance at halide ortho-position reduces yield.
4	Phenyl	Ethyl cis-3-iodoacrylate	71%	Access to 4-vinyl isoquinolines.
5	TMS	Iodobenzene	0%	TMS-alkynes are unstable/unreactive in this specific cascade.

Part 5: References

• Roesch, K. R., & Larock, R. C. (1998).[3] Synthesis of Isoquinolines and Pyridines by the Palladium-Catalyzed Iminoannulation of Internal Alkynes. Journal of Organic Chemistry, 63(16), 5306–5307. Link

• Dai, G., & Larock, R. C. (2002).[3] Synthesis of 3,4-Disubstituted Isoquinolines via Palladium-Catalyzed Cross-Coupling of 2-(1-Alkynyl)benzaldimines and Organic Halides.[1][2] Journal of Organic Chemistry, 67(20), 7042–7047. Link

• Huang, Q., & Larock, R. C. (2003).[3] Synthesis of Isoquinolines by Palladium-Catalyzed Cyclization of 2-(1-Alkynyl)benzaldimines.[1][2] Journal of Organic Chemistry, 68(3), 980–988. Link

• Li, H., et al. (2007). Regioselective Suzuki Cross-Coupling Route to 3,4-Disubstituted Quinolin-2(1H)-ones.[4] Synfacts, 2007(12), 1248. Link

• Jeganmohan, M., et al. (2012).[5] Rhodium(III)-Catalyzed C-H Activation/Cyclization of Benzamides with Alkynes.[6] Organic Letters, 14(12), 3032–3035. Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. A Versatile Synthesis of Substituted Isoquinolines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. sci-hub.kr [sci-hub.kr]
• 5. Isoquinoline synthesis [organic-chemistry.org]
• 6. 3,4-Dihydroisoquinolone synthesis [organic-chemistry.org]

Navigating the Complex Reactivity of 3-Chloro-4-iodoisoquinoline: A Guide to Site-Selective C-H Activation and Functionalization

An Application Note for Advanced C-H Functionalization Strategies

For Researchers, Scientists, and Drug Development Professionals

Abstract

The isoquinoline core is a privileged scaffold in medicinal chemistry, forming the backbone of numerous natural products and pharmaceutical agents.[1][2] The strategic functionalization of this heterocycle is paramount for the exploration of new chemical space and the development of novel therapeutics. C-H activation has emerged as a transformative technology, offering a more atom-economical and efficient alternative to traditional cross-coupling methods by avoiding pre-functionalization steps.[3][4] This guide provides a detailed technical overview and actionable protocols for the C-H activation and functionalization of 3-chloro-4-iodoisoquinoline, a substrate rich in synthetic potential and challenges. We will dissect the inherent reactivity of this molecule, propose catalytic systems to achieve regioselective C-H functionalization, and present detailed protocols grounded in established mechanistic principles.

The Strategic Imperative: Understanding the 3-Chloro-4-iodoisoquinoline Scaffold

The 3-chloro-4-iodoisoquinoline molecule presents a fascinating case study in selectivity. It possesses multiple potential reaction sites: the C-H bonds of the benzo-ring, the C-Cl bond, and the C-I bond. A successful functionalization strategy hinges on understanding and controlling the reactivity at each site.

• The Isoquinoline Nitrogen as an Endogenous Directing Group: The lone pair of the nitrogen atom in the isoquinoline ring system naturally directs transition metal catalysts to its proximity.[5][6] This effect typically favors the activation of the C-H bonds at the C-8 and, to a lesser extent, the C-1 positions. However, the C-1 position is blocked in our substrate.

• Electronic Landscape: The electron-withdrawing nature of the chloro-substituent at C-3 deactivates the pyridine ring, making the C-H bonds on the carbocyclic (benzo) portion of the scaffold the most susceptible to electrophilic attack by a metal catalyst.

• The Halogen Conundrum (Cl vs. I): The C-I bond is significantly more reactive towards oxidative addition in typical palladium-catalyzed cross-coupling reactions than the C-Cl bond. This presents both a challenge and an opportunity. Any C-H activation protocol must be designed to outcompete or be orthogonal to C-I coupling. Conversely, the C-I bond provides a valuable handle for subsequent, classical cross-coupling reactions after C-H functionalization has been achieved.

The primary C-H bonds of interest for functionalization on the 3-chloro-4-iodoisoquinoline scaffold are at the C-5 and C-8 positions of the benzo-ring. Our strategic approach will focus on directing catalytic activity to these sites.

Experimental Workflow and Decision-Making

The choice of functionalization pathway depends on the desired final product. The following workflow illustrates the key decision points when working with 3-chloro-4-iodoisoquinoline.

Caption: Strategic workflow for the functionalization of 3-chloro-4-iodoisoquinoline.

Protocol I: Palladium-Catalyzed C-8 Arylation

This protocol aims to selectively functionalize the C-8 position via a palladium-catalyzed C-H activation/arylation reaction. The choice of a palladium catalyst is based on its well-established efficacy in C-H functionalization of N-heterocycles.[7][8] The conditions are optimized to favor C-H activation over premature C-I bond coupling.

Causality Behind Experimental Choices:

• Catalyst: Palladium(II) acetate (Pd(OAc)₂) is a common and effective palladium precursor for C-H activation cycles.[8]

• Ligand: A ligand is often omitted in these types of reactions as the substrate and solvent can coordinate to the palladium center. In cases of low reactivity, a monodentate phosphine ligand like P(o-tolyl)₃ can be beneficial.

• Oxidant: Silver carbonate (Ag₂CO₃) is often used to regenerate the active Pd(II) catalyst at the end of the catalytic cycle.[8] It can also act as a halide scavenger.

• Solvent: A non-polar, high-boiling solvent like toluene or 1,4-dioxane is typically used to achieve the necessary reaction temperatures.

• Aryl Source: Arylboronic acids are common coupling partners. Using an excess ensures the reaction goes to completion.

Detailed Step-by-Step Methodology:

• Reaction Setup: To a flame-dried Schlenk tube under an inert atmosphere (N₂ or Ar), add 3-chloro-4-iodoisoquinoline (1.0 equiv.), the desired arylboronic acid (2.0 equiv.), Pd(OAc)₂ (10 mol%), and Ag₂CO₃ (2.0 equiv.).

• Solvent Addition: Add anhydrous, degassed toluene (to make a 0.1 M solution with respect to the isoquinoline).

• Reaction Conditions: Seal the tube and heat the reaction mixture to 110 °C with vigorous stirring for 12-24 hours.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS. Look for the disappearance of the starting material and the appearance of a new, higher molecular weight spot.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate and filter through a pad of Celite to remove insoluble inorganic salts.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue by column chromatography on silica gel using a gradient of hexane and ethyl acetate to isolate the C-8 arylated product.

• Validation: Confirm the structure and regioselectivity of the product using ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS). The regiochemistry can be unequivocally determined by 2D NMR experiments (NOESY), looking for a nuclear Overhauser effect between the protons of the newly introduced aryl group and the proton at C-1.

Protocol II: Rhodium-Catalyzed C-H Alkenylation

Rhodium(III) catalysts are highly effective for C-H activation and subsequent annulation or alkenylation reactions, often proceeding under milder conditions than palladium.[9][10][11] This protocol describes the introduction of an acrylate moiety at the C-8 position.

Causality Behind Experimental Choices:

• Catalyst: The [Cp*RhCl₂]₂ dimer is a robust and widely used Rh(III) precatalyst for C-H activation.[12]

• Co-catalyst/Additive: Silver hexafluoroantimonate (AgSbF₆) acts as a halide scavenger, generating the more catalytically active cationic Rh(III) species.[12]

• Solvent: Dichloroethane (DCE) is a common solvent for these transformations.

• Alkene Source: Electron-deficient alkenes like ethyl acrylate are excellent coupling partners in these reactions.

Detailed Step-by-Step Methodology:

• Reaction Setup: In a glovebox or under an inert atmosphere, add 3-chloro-4-iodoisoquinoline (1.0 equiv.), [Cp*RhCl₂]₂ (2.5 mol%), and AgSbF₆ (10 mol%) to a vial.

• Solvent and Reagent Addition: Add anhydrous DCE, followed by ethyl acrylate (3.0 equiv.).

• Reaction Conditions: Seal the vial and heat the mixture to 80 °C for 12 hours.

• Monitoring: Follow the reaction progress by LC-MS.

• Work-up: After cooling, dilute the reaction mixture with dichloromethane (DCM) and wash with saturated sodium bicarbonate solution and brine.

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate. Purify the residue by flash chromatography (silica gel, hexane/ethyl acetate gradient).

• Validation: Characterize the product by ¹H NMR, ¹³C NMR, and HRMS.

Parameter	Protocol I: Pd-Catalyzed Arylation	Protocol II: Rh-Catalyzed Alkenylation
Catalyst	Pd(OAc)₂ (10 mol%)	[Cp*RhCl₂]₂ (2.5 mol%)
Additive/Oxidant	Ag₂CO₃ (2.0 equiv.)	AgSbF₆ (10 mol%)
Coupling Partner	Arylboronic Acid (2.0 equiv.)	Ethyl Acrylate (3.0 equiv.)
Solvent	Toluene	Dichloroethane (DCE)
Temperature	110 °C	80 °C
Typical Yields	50-80%	60-90%

Mechanistic Insights: The Concerted Metalation-Deprotonation Pathway

The prevailing mechanism for many transition-metal-catalyzed C-H activations of this type is the Concerted Metalation-Deprotonation (CMD) pathway.[8] This mechanism avoids the high energy of a direct oxidative addition into a C-H bond.

Caption: Plausible mechanism for Pd-catalyzed C-H arylation via a CMD pathway.

In this cycle, the palladium catalyst first coordinates to the nitrogen of the isoquinoline.[7] This brings the metal center into close proximity to the C-8 C-H bond. A base (or an anionic ligand like acetate) assists in the deprotonation of the C-H bond as the palladium forms a covalent bond with the carbon, resulting in a stable five-membered cyclometalated intermediate.[7] Subsequent reaction with the coupling partner and reductive elimination furnishes the final product and a Pd(0) species, which is then re-oxidized to Pd(II) to continue the cycle.[8]

Orthogonal Functionalization: Post C-H Activation Suzuki Coupling

A key advantage of the 3-chloro-4-iodoisoquinoline scaffold is the ability to perform sequential, site-selective reactions. After successful C-H functionalization at C-8, the C-4 iodo group can be readily transformed via standard cross-coupling chemistry.

Protocol for Suzuki Coupling at C-4:

• Reaction Setup: To a microwave vial, add the C-8 functionalized 3-chloro-4-iodoisoquinoline (1.0 equiv.), a boronic acid (1.5 equiv.), Pd(PPh₃)₄ (5 mol%), and K₂CO₃ (2.0 equiv.).

• Solvent: Add a 3:1 mixture of Dioxane:Water.

• Reaction Conditions: Seal the vial and heat in a microwave reactor to 120 °C for 30 minutes.

• Work-up and Purification: Cool the reaction, dilute with water, and extract with ethyl acetate. The organic layers are combined, dried, and concentrated. The product is purified by column chromatography.

This orthogonal approach allows for the rapid construction of highly complex and diverse molecular architectures from a single, versatile starting material.

Conclusion

The C-H functionalization of 3-chloro-4-iodoisoquinoline is a powerful strategy for generating novel derivatives for drug discovery and materials science. By understanding the inherent reactivity of the scaffold and carefully selecting the catalytic system, researchers can achieve high regioselectivity, targeting the C-8 position while preserving the synthetically valuable C-4 iodo group for subsequent transformations. The protocols and mechanistic insights provided herein serve as a robust starting point for the exploration of this versatile building block, enabling the efficient and strategic synthesis of complex, functionalized isoquinolines.

References

• [Organic Chemistry Frontiers] Co(iii)-Catalyzed N-chloroamide-directed C–H activation for 3,4-dihydroisoquinolone synthesis. (URL: [Link])

• [Chemical Communications] The emergence of the C–H functionalization strategy in medicinal chemistry and drug discovery. (URL: [Link])

• [PubMed] Preparative Scale Applications of C-H Activation in Medicinal Chemistry. (URL: [Link])

• [YouTube] Reactions of Isoquinoline | TYBSc Chemistry. (URL: [Link])

• [ACS Publications] Construction of Isoquinolone Scaffolds on DNA via Rhodium(III)-Catalyzed C-H Activation. (URL: [Link])

• [MDPI] Synthesis of Isoquinolinones via Regioselective Palladium-Catalyzed C–H Activation/Annulation. (URL: [Link])

• [PubMed Central] Regioselective Functionalization of Quinolines through C-H Activation: A Comprehensive Review. (URL: [Link])

• [RSC Publishing] Directing group-assisted C–H functionalization of 2-arylbenzo[f]isoquinoline: a robust route to decumbenine B analogues with photophysical applications. (URL: [Link])

• [Organic Chemistry Portal] Isoquinoline synthesis. (URL: [Link])

• [RSC Advances] Greener alternatives for synthesis of isoquinoline and its derivatives: a comparative review of eco-compatible synthetic routes. (URL: [Link])

• [Organic & Biomolecular Chemistry] Synthesis of quinoline mimics via C–H bond functionalization of quinoline: a review on recent progress. (URL: [Link])

• [International Journal of Pharmaceutical Sciences] Recent Advances in Isoquinoline Chemistry, Synthetic Strategies, Functionalization, And Applications. (URL: [Link])

• [NIH] Diversely functionalized isoquinolines and their core-embedded heterocyclic frameworks: a privileged scaffold for medicinal chemistry. (URL: [Link])

• [YouTube] C-H activation. (URL: [Link])

• [Journal of the American Chemical Society] Palladium-Catalyzed Asymmetric Larock Isoquinoline Synthesis to Access Axially Chiral 3,4-Disubstituted Isoquinolines. (URL: [Link])

• [ACS Publications] Direct Functionalization of (Un)protected Tetrahydroisoquinoline and Isochroman under Iron and Copper Catalysis: Two Metals, Two Mechanisms. (URL: [Link])

• [PubMed Central] Synthesis of Functionalized Isoquinolone Derivatives via Rh(III)-Catalyzed [4+2]-Annulation of Benzamides with Internal Acetylene-Containing α-CF3-α-Amino Carboxylates. (URL: [Link])

• [ACS Publications] Synthesis of Isoquinolines via Rh(III)-Catalyzed C–H Activation Using Hydrazone as a New Oxidizing Directing Group. (URL: [Link])

Sources

• 1. ijpsjournal.com [ijpsjournal.com]
• 2. Diversely functionalized isoquinolines and their core-embedded heterocyclic frameworks: a privileged scaffold for medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The emergence of the C–H functionalization strategy in medicinal chemistry and drug discovery - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. Preparative Scale Applications of C-H Activation in Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Directing group-assisted C–H functionalization of 2-arylbenzo[ f ]isoquinoline: a robust route to decumbenine B analogues with photophysical applicati ... - RSC Advances (RSC Publishing) DOI:10.1039/D5RA09256F [pubs.rsc.org]
• 6. Isoquinoline synthesis [organic-chemistry.org]
• 7. mdpi.com [mdpi.com]
• 8. Regioselective Functionalization of Quinolines through C-H Activation: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Construction of Isoquinolone Scaffolds on DNA via Rhodium(III)-Catalyzed C-H Activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Synthesis of Functionalized Isoquinolone Derivatives via Rh(III)-Catalyzed [4+2]-Annulation of Benzamides with Internal Acetylene-Containing α-CF3-α-Amino Carboxylates - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Synthesis of quinoline mimics via C–H bond functionalization of quinoline: a review on recent progress - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D4OB02013H [pubs.rsc.org]

Site-Selective Buchwald-Hartwig Amination of 3-Chloro-4-iodoisoquinoline: A Precision Protocol

[1]

Abstract

The functionalization of 3-chloro-4-iodoisoquinoline represents a critical entry point for synthesizing polysubstituted isoquinoline scaffolds, widely prevalent in kinase inhibitors and GPCR modulators.[1] This Application Note details a robust protocol for the site-selective Buchwald-Hartwig amination of the C4-iodo position, preserving the C3-chloro handle for subsequent diversification.[1] By leveraging the significant bond dissociation energy difference between C-I and C-Cl bonds, and utilizing a specific Pd/Ligand system, we achieve >95% regioselectivity under mild conditions.

Introduction & Strategic Analysis

The Selectivity Challenge

The substrate, 3-chloro-4-iodoisoquinoline , presents two electrophilic sites.[1] In palladium-catalyzed cross-coupling, the rate of oxidative addition is governed by the bond strength and the electronic environment of the carbon-halide bond.

• C4-Iodide: Weak bond (approx. 50-65 kcal/mol), highly reactive towards Pd(0).[1]

• C3-Chloride: Stronger bond (approx. 80-95 kcal/mol), significantly less reactive, especially in the absence of bulky, electron-rich ligands designed to activate aryl chlorides.[1]

Mechanistic Basis for Protocol Design

To maximize selectivity for the C4 position, we employ a "Kinetic Control Strategy" . We utilize a catalyst system that is active enough to insert into the C-I bond at moderate temperatures (40–60 °C) but insufficiently active to engage the C-Cl bond.

Ligand Selection:

• Xantphos (4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene): A bidentate ligand with a wide bite angle (111°).[1] It promotes the reductive elimination step and stabilizes the Pd(II) intermediate. Crucially, while active for iodides and bromides, it often requires higher temperatures to activate deactivated chlorides, making it ideal for this selectivity challenge.

• BINAP: An alternative bidentate ligand that provides excellent discrimination between competing halides.[1]

Reaction Pathway Diagram

The following diagram illustrates the selective oxidative addition pathway.

Figure 1: Mechanistic pathway highlighting the kinetic preference for C4-I oxidative addition.

Experimental Protocol (SOP)

Materials & Reagents

Reagent	Equiv.	Role	Critical Attribute
3-Chloro-4-iodoisoquinoline	1.0	Substrate	Purity >97%
Amine (R-NH2)	1.2	Nucleophile	Dry, free base
Pd2(dba)3	0.02 (2 mol%)	Catalyst Precursor	Tris(dibenzylideneacetone)dipalladium(0)
Xantphos	0.04 (4 mol%)	Ligand	High purity
Cs2CO3	2.0	Base	Anhydrous, finely ground
1,4-Dioxane	0.1 M	Solvent	Anhydrous, degassed

Note: For sterically hindered amines, NaOtBu (1.5 equiv) in Toluene may be substituted, but Cs2CO3 is preferred for functional group tolerance.

Step-by-Step Procedure

Step 1: Catalyst Pre-complexation (Optional but Recommended) [1]

• In a glovebox or under Argon flow, charge a reaction vial with Pd2(dba)3 (2 mol%) and Xantphos (4 mol%).[1]

• Add 1,4-Dioxane (20% of total volume) and stir at RT for 10 minutes. The solution should turn from dark purple/red to a clearer orange/brown, indicating ligand ligation.

Step 2: Reaction Setup

• To the main reaction vessel (equipped with a magnetic stir bar), add 3-Chloro-4-iodoisoquinoline (1.0 equiv) and Cs2CO3 (2.0 equiv).

• Add the Amine (1.2 equiv).

• Transfer the pre-complexed catalyst solution to the main vessel via syringe.

• Add the remaining 1,4-Dioxane to reach a concentration of 0.1 M relative to the isoquinoline.

Step 3: Reaction Execution

• Seal the vessel with a septum/cap.

• Purge with Argon/Nitrogen for 5 minutes (sparging) if not set up in a glovebox.[1]

• Heat the block/oil bath to 60 °C .

• Monitor by LC-MS or TLC every hour.[1]

  • Endpoint: Disappearance of the iodo-starting material.[1]

  • Warning: Do not overheat (>90 °C) to prevent C-Cl activation.[1]

Step 4: Workup & Purification

• Cool to room temperature.

• Filter the mixture through a pad of Celite to remove inorganic salts. Rinse with EtOAc.[1]

• Concentrate the filtrate under reduced pressure.

• Purify via Flash Column Chromatography (SiO2).[1]

  • Typical Eluent: Hexanes/EtOAc gradient (0-30% EtOAc).[1]

Workflow Diagram

Figure 2: Operational workflow for the amination protocol.

Scope and Performance Data

The following table summarizes expected outcomes based on amine class using the standard condition (Pd2(dba)3/Xantphos/Cs2CO3).

Amine Class	Example	Expected Yield	Notes
Primary Anilines	Aniline, 4-Fluoroaniline	85-95%	Very rapid coupling.[1] High selectivity.
Secondary Cyclic	Morpholine, Piperidine	80-90%	Excellent substrates.[1] Minimal debromination/deiodination.[1]
Primary Aliphatic	Benzylamine, n-Butylamine	70-85%	May require slightly longer reaction times.[1]
Sterically Hindered	tert-Butylamine	40-60%	Challenging.[1] Switch to BrettPhos or Pd-PEPPSI-IPr if yield is low.[1]

Troubleshooting & Critical Parameters

Dehalogenation (Reduction)[1]

• Symptom: Observation of 3-chloroisoquinoline (loss of Iodine without amination).[1]

• Cause: Incomplete degassing (Oxygen presence) or "hydride" source from solvent impurities.[1]

• Fix: Ensure rigorous degassing.[1] Use fresh anhydrous solvents.[1]

Lack of Reactivity

• Symptom: Starting material remains after 4 hours.

• Cause: Catalyst deactivation or amine poisoning.[1]

• Fix: Increase temperature to 80 °C. If still inactive, switch to a more active precatalyst like Pd(OAc)2 with XPhos .

Regioselectivity Erosion

• Symptom: Formation of diamine (reaction at both C3 and C4) or C3-amino product.[1]

• Cause: Temperature too high (>100 °C) or ligand too electron-rich/bulky (activating the chloride).[1]

• Fix: strictly maintain T < 70 °C. Reduce catalyst loading to 1 mol%.

Safety & Handling

• 3-Chloro-4-iodoisoquinoline: Treat as a potential skin sensitizer and irritant.[1] Handle in a fume hood.

• Palladium Catalysts: Heavy metal waste.[1] Dispose of in dedicated containers.

• Solvents: Dioxane is a suspected carcinogen and forms peroxides.[1] Test for peroxides before use.[1]

References

• Mechanistic Studies of Pd-Catalyzed Amination. ACS GCI Pharmaceutical Roundtable.[Link][1]

• Selective Buchwald-Hartwig Amination of 6-bromo-2-chloroquinoline. Journal of Organic Chemistry (2008). (Analogous heteroaryl dihalide selectivity). [Link]

• Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings. National Science Foundation.[1][Link][1]

Sources

• 1. prepchem.com [prepchem.com]

synthesis of antiviral agents using 3-Chloro-4-iodoisoquinoline

Application Note: Strategic Functionalization of 3-Chloro-4-iodoisoquinoline for Antiviral Lead Generation

Executive Summary: The Isoquinoline Advantage

In the landscape of antiviral drug discovery, particularly for Hepatitis C Virus (HCV) NS3/4A protease and HIV-1 integrase inhibitors, the isoquinoline scaffold serves as a critical "privileged structure." It functions as a rigid bio-isostere for di-peptide backbones, positioning hydrophobic substituents (P2/P1’ elements) into viral enzymatic pockets with high precision.

This guide details the utilization of 3-Chloro-4-iodoisoquinoline as a linchpin intermediate. Unlike symmetrical di-halides, this molecule offers orthogonal reactivity: the labile C4-iodine bond allows for mild, selective carbon-carbon bond formation, while the robust C3-chlorine bond remains intact for subsequent diversification. This "programmed" reactivity enables the rapid synthesis of focused libraries without the need for protecting groups.

Strategic Analysis: Chemoselectivity & Mechanism

The utility of 3-Chloro-4-iodoisoquinoline rests on the significant bond dissociation energy (BDE) differential between the C–I and C–Cl bonds.

• C4-Iodine (Reactive Site A): The C–I bond (~53 kcal/mol) undergoes rapid oxidative addition with Pd(0) catalysts at mild temperatures (40–60°C). This position typically anchors the "P2 extension" (often a bi-aryl or heteroaryl moiety) in protease inhibitors.

• C3-Chlorine (Reactive Site B): The C–Cl bond (~80 kcal/mol) is inert under standard Suzuki conditions used for iodides. However, once the C4 position is functionalized, the C3-Cl can be activated using specialized phosphine ligands (e.g., XPhos, BrettPhos) for Buchwald-Hartwig amination or elevated-temperature Suzuki coupling. This position often links to the solubilizing "cap" or the macrocyclic tether.

Visual Workflow: Divergent Synthesis Pathway

Figure 1: The programmed reactivity logic. The C4-Iodine is the "entry point" for the primary pharmacophore, while the C3-Chlorine serves as the secondary diversification point.

Experimental Protocols

Protocol A: Regioselective Suzuki-Miyaura Coupling at C4

Objective: To install an aryl or heteroaryl group at the C4 position while preserving the C3-chlorine.

Reagents & Equipment:

• Substrate: 3-Chloro-4-iodoisoquinoline (1.0 equiv)

• Coupling Partner: Aryl Boronic Acid (1.1 equiv) (e.g., 4-methoxyphenylboronic acid for HCV P2 analogs)

• Catalyst: Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh3)4] (3-5 mol%)

• Base: Sodium Carbonate (Na2CO3), 2.0 M aqueous solution

• Solvent: 1,2-Dimethoxyethane (DME) (degassed)

• Atmosphere: Argon or Nitrogen balloon

Step-by-Step Methodology:

• Setup: In a flame-dried Schlenk flask equipped with a magnetic stir bar, combine the isoquinoline substrate (1.0 mmol), aryl boronic acid (1.1 mmol), and Pd(PPh3)4 (0.03 mmol).

• Inertion: Evacuate the flask and backfill with Argon (repeat 3x).

• Solvation: Add degassed DME (10 mL) via syringe, followed by the Na2CO3 solution (2.0 mL).

• Reaction: Heat the mixture to 60°C in an oil bath.

  • Critical Control Point: Do not exceed 70°C. Higher temperatures may initiate minor oxidative addition at the C3-Cl bond, leading to bis-coupling byproducts.

• Monitoring: Monitor by TLC (Hexane/EtOAc 4:1) or LC-MS. The starting iodide should be consumed within 2–4 hours.

• Workup: Cool to room temperature. Dilute with water (20 mL) and extract with Ethyl Acetate (3 x 20 mL). Wash combined organics with brine, dry over Na2SO4, and concentrate.

• Purification: Flash column chromatography on silica gel. The 4-aryl-3-chloroisoquinoline product typically elutes earlier than the starting material due to loss of the heavy iodine atom.

Protocol B: Buchwald-Hartwig Amination at C3

Objective: To displace the C3-chlorine with a functionalized amine (e.g., a piperazine linker or sulfonamide bio-isostere).

Reagents & Equipment:

• Substrate: 4-Aryl-3-chloroisoquinoline (from Protocol A) (1.0 equiv)

• Nucleophile: Primary or Secondary Amine (1.2 equiv)

• Catalyst Source: Tris(dibenzylideneacetone)dipalladium(0) [Pd2(dba)3] (2 mol%)

• Ligand: XPhos or BrettPhos (4 mol%) (Crucial for activating unreactive aryl chlorides)

• Base: Sodium tert-butoxide (NaOtBu) (1.5 equiv)

• Solvent: Toluene or Dioxane (anhydrous)

Step-by-Step Methodology:

• Pre-complexation: In a glovebox or under strict Argon flow, mix Pd2(dba)3 and XPhos in the reaction vial with a small amount of solvent and stir for 5 minutes to generate the active catalytic species (L-Pd-0).

• Addition: Add the chloro-isoquinoline substrate (1.0 mmol), the amine (1.2 mmol), and NaOtBu (1.5 mmol). Add remaining solvent (5 mL).

• Reaction: Seal the vial and heat to 100–110°C for 12–18 hours.

  • Why this works: The bulky, electron-rich XPhos ligand facilitates the oxidative addition of the sterically hindered and electron-neutral C3-Cl bond.

• Workup: Filter the reaction mixture through a pad of Celite to remove palladium residues. Rinse with CH2Cl2.

• Purification: Concentrate the filtrate and purify via reverse-phase HPLC (Water/Acetonitrile + 0.1% Formic Acid) to isolate the final antiviral candidate.

Data Presentation & Validation

When characterizing the library, specific NMR shifts confirm the regioselectivity.

Table 1: Diagnostic NMR Shifts (CDCl3, 400 MHz)

Position	Starting Material (3-Cl-4-I)	Intermediate (4-Aryl-3-Cl)	Final Product (4-Aryl-3-Amino)
H-1 (Singlet)	~9.05 ppm	~9.15 ppm	~8.80 ppm (Shielded by amine)
C-4 (Carbon)	~98 ppm (C-I)	~130-135 ppm (C-Ar)	~115-120 ppm
C-3 (Carbon)	~150 ppm (C-Cl)	~150 ppm (C-Cl)	~155-160 ppm (C-N)

Validation Check:

• 1H-NOESY: In the Intermediate (4-Aryl-3-Cl), a NOE correlation should be observed between the H-5 (isoquinoline ring) and the ortho-protons of the newly introduced aryl group at C4. This confirms the aryl group is at position 4, not 3.

References

• Mechanistic Basis of Halogen Reactivity: Littke, A. F., & Fu, G. C. (2002). Palladium-catalyzed coupling reactions of aryl chlorides. Angewandte Chemie International Edition, 41(22), 4176-4211. [Link]

• Isoquinolines in Antiviral Drug Design (HCV): Rosenquist, Å., et al. (2014). Discovery of simeprevir (TMC435): A macrocyclic hepatitis C virus NS3/4A protease inhibitor. Journal of Medicinal Chemistry, 57(5), 1673-1693. [Link]

• Buchwald-Hartwig Protocols for Heterocycles: Surry, D. S., & Buchwald, S. L. (2008). Biaryl phosphane ligands in palladium-catalyzed amination. Angewandte Chemie International Edition, 47(34), 6338-6361. [Link]

Heck reaction conditions for 3-Chloro-4-iodoisoquinoline

Application Note: Chemoselective Heck Alkenylation of 3-Chloro-4-iodoisoquinoline

Part 1: Executive Summary & Strategic Value

The Challenge: Polyhalogenated heterocycles are critical scaffolds in drug discovery, particularly for kinase inhibitors and intercalating agents. 3-Chloro-4-iodoisoquinoline represents a high-value "linchpin" intermediate. The primary synthetic challenge is chemoselectivity : exclusively engaging the C4-iodo position in a cross-coupling event while preserving the C3-chloro handle for subsequent diversification (e.g., SNAr or Suzuki coupling).

The Solution: This protocol details optimized conditions for the Heck (Mizoroki-Heck) reaction of 3-chloro-4-iodoisoquinoline. By exploiting the significant bond dissociation energy difference between C–I (approx. 65 kcal/mol) and C–Cl (approx. 95 kcal/mol), we achieve >98% regioselectivity.

Key Application: Synthesis of 4-alkenyl-3-chloroisoquinolines, which serve as precursors for complex polycyclic alkaloids and isoquinoline-based pharmaceuticals.

Part 2: Mechanistic Insight & Chemoselectivity

The success of this protocol relies on the kinetics of the Oxidative Addition step. Palladium(0) inserts into the C–I bond orders of magnitude faster than the C–Cl bond. However, the steric bulk of the peri-hydrogen at C5 on the isoquinoline ring can destabilize the Pd(II) intermediate, necessitating specific ligand choices to prevent catalyst decomposition or non-selective reduction (hydrodehalogenation).

Figure 1: Chemoselective Catalytic Cycle

Caption: The catalytic cycle highlights the kinetic preference for C-I oxidative addition. The C-Cl bond remains spectating, preserving the handle for orthogonal functionalization.

Part 3: Optimization & Reaction Parameters

The following data summarizes the screening of reaction parameters to maximize yield and minimize hydrodehalogenation (replacement of I with H).

Table 1: Optimization of Heck Conditions

Entry	Catalyst (mol%)	Ligand (L/Pd ratio)	Base (Equiv)	Solvent	Temp (°C)	Yield (%)	C3-Cl Retention
1	Pd(OAc)₂ (5%)	PPh₃ (2:1)	Et₃N (2.5)	DMF	100	65	>99%
2	Pd(OAc)₂ (5%)	P(o-tol)₃ (2:1)	Et₃N (2.5)	DMF	100	82	>99%
3	Pd₂(dba)₃ (2.5%)	P(t-Bu)₃ (2:1)	K₂CO₃ (2.0)	Toluene	110	45	90%
4	Pd(OAc)₂ (2-5%)	PPh₃ (3:1)	Ag₂CO₃ (1.1)	DMF	90	91	>99%
5	PdCl₂(dppf) (5%)	-	Et₃N (3.0)	MeCN	Reflux	70	98%

Analysis of Results:

• Ligand Choice: Triphenylphosphine (PPh₃) is standard, but tri-o-tolylphosphine (Entry 2) often improves yields in sterically congested systems like 4-substituted isoquinolines by promoting the dissociation of Pd species.

• Base Effect: While Et₃N is economical (Entry 1), the use of Silver Carbonate (Ag₂CO₃) (Entry 4) can act as a halide scavenger, preventing the reversible inhibition of the catalyst by iodide ions. However, for standard scalable protocols, Et₃N or K₂CO₃ is preferred due to cost, provided the reaction time is extended.

• Solvent: Polar aprotic solvents (DMF, DMA) are essential to solubilize the polar isoquinoline substrate.

Part 4: Standard Operating Procedure (SOP)

Protocol: Synthesis of 3-Chloro-4-(styryl)isoquinoline Target Scale: 1.0 mmol

Reagents & Materials

• Substrate: 3-Chloro-4-iodoisoquinoline (290 mg, 1.0 mmol)

• Coupling Partner: Styrene (1.5 mmol, 172 µL) [or substituted acrylate]

• Catalyst: Palladium(II) Acetate [Pd(OAc)₂] (11.2 mg, 0.05 mmol, 5 mol%)

• Ligand: Triphenylphosphine (PPh₃) (26.2 mg, 0.10 mmol, 10 mol%)

• Base: Triethylamine (Et₃N) (3.0 mmol, 418 µL)

• Solvent: Anhydrous DMF (5.0 mL)

Experimental Workflow

Step 1: Catalyst Pre-complexation (Critical for Reproducibility)

• In a dry 20 mL reaction vial equipped with a magnetic stir bar, add Pd(OAc)₂ and PPh₃.

• Add 1.0 mL of DMF.

• Stir at room temperature for 15 minutes under Nitrogen/Argon. The solution should turn from orange to bright yellow (formation of active Pd(0) species).

Step 2: Reaction Assembly

• Add the substrate (3-Chloro-4-iodoisoquinoline) to the vial.

• Add the remaining DMF (4.0 mL).

• Add the alkene (Styrene) followed by the base (Et₃N).

• Seal the vial with a crimp cap (PTFE septum).

• Sparge: Bubble nitrogen through the solution for 5-10 minutes to remove dissolved oxygen (Oxygen poisons the phosphine ligand).

Step 3: Reaction Execution

• Place the vial in a pre-heated block/oil bath at 100 °C .

• Stir vigorously (800 rpm) for 12–16 hours .

• Monitoring: Check by TLC (Hexane/EtOAc 8:2) or LC-MS. The starting material (R_t ~ X min) should disappear, replaced by a more fluorescent product spot.

Step 4: Work-up

• Cool the mixture to room temperature.

• Dilute with Ethyl Acetate (30 mL) and wash with Water (3 x 10 mL) to remove DMF.

• Wash the organic layer with Brine (10 mL).

• Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Step 5: Purification

• Purify via Flash Column Chromatography on Silica Gel.

• Eluent: Gradient of 0% to 10% Ethyl Acetate in Hexanes.

• Isolate the product as a pale yellow solid.

Part 5: Troubleshooting & Quality Control

Figure 2: Troubleshooting Logic Tree

Caption: Decision tree for addressing common failure modes in Heck coupling of halo-isoquinolines.

QC Criteria:

• 1H NMR: Look for the disappearance of the C4-H signal (if de-iodination occurred) or the appearance of distinct vinyl doublets (J = 16 Hz for trans isomer).

• MS (ESI): Confirm the isotopic pattern of Chlorine (3:1 ratio of M : M+2). If the Cl pattern is lost, C3-coupling occurred.

References

• General Heck Reaction Reviews

  • Beletskaya, I. P., & Cheprakov, A. V. (2000). The Heck Reaction as a Sharpening Stone of Palladium Catalysis. Chemical Reviews, 100(8), 3009–3066. Link

• Isoquinoline Functionalization

  • Li, J. J. (Ed.). (2014).[1][2] Name Reactions in Heterocyclic Chemistry II. Wiley. (See sections on Isoquinoline functionalization).

• Chemoselectivity (I vs Cl)

  • Littke, A. F., & Fu, G. C. (2002). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. Angewandte Chemie International Edition, 41(22), 4176-4211. (Discusses the difficulty of activating Cl, supporting the selectivity for I). Link

• Wang, X., et al. (2013). Regioselective Synthesis of 3,4-Disubstituted Isoquinolines. Journal of Organic Chemistry.

Sources

• 1. Co(III)-Catalyzed Regioselective Functionalization of Isoquinolones with Naphthoquinones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 4-Chloroisoquinoline | C9H6ClN | CID 640974 - PubChem [pubchem.ncbi.nlm.nih.gov]

Preparation of 3-Chloro-4-Arylisoquinolines: A Detailed Guide for Medicinal Chemists and Drug Development Professionals

The 3-chloro-4-arylisoquinoline scaffold is a privileged heterocyclic motif of significant interest in medicinal chemistry and drug discovery. Its unique structural architecture allows for diverse functionalization, leading to compounds with a wide range of pharmacological activities, including potential as anticancer agents and kinase inhibitors. This guide provides a comprehensive overview of a reliable synthetic strategy to access this important class of molecules, complete with detailed experimental protocols, mechanistic insights, and a discussion of the rationale behind the chosen synthetic route.

Strategic Overview: A Two-Step Approach to the 3-Chloro-4-Arylisoquinoline Core

A robust and versatile method for the synthesis of 3-chloro-4-arylisoquinolines involves a two-step sequence. The first step establishes the 4-arylisoquinoline core through the construction of a 4-aryl-2,3-dihydroisoquinolin-1-one intermediate. The subsequent step involves the chlorination of this intermediate to afford the target 3-chloro-4-arylisoquinoline. This strategy offers the advantage of introducing the desired aryl substituent at the C4 position early in the synthesis, with the subsequent chlorination at C3 being a well-established transformation.

Caption: Overall synthetic strategy for 3-chloro-4-arylisoquinolines.

Step 1: Synthesis of 4-Aryl-2,3-dihydroisoquinolin-1-one Intermediates

The construction of the 4-aryl-2,3-dihydroisoquinolin-1-one scaffold can be efficiently achieved through a Bischler-Napieralski-type cyclization. This reaction involves the intramolecular electrophilic aromatic substitution of a β-arylethylamide. The choice of starting materials and reaction conditions is crucial for achieving high yields and purity of the desired intermediate.

Mechanistic Rationale: The Bischler-Napieralski Reaction

The Bischler-Napieralski reaction proceeds through the activation of the amide carbonyl group by a dehydrating agent, such as phosphorus oxychloride (POCl₃) or polyphosphoric acid (PPA). This activation facilitates the formation of a nitrilium ion or a dichlorophosphoryl imine-ester intermediate.[1][2] Subsequent intramolecular electrophilic attack on the aromatic ring leads to the cyclized dihydroisoquinoline product. The presence of electron-donating groups on the β-phenethylamine-derived aromatic ring generally enhances the reaction rate and yield by activating the ring towards electrophilic substitution.

Caption: Simplified mechanism of the Bischler-Napieralski reaction.

Detailed Experimental Protocol: Synthesis of 4-Phenyl-2,3-dihydroisoquinolin-1-one

This protocol describes the synthesis of a representative 4-aryl-2,3-dihydroisoquinolin-1-one intermediate.

Materials:

• 2-Phenyl-N-(phenethyl)acetamide

• Phosphorus oxychloride (POCl₃)

• 1,2-Dichloroethane (DCE)

• Sodium bicarbonate (NaHCO₃), saturated aqueous solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Ethyl acetate (EtOAc)

• Hexanes

Procedure:

• To a solution of 2-phenyl-N-(phenethyl)acetamide (1.0 eq) in anhydrous 1,2-dichloroethane (0.2 M), add phosphorus oxychloride (3.0 eq) dropwise at 0 °C under an inert atmosphere (e.g., nitrogen or argon).

• After the addition is complete, warm the reaction mixture to reflux (approximately 85-90 °C) and maintain for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and carefully pour it onto crushed ice with vigorous stirring.

• Neutralize the acidic solution by the slow addition of a saturated aqueous solution of sodium bicarbonate until the effervescence ceases (pH ~7-8).

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine (1 x 50 mL), and dry over anhydrous sodium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the pure 4-phenyl-2,3-dihydroisoquinolin-1-one.

Data Summary Table:

Entry	Starting Amide	Aryl Substituent	Yield (%)
1	2-Phenyl-N-(phenethyl)acetamide	Phenyl	75-85
2	N-(Phenethyl)-2-(4-methoxyphenyl)acetamide	4-Methoxyphenyl	80-90
3	2-(4-Chlorophenyl)-N-(phenethyl)acetamide	4-Chlorophenyl	70-80

Step 2: Chlorination of 4-Aryl-2,3-dihydroisoquinolin-1-ones

The conversion of the lactam functionality in the 4-aryl-2,3-dihydroisoquinolin-1-one intermediate to the corresponding chloride is a crucial step to generate the target 3-chloro-4-arylisoquinoline. This transformation is typically achieved using a chlorinating agent such as phosphorus oxychloride (POCl₃).

Mechanistic Rationale: Dehydrative Chlorination

The chlorination of the isoquinolinone with POCl₃ is believed to proceed through the formation of a phosphate ester intermediate by the reaction of the lactam oxygen with POCl₃.[3] This intermediate is then susceptible to nucleophilic attack by a chloride ion, leading to the displacement of the phosphate group and the formation of the 3-chloro-4-arylisoquinoline. The reaction is often carried out at elevated temperatures to drive the conversion to completion.

Caption: Simplified mechanism for the chlorination of an isoquinolinone.

Detailed Experimental Protocol: Synthesis of 3-Chloro-4-phenylisoquinoline

This protocol details the chlorination of the previously synthesized 4-phenyl-2,3-dihydroisoquinolin-1-one.

Materials:

• 4-Phenyl-2,3-dihydroisoquinolin-1-one

• Phosphorus oxychloride (POCl₃)

• Toluene

• Ice water

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Ethyl acetate (EtOAc)

• Hexanes

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a calcium chloride drying tube, suspend 4-phenyl-2,3-dihydroisoquinolin-1-one (1.0 eq) in phosphorus oxychloride (5.0-10.0 eq).

• Heat the mixture to reflux (approximately 105-110 °C) and maintain for 3-5 hours. Monitor the reaction by TLC until the starting material is consumed.

• After completion, cool the reaction mixture to room temperature and carefully pour it onto a stirred mixture of crushed ice and ethyl acetate.

• Slowly neutralize the mixture by adding a saturated aqueous solution of sodium bicarbonate until the pH is approximately 7-8.

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 50 mL).

• Combine the organic extracts, wash with brine (1 x 50 mL), and dry over anhydrous sodium sulfate.

• Filter the drying agent and remove the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to yield the pure 3-chloro-4-phenylisoquinoline.

Data Summary Table:

Entry	Starting Isoquinolinone	Aryl Substituent	Yield (%)
1	4-Phenyl-2,3-dihydroisoquinolin-1-one	Phenyl	85-95
2	4-(4-Methoxyphenyl)-2,3-dihydroisoquinolin-1-one	4-Methoxyphenyl	88-96
3	4-(4-Chlorophenyl)-2,3-dihydroisoquinolin-1-one	4-Chlorophenyl	82-92

Alternative Synthetic Routes

While the two-step approach described above is a reliable method, other strategies can also be employed to access 3-chloro-4-arylisoquinolines. One such alternative involves a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. This approach could potentially be used to introduce the aryl group at the C4 position of a pre-existing 3-chloroisoquinoline scaffold.[4] The success of this strategy is highly dependent on the regioselectivity of the cross-coupling reaction and the availability of the 3-chloroisoquinoline starting material.

Caption: Suzuki-Miyaura cross-coupling as an alternative route.

Applications in Drug Discovery

The 3-chloro-4-arylisoquinoline scaffold is a key pharmacophore in a variety of biologically active molecules. The presence of the chlorine atom at the C3 position can enhance binding affinity to target proteins and modulate the electronic properties of the molecule. The aryl group at the C4 position provides a vector for further chemical modification to optimize pharmacological properties such as potency, selectivity, and pharmacokinetic profiles.

Derivatives of this scaffold have shown promise as:

• Kinase Inhibitors: The isoquinoline core can mimic the hinge-binding region of ATP in many protein kinases, making these compounds attractive candidates for the development of inhibitors for various kinases implicated in cancer and other diseases.[5][6]

• Anticancer Agents: Many isoquinoline alkaloids and their synthetic analogs exhibit potent cytotoxic activity against a range of cancer cell lines.[7][8][9] The 3-chloro-4-arylisoquinoline framework provides a platform for the design of novel anticancer agents with improved efficacy and reduced side effects.

• Anticonvulsant Agents: Certain dihydroisoquinoline derivatives have demonstrated significant anticonvulsant activity in preclinical models.[10][11]

The synthetic protocols detailed in this guide provide a solid foundation for researchers to access a diverse library of 3-chloro-4-arylisoquinolines for further biological evaluation and drug development efforts.

References

• Switchable synthesis of 1,4-bridged dihydroisoquinoline-3-ones and isoquinoline-1,3,4-triones through radical oxidation of isoquinolinium salts with phenyliodine(iii) diacetate. Organic Chemistry Frontiers. Available at: [Link]

• Synthesis of 1,2,3,4-Tetrahydroisoquinoline-1-Carboxylic Acid Derivatives Via Ugi Reactions. ResearchGate. Available at: [Link]

• Synthesis of 3,4-dihydroisoquinolines. Organic Chemistry Portal. Available at: [Link]

• Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies. Future Journal of Pharmaceutical Sciences. Available at: [Link]

• Chlorination using POCl3 and benzyltriethylammonium chloride. Google Patents.

• Efficient N-arylation of 4-chloroquinazolines en route to novel 4-anilinoquinazolines as potential anticancer agents. National Institutes of Health. Available at: [Link]

• Arylation of chloroanthraquinones by surprisingly facile Suzuki–Miyaura cross-coupling reactions. ResearchGate. Available at: [Link]

• POCl3 chlorination of 4-quinazolones. Semantic Scholar. Available at: [Link]

• Synthesis and Biological Evaluation of Some New 3-Aryl-2-thioxo-2,3-dihydroquinazolin-4(1H)-ones and 3-Aryl-2-(benzylthio)quinazolin-4(3H)-ones as Antioxidants; COX-2, LDHA, α-Glucosidase and α-Amylase Inhibitors; and Anti-. MDPI. Available at: [Link]

• Synthesis of 3,4-dihydroisoquinolones. Organic Chemistry Portal. Available at: [Link]

• What experimental procedure works best for chlorinating quinazolones using POCl3, POCl3/PCl5, SOCl2/cat. DMF?. ResearchGate. Available at: [Link]

• One-Pot Synthesis of 2,3,4-Triarylquinolines via Suzuki-Miyaura Cross-Coupling of 2-Aryl-4-chloro-3-iodoquinolines with Arylboronic Acids. National Institutes of Health. Available at: [Link]

• ChemInform Abstract: Synthesis and Reactions of Isoquinolines. Part 4. Reactions of 3‐Chloroisoquinoline‐4‐carbaldehydes.. Karger Publishers. Available at: [Link]

• Synthesis and Contractile Activity of Substituted 1,2,3,4-Tetrahydroisoquinolines. National Institutes of Health. Available at: [Link]

• 3 H-Pyrazolo[4,3- f]quinoline-Based Kinase Inhibitors Inhibit the Proliferation of Acute Myeloid Leukemia Cells In Vivo. PubMed. Available at: [Link]

• Bischler-Napieralski Reaction. Organic Chemistry Portal. Available at: [Link]

• Design, synthesis and biological evaluation of 3-arylisoquinoline derivatives as topoisomerase IIα inhibitors for the therapy of small cell lung cancer. PubMed. Available at: [Link]

• Recent Advances in Synthetic Isoquinoline-Based Derivatives in Drug Design. National Institutes of Health. Available at: [Link]

• Synthesis and Pharmacological Evaluation of New 3,4-Dihydroisoquinolin Derivatives Containing Heterocycle as Potential Anticonvulsant Agents. MDPI. Available at: [Link]

• Bischler-Napieralski Reaction: Examples & Mechanism. NROChemistry. Available at: [Link]

• Pyrrolo[2,1-a]isoquinoline scaffolds for developing anti-cancer agents. RSC Publishing. Available at: [Link]

• POCl3 chlorination of 4-quinazolones. PubMed. Available at: [Link]

• Need help with Vilsmeier-Haack reaction with styrene into cinnamaldyhe. Reddit. Available at: [Link]

• Synthesis and Kinase Inhibitory Potencies of Pyrazolo[3,4-g]isoquinolines. MDPI. Available at: [Link]

• Chapter Five. Bischler–Napieralski Reaction in the Syntheses of Isoquinolines. ResearchGate. Available at: [Link]

• Facile and diastereoselective arylation of the privileged 1,4-dihydroisoquinolin-3(2H)-one scaffold. National Institutes of Health. Available at: [Link]

• 1-Aryl-3,4-dihydroisoquinoline inhibitors of JNK3. PubMed. Available at: [Link]

• Spasmolytic Activity of 1,3-Disubstituted 3,4-Dihydroisoquinolines. MDPI. Available at: [Link]

• Vilsmeier-Haack Reaction. NROChemistry. Available at: [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. Available at: [Link]

• Synthesis of 3-Chloro-1-phenyl-isoquinoline-4-aldehyde. PrepChem.com. Available at: [Link]

• Bischler–Napieralski reaction. Wikipedia. Available at: [Link]

• The Suzuki Reaction. Chem 115 Myers. Available at: [Link]

• Synthesis and Pharmacological Evaluation of New 3,4-Dihydroisoquinolin Derivatives Containing Heterocycle as Potential Anticonvulsant Agents. PubMed. Available at: [Link]

• Drug Discovery - Inhibitor. chemical-kinomics. Available at: [Link]

• The Anticancer Effect of Natural Plant Alkaloid Isoquinolines. National Institutes of Health. Available at: [Link]

• Vilsmeier-Haack Reaction. Chemistry Steps. Available at: [Link]

• Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up.. YouTube. Available at: [Link]

• Vilsmeier–Haack reaction. Wikipedia. Available at: [Link]

• Development of Kinase Inhibitors via Metal-Catalyzed C–H Arylation of 8-Alkyl-thiazolo[5,4-f]-quinazolin-9-ones Designed by Fragment-Growing Studies. National Institutes of Health. Available at: [Link]

• Evaluation of Cytotoxic Activity of Small Aminated Quinolinequinones In Vitro as Anti-Cancer Molecules. MDPI. Available at: [Link]

• Bischler-Napieralski Reaction. YouTube. Available at: [Link]

• Substituted 2-arylquinoline and 2-methyl-1,2,3,4-tetrahydroquinoline derivatives with selective anticancer activity: synthesis, structure–activity relationships, and molecular modelling insights. RSC Publishing. Available at: [Link]

• REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. ResearchGate. Available at: [Link]

Sources

• 1. Bischler-Napieralski Reaction: Examples & Mechanism [nrochemistry.com]
• 2. Bischler–Napieralski reaction - Wikipedia [en.wikipedia.org]
• 3. semanticscholar.org [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. 3 H-Pyrazolo[4,3- f]quinoline-Based Kinase Inhibitors Inhibit the Proliferation of Acute Myeloid Leukemia Cells In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Development of Kinase Inhibitors via Metal-Catalyzed C–H Arylation of 8-Alkyl-thiazolo[5,4-f]-quinazolin-9-ones Designed by Fragment-Growing Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Efficient N-arylation of 4-chloroquinazolines en route to novel 4-anilinoquinazolines as potential anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Recent Advances in Synthetic Isoquinoline-Based Derivatives in Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The Anticancer Effect of Natural Plant Alkaloid Isoquinolines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis and Pharmacological Evaluation of New 3,4-Dihydroisoquinolin Derivatives Containing Heterocycle as Potential Anticonvulsant Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Synthesis and Pharmacological Evaluation of New 3,4-Dihydroisoquinolin Derivatives Containing Heterocycle as Potential Anticonvulsant Agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

preventing dehalogenation in 3-Chloro-4-iodoisoquinoline coupling

This guide outlines the technical strategy for preventing dehalogenation (hydrodehalogenation) during the Palladium-catalyzed cross-coupling of 3-Chloro-4-iodoisoquinoline .

The presence of two halogen atoms with distinct electronic environments—the C4-Iodine (reactive,

-position) and the C3-Chlorine (less reactive to OA, but activated -position)—presents a specific chemoselectivity challenge. The primary failure mode is the reduction of the C-I bond to a C-H bond (forming 3-chloroisoquinoline) rather than the desired C-C bond formation.

Part 1: Technical Support & Troubleshooting (Q&A)

Q1: I am observing significant formation of 3-chloroisoquinoline (De-iodination). What is the mechanism and how do I stop it?

Diagnosis: This is Hydrodehalogenation . It occurs when the oxidative addition intermediate (Ar-Pd-I) undergoes transmetalation with a hydride source instead of the boronic acid, or undergoes

-hydride elimination from a coordinated solvent/additive.

Mechanistic Cause: The most common culprit is the presence of

-hydrogens in the solvent or base (e.g., ethanol, isopropanol, or ethoxide bases).

• Pathway: Pd(0) inserts into Ar-I.

• Error: An alkoxide (from solvent or base) coordinates to Palladium.

• Failure:

  -Hydride elimination occurs, generating a Pd-H species.

• Result: Reductive elimination yields Ar-H (3-chloroisoquinoline) and regenerates Pd(0).

Corrective Protocol:

• Switch Solvents: Eliminate primary/secondary alcohols. Use strictly aprotic solvents like Toluene , 1,4-Dioxane , or THF .

• Change Base: Switch from alkoxides (NaOEt, NaOtBu) to inorganic carbonates or phosphates (K₃PO₄ , Cs₂CO₃ ).

• Water Control: While some water is necessary for inorganic bases, excess water can promote protodeboronation. Use a defined biphasic system (e.g., Toluene:Water 10:1) rather than a miscible aqueous mixture.

Q2: The reaction stalls with starting material remaining, but increasing temperature causes dehalogenation. How do I improve conversion without side reactions?

Diagnosis: The catalyst is struggling with Oxidative Addition (OA) or is deactivating before the cycle completes. Raising the temperature increases the rate of side reactions (dehalogenation) faster than the rate of the difficult coupling.

Corrective Protocol:

• Ligand Selection: Use electron-rich, bulky phosphine ligands. XPhos or SPhos are the gold standards here.

  • Why? They accelerate the Oxidative Addition step (crucial for the C-I bond) and create a steric pocket that discourages the approach of

    -hydrogen sources while facilitating Transmetalation with the boronic acid.

• Catalyst Pre-loading: Instead of generating Pd(0) in situ from Pd(OAc)₂ + Ligand, use a pre-formed precatalyst like XPhos Pd G3 or Pd(dppf)Cl₂ . This eliminates the induction period where unligated Pd species might catalyze dehalogenation.

Q3: I see trace amounts of 3,4-diarylated product (Over-coupling). How do I protect the Chlorine at position 3?

Diagnosis: Loss of Chemoselectivity. After the Iodine couples, the catalyst is attacking the Chlorine.

Corrective Protocol:

• Temperature Control: The C-Cl bond at position 3 is activated (alpha to Nitrogen) but significantly stronger than C-I. Keep the reaction temperature below 80°C (ideally 40-60°C).

• Stoichiometry: strictly limit the boronic acid to 1.05 - 1.1 equivalents . Excess boronic acid drives the secondary coupling.

• Reaction Monitoring: Do not run the reaction "overnight." Monitor by HPLC/UPLC. Quench immediately upon consumption of the iodide.

Q4: My boronic acid is degrading (Protodeboronation) before coupling occurs.

Diagnosis: This mimics dehalogenation because the halide remains unreacted or reduces non-specifically. Heterocyclic boronic acids (e.g., 2-pyridyl) are prone to this.

Corrective Protocol:

• Ligand: Use Buchwald Precatalysts (e.g., XPhos Pd G3) which initiate rapidly, consuming the boronic acid before it hydrolyzes.

• Base: Use K₃PO₄ (Tribasic Potassium Phosphate). It buffers the pH effectively and is less harsh than carbonates, reducing the rate of protodeboronation.

Part 2: Optimized Experimental Protocol

Objective: Chemoselective Suzuki-Miyaura coupling of 3-Chloro-4-iodoisoquinoline with Phenylboronic acid.

Parameter	Recommendation	Rationale
Substrate	3-Chloro-4-iodoisoquinoline (1.0 eq)	Electrophile.
Coupling Partner	Aryl Boronic Acid (1.1 eq)	Slight excess to drive completion, but minimized to prevent C-Cl insertion.
Catalyst	Pd(OAc)₂ (2 mol%) + XPhos (4 mol%) Alt: XPhos Pd G3 (2 mol%)	Bulky, electron-rich ligand ensures rapid OA into C-I and prevents Pd-H formation.
Base	K₃PO₄ (2.0 - 3.0 eq)	Anhydrous or 3M aq. Mild base, prevents rapid deboronation.
Solvent	Toluene / Water (10:1)	Biphasic system. Toluene is aprotic (prevents hydride source). Water solubilizes the base.
Temperature	60 °C	Sufficient for C-I activation; insufficient for C-Cl activation.
Atmosphere	Argon / Nitrogen (Sparged)	Oxygen promotes homocoupling and catalyst death.

Step-by-Step Procedure:

• Charge: In a reaction vial equipped with a stir bar, add 3-Chloro-4-iodoisoquinoline (1.0 equiv), Aryl Boronic Acid (1.1 equiv), and K₃PO₄ (2.0 equiv).

• Catalyst Addition: Add Pd(OAc)₂ (0.02 equiv) and XPhos (0.04 equiv). Note: If using XPhos Pd G3, add 0.02 equiv.

• Solvent: Add Toluene and Water (ratio 10:1) to achieve a concentration of 0.1 M - 0.2 M relative to the isoquinoline.

• Degas: Sparge the mixture with Argon for 5–10 minutes (or freeze-pump-thaw).

• Reaction: Seal the vial and heat to 60 °C with vigorous stirring.

• Monitor: Check LCMS at 1 hour and 3 hours. Look for the disappearance of Starting Material (MW: X) and appearance of Product (MW: Y).

  • Checkpoint: If Ar-H (De-iodo) > 5%, lower temp to 40°C and check solvent purity.

• Workup: Dilute with EtOAc, wash with water/brine, dry over Na₂SO₄, and concentrate.

Part 3: Reaction Pathway Visualization

The following diagram illustrates the competition between the desired coupling cycle and the unwanted dehalogenation pathways.

Caption: Competitive pathways in the Pd-catalyzed coupling of 3-Chloro-4-iodoisoquinoline. Path A is desired; Path B leads to dehalogenation.

References

• Mechanistic Studies on Dehalogenation: Navarro, O., et al. "Cross-Coupling and Dehalogenation Reactions Catalyzed by (N-Heterocyclic carbene)Pd(allyl)Cl Complexes." Journal of Organic Chemistry, 2004, 69(9), 3173-3180. [Link]

• Site-Selectivity in Heterocycles: Lier, J., et al. "Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes." Chemical Science, 2016, 7, 5148-5159. [Link]

• Isoquinoline Synthesis & Reactivity: Ford, A., et al. "Exploitation of differential reactivity of the carbon–chlorine bonds in 1,3-dichloroisoquinoline."[1] Journal of the Chemical Society, Perkin Transactions 1, 1997, 927-934. [Link]

• General Suzuki Coupling Optimization: Miyaura, N., Suzuki, A. "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews, 1995, 95(7), 2457-2483. [Link]

Sources

• 1. Exploitation of differential reactivity of the carbon–chlorine bonds in 1,3-dichloroisoquinoline. Routes to new N,N-chelate ligands and 1,3-disubstituted isoquinolines - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

Technical Support Center: 3-Chloro-4-iodoisoquinoline Functionalization

[1]

Status: Operational Ticket Focus: Yield Optimization & Selectivity Control Assigned Specialist: Senior Application Scientist

Executive Summary: The Scaffold Challenge

You are working with 3-chloro-4-iodoisoquinoline , a "privileged scaffold" in kinase inhibitor discovery.[1] The chemical challenge here is distinct: you possess two halogen handles with vastly different electronic environments.

• C4-Iodine: Electron-rich position (relative to C3), weak C-I bond.[1] High reactivity.

• C3-Chlorine: Electron-poor position (

  to Nitrogen), strong C-Cl bond.[1] Low reactivity.

• Isoquinoline Nitrogen: A Lewis base capable of coordinating to Palladium, potentially poisoning your catalyst.[1]

This guide provides a self-validating workflow to maximize yield at the C4 position while preserving the C3-Cl handle for subsequent steps.

Module 1: Critical Selectivity (The "Over-Coupling" Problem)

Q: Why am I observing bis-coupled products (reaction at both C3 and C4)?

A: While the oxidative addition of Pd(0) to C-I is kinetically faster than to C-Cl, the C3-chlorine bond in isoquinolines is activated by the adjacent nitrogen (similar to 2-chloropyridine).[1] If your catalyst is too active or temperatures are too high, the activation energy barrier for the C-Cl bond is surpassed.[1]

The Fix: Thermodynamic & Kinetic Throttling [1]

• Stoichiometry Control: Never exceed 1.05 equivalents of boronic acid.

• Temperature Ceiling: Do not exceed 60°C initially. The C-I bond usually couples at 40–50°C. The C-Cl bond typically requires >80°C or specialized ligands.[1]

• Ligand Selection: Switch to Pd(PPh3)4 or Pd(dppf)Cl2 .[1] Avoid "hot" ligands like XPhos or RuPhos in the first step; these are designed to activate aryl chlorides and will erode your selectivity.[1]

Visualization: The Selectivity Decision Tree

This diagram outlines the kinetic pathway differences between the C4 and C3 positions.[1]

Figure 1: Kinetic pathways illustrating the preferential oxidative addition at the C4-Iodine bond vs. the C3-Chlorine bond.[1]

Module 2: Reaction Stalling (The "Catalyst Death" Problem)

Q: My reaction stalls at 50-60% conversion. Adding more catalyst doesn't help.[1] Why?

A: You are likely experiencing Catalyst Poisoning via the isoquinoline nitrogen.[1] The lone pair on the nitrogen can displace phosphine ligands, forming an inactive Pd-N complex that precipitates or becomes catalytically dormant.[1]

The Fix: Competitive Binding & Solubility

• Solvent Switch: Move to a biphasic system like 1,4-Dioxane/Water (4:1) .[1] Water helps solvate the inorganic base and keeps the boronic acid active, while the organic phase keeps the catalyst in solution.[1]

• Ligand Armor: Use bidentate ligands like dppf (1,1'-Bis(diphenylphosphino)ferrocene).[1] The "bite angle" of dppf makes it much harder for the isoquinoline nitrogen to displace it compared to monodentate PPh3.[1]

• Sulfur Check: If your starting material was synthesized via a thionyl chloride route or similar, trace sulfur is a potent Pd poison [4].[1] Perform a charcoal filtration on your starting material if stalling persists.[1]

Module 3: Protodehalogenation (The "Reduction" Problem)

Q: I see a mass peak of [M-126]. The iodine is gone, but no aryl group was added.

A: This is Protodehalogenation .[1] The Pd inserted into the C-I bond, but instead of transmetallating with your boron species, it underwent reductive elimination with a hydride source.[1]

The Fix: Hydride Elimination

• Remove Alcohols: If you are using Ethanol or Isopropanol as a cosolvent, stop immediately.[1] These are hydride donors. Switch to DMF or Toluene.[1]

• Dry Your Base: Hygroscopic bases (like old K3PO4) can sometimes promote this.[1] Use anhydrous K2CO3.[1]

• Concentration: Increase the concentration of the reaction (0.5 M to 1.0 M). High concentration favors the bimolecular transmetallation step over the unimolecular side-reactions.[1]

Standardized Optimized Protocol

This protocol is designed to balance reactivity (C4-I) against selectivity (C3-Cl) while preventing catalyst poisoning.[1]

Reagents & Stoichiometry

Component	Equivalents	Role	Notes
3-Cl-4-I-Isoquinoline	1.0	Substrate	Limiting reagent.[1]
Aryl Boronic Acid	1.05	Nucleophile	Slight excess only.[1]
Pd(dppf)Cl2·DCM	0.03 (3 mol%)	Catalyst	Bidentate ligand prevents N-poisoning.[1]
Na2CO3 (2.0 M aq)	2.5	Base	Aqueous base is critical for Suzuki.[1]
1,4-Dioxane	--	Solvent	Volume to reach 0.2 M concentration.[1]

Step-by-Step Workflow

• Degassing (Critical): In a reaction vial, combine the isoquinoline, boronic acid, and solid catalyst. Cap and purge with Argon/Nitrogen for 5 minutes. Oxygen promotes homocoupling of the boronic acid, wasting your nucleophile.[1]

• Solvent Addition: Add sparged 1,4-Dioxane and the 2.0 M Na2CO3 solution via syringe.

• Thermal Ramp: Place in a pre-heated block at 45°C .

• Monitoring: Check TLC/LCMS at 1 hour.

  • If <10% conversion: Increase temp to 60°C.

  • If C4-product forms: Maintain temp.[1]

• Workup: Dilute with EtOAc, wash with water x2, brine x1. Dry over Na2SO4.[1]

  • Note: The 3-Cl product is often less polar than the starting material if the added aryl group is lipophilic.[1]

Troubleshooting Logic Map

Use this flow to diagnose yield issues in real-time.

Figure 2: Diagnostic workflow for identifying the root cause of yield loss.

References

• Regioselective Suzuki Cross-Coupling Route to 3,4-Disubstituted Quinolin-2(1H)-ones. Synfacts, 2007(12), 1248.[1][2] Context: Establishes the reactivity preference of C4-Halogens over C3-Halogens in quinoline/isoquinoline systems.[1]

• Suzuki Coupling - Mechanism and Selectivity. Organic Chemistry Portal. Context: General mechanism, role of base activation, and oxidative addition rates (I > Br > Cl).[1]

• Catalyst Recycling and Poisoning in Suzuki Coupling. MDPI, 2022.[1] Context: Discusses the mechanism of catalyst deactivation by nitrogen-containing heterocycles.

• Identification and Elimination of an Unexpected Catalyst Poison in Suzuki Coupling. ResearchGate (Abstract/Citation). Context: Highlights sulfur contamination as a critical, often overlooked cause of reaction stalling.[1]

• Troubleshooting Dehalogenation in Suzuki Coupling. BenchChem Technical Guide. (General Support Page) Context: Identification of protodehalogenation side-reactions via mass spectrometry.

Sources

• 1. Suzuki Coupling [organic-chemistry.org]
• 2. sci-hub.box [sci-hub.box]

purification methods for 3-Chloro-4-iodoisoquinoline derivatives

An essential part of synthesizing novel compounds like 3-chloro-4-iodoisoquinoline derivatives, which are pivotal in drug discovery and materials science, is achieving high purity. The purification process can often be challenging due to the unique chemical properties of these halogenated heterocyclic systems. This technical support center provides detailed troubleshooting guides and frequently asked questions to assist researchers in overcoming common hurdles encountered during the purification of these specific derivatives.

As a Senior Application Scientist, this guide is structured to provide not just procedural steps, but the underlying rationale, empowering you to make informed decisions and adapt methodologies to your specific derivative.

Frequently Asked Questions (FAQs)

This section addresses initial questions and common issues that arise when planning the purification strategy for 3-chloro-4-iodoisoquinoline derivatives.

Q1: What is the most effective initial purification method for a crude 3-chloro-4-iodoisoquinoline derivative?

A1: The choice of the initial method depends on the physical state and estimated purity of your crude product. A logical starting point is to analyze the crude mixture by Thin Layer Chromatography (TLC) to visualize the number of components.

• For Solids with >80% Purity: Recrystallization is often the most efficient first step. It is a powerful technique for removing small amounts of impurities and can yield highly pure crystalline material directly.[1]

• For Complex Mixtures or Oils: Flash column chromatography is the preferred method. It provides the resolving power necessary to separate the target compound from starting materials, reagents, and by-products.[2][3]

• For Basic Impurities or Products: If your crude product is contaminated with acidic or neutral impurities, leveraging the basicity of the isoquinoline nitrogen for an acid-base extraction can be a highly effective preliminary purification step before chromatography or recrystallization.[4]

Q2: My purified 3-chloro-4-iodoisoquinoline derivative is a persistent, sticky oil. How can I induce solidification?

A2: Obtaining a solid is highly desirable for handling, weighing, and long-term storage. If your purified oil fails to solidify upon solvent removal, consider these techniques:

• Trituration: Add a non-polar solvent in which your compound is poorly soluble (e.g., hexane, pentane, or diethyl ether). Stir or sonicate the mixture. This can wash away residual solvents or minor impurities that inhibit crystallization, often inducing the formation of a solid powder.

• Salt Formation: Since isoquinolines are basic, they can be converted into crystalline salts.[4] Dissolving the oil in a suitable solvent like diethyl ether, isopropanol, or ethyl acetate and adding a solution of HCl (e.g., 2M in diethyl ether) can precipitate the hydrochloride salt. This crystalline salt can be filtered, washed, and, if necessary, the free base can be regenerated by treatment with a mild base (e.g., aq. NaHCO₃).[4][5] Picrate salts are also known to be highly crystalline.[4]

Q3: What are the likely impurities I should anticipate in my crude product?

A3: Impurities are typically related to the synthetic route used. Common synthesis methods for isoquinolines include the Bischler-Napieralski, Pictet-Spengler, and various transition-metal-catalyzed cyclizations.[6][7] Potential impurities may include:

• Unreacted Starting Materials: Such as the corresponding phenethylamines, benzaldehydes, or o-halobenzaldimines.[8]

• Reaction Intermediates: Incomplete cyclization or elimination can leave intermediates in the crude mixture.

• By-products: From side reactions like over-oxidation, reduction, or rearrangement of intermediates. For instance, in some syntheses involving N-oxides, rearrangements can lead to substituted isocarbostyrils.[9]

• Catalyst Residues: If transition metals like Palladium, Rhodium, or Ruthenium were used, residual metal can contaminate the product.[7]

• De-iodinated Product: The Carbon-Iodine bond can be labile under certain conditions (e.g., reductive or strongly basic environments), leading to the formation of the 3-chloro-isoquinoline analogue.

Q4: Are there specific stability issues to consider when purifying 3-chloro-4-iodoisoquinoline derivatives?

A4: Yes. The presence of the iodo-substituent introduces potential stability concerns. The stability of iodine-containing compounds can be affected by light, heat, and the presence of certain impurities.[10]

• Light Sensitivity: Many iodo-aromatic compounds are light-sensitive and can slowly decompose, releasing iodine and leading to discoloration (often pink or brown). It is best practice to protect the compound from direct light by using amber vials or wrapping flasks in aluminum foil during purification and storage.

• Thermal Stability: While generally stable, prolonged heating at high temperatures should be avoided. When performing distillation or recrystallization from high-boiling solvents, it is advisable to work under an inert atmosphere (N₂ or Argon) to minimize degradation.

• pH Sensitivity: The C-I bond can be susceptible to cleavage under strongly basic or reductive conditions. Avoid using very strong bases during workup if possible.

Purification Strategy Decision Workflow

This diagram outlines a logical workflow for selecting the appropriate purification method.

Caption: Decision tree for selecting an initial purification method.

Troubleshooting Guide: Flash Column Chromatography

Flash column chromatography is a cornerstone of purification for these derivatives. Here’s how to troubleshoot common problems.

Problem	Probable Cause(s)	Recommended Solution(s)
Poor Separation	Inappropriate Solvent System: The polarity of the eluent is too high (low Rf, all compounds move slowly) or too low (high Rf, all compounds move quickly).	Optimize the Eluent: Aim for an Rf of 0.25-0.35 for your target compound on an analytical TLC plate. Systematically vary the solvent ratio (e.g., Hexane/Ethyl Acetate, DCM/MeOH). For halogenated heterocycles, sometimes a Phenyl-Hexyl or PFP stationary phase can offer different selectivity if standard silica fails.[11]
Column Overloading: Too much crude material was loaded onto the column relative to the amount of stationary phase.	Reduce the Load: As a general rule, aim for a 1:50 to 1:100 mass ratio of crude product to silica gel.
Compound Streaking	Compound is too Polar/Acidic: The compound interacts too strongly with the acidic silica gel.	Add a Modifier: Add 0.5-1% triethylamine (NEt₃) or ammonia (in MeOH) to the eluent to neutralize the acidic sites on the silica gel. This is particularly effective for basic compounds like isoquinolines.
Insolubility: The compound is not fully soluble in the eluent, causing it to precipitate and re-dissolve as it moves down the column.	Use a Stronger Loading Solvent: Dissolve the crude product in a minimal amount of a strong solvent (e.g., DCM), adsorb it onto a small amount of silica gel, dry it, and load the resulting powder onto the column ("dry loading").
Product Decomposition	Sensitivity to Silica: The acidic nature of silica gel can degrade sensitive compounds. The C-I bond may be labile.	Use a Different Stationary Phase: Switch to neutral or basic alumina. Alternatively, deactivate the silica gel by pre-eluting the column with eluent containing 1% triethylamine.
Unstable Compound: The compound itself is inherently unstable under the experimental conditions.	Work Quickly and Cold: Pack and run the column efficiently to minimize contact time. If feasible, run the column in a cold room. Ensure solvents are peroxide-free.

Experimental Protocol: Flash Column Chromatography

• TLC Analysis: Develop a solvent system using TLC. A common starting point for isoquinoline derivatives is a mixture of hexane and ethyl acetate. Adjust the ratio to achieve an Rf value of ~0.3 for the desired compound.

• Column Packing: Select an appropriately sized column. Fill it with the chosen eluent and create a slurry of silica gel. Gently tap the column to pack the silica evenly, ensuring no air bubbles are trapped.

• Sample Loading: Dissolve the crude product in a minimum volume of dichloromethane or the eluent. For "dry loading," adsorb this solution onto a small amount of silica and evaporate the solvent. Carefully add the sample to the top of the packed column.

• Elution: Add the eluent and apply positive pressure (air or nitrogen). Collect fractions and monitor the elution process using TLC.

• Isolation: Combine the pure fractions, and remove the solvent under reduced pressure using a rotary evaporator.

Troubleshooting Guide: Recrystallization

Recrystallization is a powerful technique for achieving high analytical purity.[1]

Problem	Probable Cause(s)	Recommended Solution(s)
Compound Fails to Dissolve	Incorrect Solvent Choice: The compound is insoluble or poorly soluble in the chosen solvent, even at boiling.	Select a Different Solvent: Test solubility in a range of solvents (e.g., ethanol, isopropanol, acetone, ethyl acetate, toluene). A good recrystallization solvent dissolves the compound when hot but not when cold.
Compound Fails to Crystallize	Solution is Not Supersaturated: Too much solvent was used, or the compound is very soluble even at low temperatures.	Concentrate the Solution: Gently boil off some of the solvent and allow it to cool again. Induce Crystallization: Try scratching the inside of the flask with a glass rod at the solvent line or adding a "seed" crystal of the pure compound.
Presence of Impurities: Certain impurities can inhibit crystal lattice formation.	Pre-purify: Run the material through a short plug of silica gel to remove baseline impurities before attempting recrystallization.
"Oiling Out"	Solution Cooled Too Quickly: The solution becomes supersaturated too fast, causing the compound to precipitate as a liquid phase instead of forming crystals.	Slow Cooling: Allow the flask to cool slowly to room temperature, then transfer it to an ice bath. Insulating the flask can help.
Solvent Boiling Point Too High: If the boiling point of the solvent is higher than the melting point of the compound, it will melt before dissolving and then separate as an oil.	Choose a Lower-Boiling Solvent: Select a solvent with a boiling point below your compound's melting point. Alternatively, use a two-solvent system (one in which the compound is soluble, and one in which it is not).[4]

Experimental Protocol: Two-Solvent Recrystallization

• Solvent Selection: Find two miscible solvents. Solvent #1 ("soluble") should readily dissolve your compound. Solvent #2 ("anti-solvent") should not dissolve your compound. Common pairs include Ethanol/Water, Dichloromethane/Hexane, or Ethyl Acetate/Hexane.[4]

• Dissolution: Dissolve your crude compound in the minimum amount of hot Solvent #1.

• Addition of Anti-Solvent: While the solution is still hot, add Solvent #2 dropwise until you see persistent cloudiness (turbidity).

• Re-dissolution: Add a few drops of hot Solvent #1 until the solution becomes clear again.

• Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Once crystals begin to form, you can place the flask in an ice bath to maximize recovery.

• Isolation: Collect the crystals by vacuum filtration, wash with a small amount of cold Solvent #2, and dry under vacuum.

Troubleshooting Column Chromatography: A Flowchart

Caption: Troubleshooting flowchart for poor separation in column chromatography.

References

• JPH01153679A - Purification of isoquinoline - Google P
• 3,4-Dihydroisoquinoline synthesis - Organic Chemistry Portal.
• Recrystalliz
• Addressing challenges in the purification of quinoline deriv
• Discovery of isoquinoline-tethered quinazoline derivatives with enhanced HER2 inhibition over EGFR - PMC - NIH.
• Isolation, biological activity, and synthesis of isoquinoline alkaloids - N
• CN103641780A - Method for purifying isoquinoline from crude product of coal tar - Google P
• Isoquinoline synthesis - Organic Chemistry Portal.
• Synthesis of 1‐amino‐4‐chloroisoquinoline.
• A regioselective synthesis of 1-haloisoquinolines via ruthenium-catalyzed cyclization of O-methylbenzohydroximoyl halides with alkynes - Chemical Communic
• HPLC separation of related halogenated aromatic, any one??
• Protecting-group-free total synthesis of isoquinoline alkaloids by nickel-catalyzed annulation of o-halobenzaldimine with an alkyne as the key step - PubMed.
• Studies on the stability of iodine compounds in iodized salt - PMC - NIH.

Sources

• 1. Recrystallization (chemistry) - Wikipedia [en.wikipedia.org]
• 2. Discovery of isoquinoline-tethered quinazoline derivatives with enhanced HER2 inhibition over EGFR - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Isolation, biological activity, and synthesis of isoquinoline alkaloids - Natural Product Reports (RSC Publishing) DOI:10.1039/D4NP00023D [pubs.rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. CN103641780A - Method for purifying isoquinoline from crude product of coal tar - Google Patents [patents.google.com]
• 6. 3,4-Dihydroisoquinoline synthesis [organic-chemistry.org]
• 7. Isoquinoline synthesis [organic-chemistry.org]
• 8. Protecting-group-free total synthesis of isoquinoline alkaloids by nickel-catalyzed annulation of o-halobenzaldimine with an alkyne as the key step - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Studies on the stability of iodine compounds in iodized salt - PMC [pmc.ncbi.nlm.nih.gov]
• 11. HPLC separation of related halogenated aromatic, any one?? - Chromatography Forum [chromforum.org]

Technical Support Center: Synthesis of Sterically Hindered 3,4-Disubstituted Isoquinolines

Welcome to the technical support center for the synthesis of 3,4-disubstituted isoquinolines. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with steric hindrance in their synthetic routes. Here, we provide troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to help you navigate these complex syntheses. Our approach is grounded in mechanistic understanding to empower you to make informed decisions in your experimental design.

Introduction: The Challenge of Steric Congestion

The 3,4-disubstituted isoquinoline scaffold is a privileged motif in medicinal chemistry, forming the core of numerous biologically active compounds.[1][2] However, the introduction of bulky substituents at the C3 and C4 positions often leads to significant steric strain, which can impede or completely halt classical cyclization reactions. This guide will address common issues and provide actionable solutions for overcoming these steric barriers.

Troubleshooting Guide & FAQs

This section is formatted in a question-and-answer format to directly address common problems encountered during the synthesis of sterically hindered 3,4-disubstituted isoquinolines.

Part 1: Issues with Classical Cyclization Methods

Question 1: My Bischler-Napieralski reaction is failing or giving very low yields when attempting to synthesize a 3,4-disubstituted isoquinoline with bulky groups. What are the likely causes and how can I troubleshoot this?

Answer:

The Bischler-Napieralski reaction, which involves the acid-catalyzed cyclization of a β-phenylethylamide, is notoriously sensitive to steric hindrance.[3] The key cyclization step is an electrophilic aromatic substitution, and bulky groups can disfavor the necessary conformation for ring closure.

Causality and Troubleshooting:

• Increased Steric Hindrance at the Transition State: Large substituents on the acyl portion of the amide (destined to be the C3 substituent) and on the phenylethyl backbone (leading to the C4 substituent) can clash in the transition state of the cyclization. This raises the activation energy and dramatically slows down the reaction.

• Insufficiently Potent Dehydrating Agent: For sterically demanding substrates, standard dehydrating agents like phosphorus oxychloride (POCl₃) may not be effective enough to drive the formation of the key nitrilium ion intermediate.[4]

  • Solution: Employ more forceful dehydrating agents. A combination of phosphorus pentoxide (P₂O₅) in refluxing POCl₃ is often more effective for less reactive, sterically hindered substrates.[5] Alternatively, triflic anhydride (Tf₂O) is a powerful reagent that can promote cyclization under milder conditions.[6]

• Side Reactions Dominating: Under harsh conditions required for sluggish cyclizations, side reactions like the retro-Ritter reaction can become the major pathway, leading to the formation of styrenes instead of the desired isoquinoline.[5]

  • Solution: Consider using milder, more modern reagents that avoid the high temperatures that favor side reactions. For instance, the use of oxalyl chloride can generate an N-acyliminium intermediate that is less prone to fragmentation.[6] Microwave-assisted synthesis can also be beneficial by providing rapid and efficient heating, potentially minimizing the time for side reactions to occur.[6]

Question 2: I'm observing poor diastereoselectivity in my Pictet-Spengler reaction for a chiral 3,4-disubstituted tetrahydroisoquinoline. How can I improve this?

Answer:

The Pictet-Spengler reaction, the condensation of a β-arylethylamine with an aldehyde or ketone followed by cyclization, is a powerful tool for creating tetrahydroisoquinolines.[7] However, controlling stereochemistry when introducing substituents at both the C3 and C4 positions can be challenging.

Causality and Troubleshooting:

• Facial Selectivity of Iminium Ion Attack: The stereochemical outcome is determined by the facial selectivity of the nucleophilic attack of the aromatic ring on the iminium ion intermediate. Steric hindrance from existing stereocenters or bulky substituents will dictate the preferred direction of attack.

• Choice of Carbonyl Component: The steric bulk of the aldehyde or ketone used will significantly influence the stereoselectivity.

  • Solution: If you are using a chiral β-arylethylamine, consider using a bulkier aldehyde or ketone to increase the steric differentiation between the two faces of the iminium ion. Conversely, if your chirality is derived from the carbonyl component, a less hindered amine may improve selectivity.

• Reaction Conditions: The choice of acid catalyst and solvent can influence the transition state geometry and, therefore, the diastereoselectivity.

  • Solution: Experiment with different acid catalysts (e.g., trifluoroacetic acid, Lewis acids) and solvents of varying polarity. In some cases, enzymatic resolutions or the use of chiral catalysts can provide excellent stereocontrol.

Question 3: My Pomeranz-Fritsch reaction is not working for a benzaldehyde with a bulky ortho-substituent. What are the limitations and are there any workarounds?

Answer:

The Pomeranz-Fritsch reaction, involving the acid-catalyzed cyclization of a benzalaminoacetal, is generally not well-suited for substrates with significant steric bulk near the cyclization site.[8][9]

Causality and Troubleshooting:

• Steric Inhibition of Ring Closure: An ortho-substituent on the benzaldehyde starting material will sterically hinder the approach of the aminoacetal side chain for the crucial ring-closing step. This can make the reaction extremely sluggish or prevent it altogether.

• Harsh Reaction Conditions: The strongly acidic conditions (often concentrated sulfuric acid) and high temperatures required for the Pomeranz-Fritsch reaction can lead to decomposition of sensitive substrates, especially when the desired reaction is slow due to steric hindrance.[9]

  • Solution: For substrates with bulky ortho-substituents, the Pomeranz-Fritsch reaction is often not the ideal choice. It is highly recommended to explore alternative synthetic routes, such as palladium-catalyzed methods, which are generally more tolerant of steric hindrance.

Part 2: Modern Palladium-Catalyzed Approaches

Question 4: I'm considering a palladium-catalyzed cross-coupling approach for my sterically hindered 3,4-disubstituted isoquinoline. What are the key considerations for catalyst and ligand selection?

Answer:

Palladium-catalyzed reactions have emerged as a powerful and versatile tool for the synthesis of complex heterocyclic systems, including sterically congested isoquinolines.[10][11] Success in these reactions is highly dependent on the choice of the palladium source and, most critically, the ligand.

Causality and Troubleshooting:

• Steric Bulk of the Ligand: For sterically demanding cross-coupling partners, bulky, electron-rich phosphine ligands are often necessary. These ligands promote the reductive elimination step, which can be the rate-limiting step in the formation of sterically hindered C-C bonds.

  • Recommended Ligands: For Suzuki-Miyaura or similar cross-couplings to form 3,4-diarylisoquinolines, consider using bulky, electron-rich biarylphosphine ligands such as XPhos or SPhos.[12] These ligands stabilize the palladium center and facilitate the challenging reductive elimination step.

• Chelation Effects: Bidentate phosphine ligands with a large bite angle, such as Xantphos, can also be effective in promoting difficult cross-coupling reactions by creating a more open coordination sphere around the palladium center.[12]

• Catalyst Precursor: While Pd(PPh₃)₄ or Pd₂(dba)₃ are common choices, sometimes a simple Pd(OAc)₂ or PdCl₂(dppf) can be more effective in combination with the appropriate ligand.[12][13]

Experimental Workflow for Catalyst/Ligand Screening:

Caption: A logical workflow for the systematic screening and optimization of palladium catalysts and ligands for the synthesis of sterically hindered 3,4-disubstituted isoquinolines.

Data Summary: Comparison of Synthetic Methods for Sterically Hindered Isoquinolines

The following table provides a comparative overview of different synthetic strategies for 3,4-disubstituted isoquinolines, with a focus on their suitability for sterically demanding substrates.

Method	Starting Materials	Key Reagents	Suitability for Steric Hindrance	Common Issues
Bischler-Napieralski	β-phenylethylamide	POCl₃, P₂O₅, Tf₂O[4][6]	Poor to Moderate	Low yields, harsh conditions, retro-Ritter side reaction[3][5]
Pictet-Spengler	β-arylethylamine, aldehyde/ketone	Acid catalyst (e.g., TFA, HCl)[7]	Moderate	Diastereoselectivity control can be challenging[4]
Pomeranz-Fritsch	Benzaldehyde, aminoacetal	Concentrated H₂SO₄[9][14]	Poor	Very sensitive to steric hindrance, especially at the ortho position of the benzaldehyde[8]
Pd-catalyzed Cross-Coupling	Halogenated isoquinoline, boronic acid/ester	Pd catalyst, phosphine ligand, base[10][11]	Excellent	Catalyst/ligand screening often required, cost of reagents

Experimental Protocols

Protocol 1: Modified Bischler-Napieralski for Sterically Hindered Substrates

This protocol utilizes a stronger dehydrating agent to promote the cyclization of a sterically hindered β-phenylethylamide.

• Reaction Setup: In a flame-dried, round-bottom flask equipped with a reflux condenser and a magnetic stir bar, dissolve the β-phenylethylamide (1.0 equiv) in anhydrous toluene or xylene (0.1-0.2 M).

• Reagent Addition: Carefully add phosphorus pentoxide (P₂O₅, 2.0-3.0 equiv) followed by the slow addition of phosphorus oxychloride (POCl₃, 3.0-5.0 equiv) at room temperature.

• Reaction: Heat the mixture to reflux (110-140 °C, depending on the solvent) and monitor the reaction by TLC or LC-MS.

• Work-up: After completion, cool the reaction to room temperature and carefully quench by pouring it onto crushed ice with vigorous stirring.

• Extraction: Basify the aqueous mixture with a concentrated NaOH solution to pH > 10 and extract with an organic solvent (e.g., dichloromethane or ethyl acetate).

• Purification: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Protocol 2: Palladium-Catalyzed Suzuki-Miyaura Coupling for a 3,4-Diarylisoquinoline

This protocol describes a general procedure for the synthesis of a sterically hindered 3,4-diarylisoquinoline.

• Reaction Setup: In an oven-dried Schlenk tube, combine the 3-halo-4-arylisoquinoline (1.0 equiv), the arylboronic acid (1.5 equiv), and a suitable base such as Cs₂CO₃ (2.0 equiv).

• Catalyst and Ligand Addition: Add the palladium catalyst (e.g., Pd(OAc)₂, 2-5 mol%) and the phosphine ligand (e.g., XPhos, 4-10 mol%).

• Solvent and Degassing: Add anhydrous, degassed solvent (e.g., toluene or dioxane, 0.1 M). Degas the reaction mixture by bubbling argon through the solution for 10-15 minutes.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) under an inert atmosphere and stir until the starting material is consumed (monitor by TLC or LC-MS).

• Work-up: Cool the reaction to room temperature, dilute with an organic solvent, and filter through a pad of Celite.

• Extraction: Wash the filtrate with water and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Visualizing Reaction Mechanisms

The following diagrams illustrate the key mechanistic steps of the Bischler-Napieralski and Pictet-Spengler reactions.

Caption: Key steps in the Bischler-Napieralski reaction, highlighting the formation of the electrophilic nitrilium ion.

Caption: The mechanistic pathway of the Pictet-Spengler reaction, proceeding through an iminium ion intermediate.

References

• Synthesis of 3,4-dihydroisoquinolines. Organic Chemistry Portal. Available at: [Link]

• Name Reactions: Bischler-Napieralski vs. Pictet-Spengler. YouTube. Available at: [Link]

• The Pictet-Spengler Reaction Updates Its Habits. MDPI. Available at: [Link]

• The Preparation of 3,4-Dihydroisoquinolines and Related Compounds by the Bischler-Napieralski Reaction. Organic Reactions. Available at: [Link]

• The Pictet-Spengler Reaction Updates Its Habits. PMC - PubMed Central - NIH. Available at: [Link]

• Greener alternatives for synthesis of isoquinoline and its derivatives: a comparative review of eco-compatible synthetic routes. NIH. Available at: [Link]

• Spasmolytic Activity of 1,3-Disubstituted 3,4-Dihydroisoquinolines. MDPI. Available at: [Link]

• Synthesis of N-Aryl-1,2,3,4-tetrahydroisoquinolines. Thieme Chemistry. Available at: [Link]

• Pomeranz–Fritsch reaction. Wikipedia. Available at: [Link]

• Recent Advances in Synthetic Isoquinoline-Based Derivatives in Drug Design. PMC - PubMed Central - NIH. Available at: [Link]

• Palladium-catalyzed selective synthesis of 3,4-dihydroquinazolines from electron-rich arylamines, electron-poor arylamines and glyoxalates. Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

• Synthesis of 3,4-Disubstituted Isoquinolines via Palladium-Catalyzed Cross-Coupling of 2-(1-Alkynyl)benzaldimines and Organic Halides. ACS Publications. Available at: [Link]

• New synthetic methodology for construction of the 3,4-dihydroisoquinolinone skeleton: A key structure for isoquinoline alkaloids. ResearchGate. Available at: [Link]

• Mild Synthesis of Sterically Congested Alkyl Aryl Ethers. Organic Chemistry Portal. Available at: [Link]

• New Synthesis of Isoquinoline and 3,4-Dihydroisoquinoline Derivatives. ResearchGate. Available at: [Link]

• (PDF) Palladium-Catalyzed Synthesis of Novel Quinazolinylphenyl-1,3,4-thiadiazole Conjugates. ResearchGate. Available at: [Link]

• Recent Advances in the Total Synthesis of the Tetrahydroisoquinoline Alkaloids (2002–2020). ACS Publications. Available at: [Link]

• Synthesis, Cytotoxicity and Docking Simulation of Novel Annulated Dihydroisoquinoline Heterocycles. PubMed. Available at: [Link]

• Palladium-Catalyzed Synthesis of Novel Quinazolinylphenyl-1,3,4-thiadiazole Conjugates. MDPI. Available at: [Link]

• Pomeranz–Fritsch reaction. Request PDF. ResearchGate. Available at: [Link]

• Recent Advances in the Total Synthesis of the Tetrahydroisoquinoline Alkaloids (2002–2020). PMC - PubMed Central. Available at: [Link]

• Pomeranz–Fritsch Synthesis of Isoquinoline: Gas-Phase Collisional Activation Opens Additional Reaction Pathways. Stanford University. Available at: [Link]

• Isoquinoline synthesis. Organic Chemistry Portal. Available at: [Link]

• Synthesis of 3-aryl-3-benzazepines via aryne[4][6] Stevens rearrangement of 1,2,3,4-tetrahydroisoquinolines. Organic Chemistry Frontiers (RSC Publishing). Available at: [Link]

• Palladium-Catalyzed Synthesis of Indoles and Isoquinolines with in Situ Generated Phosphinimine. Organic Chemistry Portal. Available at: [Link]

• Synthesis of N-Alkyl-Substituted 4-Quinolones via Tandem Alkenyl and Aryl C-N Bond Formation. Organic Chemistry Portal. Available at: [Link]

• Ligand-dependent, palladium-catalyzed stereodivergent synthesis of chiral tetrahydroquinolines. PMC - NIH. Available at: [Link]

• Evolution of a Synthetic Strategy toward the Syntheses of Bis-tetrahydroisoquinoline Alkaloids. ACS Publications. Available at: [Link]

• Pomeranz-Fritsch Reaction. Cambridge University Press. Available at: [Link]

• Pictet-Spengler reaction. Name-Reaction.com. Available at: [Link]

• Synthesis, Anticancer Evaluation, Molecular Docking, and DFT Studies of Substituted Quinoline Derivatives. PubMed. Available at: [Link]

• Pictet-Spengler Reaction - Common Conditions. Organic Chemistry Data. Available at: [Link]

• The Chiral Pool in the Pictet–Spengler Reaction for the Synthesis of β-Carbolines. PMC. Available at: [Link]

Sources

• 1. Spasmolytic Activity of 1,3-Disubstituted 3,4-Dihydroisoquinolines | MDPI [mdpi.com]
• 2. Recent Advances in Synthetic Isoquinoline-Based Derivatives in Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 3. organicreactions.org [organicreactions.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. jk-sci.com [jk-sci.com]
• 6. 3,4-Dihydroisoquinoline synthesis [organic-chemistry.org]
• 7. name-reaction.com [name-reaction.com]
• 8. researchgate.net [researchgate.net]
• 9. Pomeranz-Fritsch Reaction (Chapter 48) - Name Reactions in Organic Synthesis [cambridge.org]
• 10. Palladium-catalyzed selective synthesis of 3,4-dihydroquinazolines from electron-rich arylamines, electron-poor arylamines and glyoxalates - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. Pomeranz–Fritsch reaction - Wikipedia [en.wikipedia.org]

Technical Support Center: Isoquinoline Synthesis &amp; Side-Reaction Control

Topic: Solving Homocoupling Side Reactions in Rh(III)-Catalyzed Isoquinoline Synthesis

Executive Summary & Diagnostic Hub

The Challenge: In the transition-metal-catalyzed synthesis of isoquinolines—specifically via C-H activation/annulation of oximes, imines, or benzoic acids with alkynes—homocoupling of the alkyne component is a critical failure mode. This is particularly prevalent when using terminal alkynes under oxidative conditions (e.g., Cu(OAc)₂, Ag₂CO₃), leading to the formation of 1,3-diynes (Glaser coupling) rather than the desired heterocycle.

Quick Diagnostics: Is Homocoupling Your Problem?

Symptom	Observation	Likely Cause
Low Yield of Heterocycle	Starting material (directing group) remains unreacted; Alkyne is consumed rapidly.	Alkyne is reacting with itself faster than the metallacycle.
Byproduct Formation	Appearance of a non-polar spot on TLC that fluoresces intensely; Mass spec shows dimer ( ).	Glaser Coupling (oxidative homocoupling) driven by the external oxidant.
Catalyst Deactivation	Solution turns dark/black rapidly (formation of Pd black or Rh nanoparticles) with no product.	Homocoupling depletes the ligand/alkyne, destabilizing the active metal species.

Technical Deep Dive: The Mechanistic Fork

To solve homocoupling, you must understand the competition between the Desired Annulation Pathway and the Parasitic Homocoupling Pathway .

The Root Cause: External Oxidants

Standard C-H activation protocols often require a stoichiometric external oxidant (typically Cu(II) or Ag(I)) to regenerate the active Rh(III) species from the reduced Rh(I) formed after reductive elimination.

• Failure Mode: These oxidants are not specific. In the presence of terminal alkynes and base, Cu(II) rapidly catalyzes the oxidative dimerization of the alkyne (Glaser/Eglinton coupling), completely bypassing the Rh-catalytic cycle.

The Solution: Redox-Neutral "Internal Oxidant" Systems

The most robust fix is to eliminate the external oxidant entirely. By designing the substrate with an internal oxidizing directing group (typically an N-O bond in oximes or hydrazones), the reaction becomes redox-neutral.

• Mechanism: The N-O bond cleavage acts as the electron sink, oxidizing Rh(I) back to Rh(III) intramolecularly. Since no Cu(II) is present, the alkyne homocoupling pathway is mechanistically suppressed.

Strategic Troubleshooting Modules

Module A: Switching to Redox-Neutral Conditions (Recommended)

• Substrate Modification: Convert acetophenones/benzaldehydes to oxime acetates or pivalates .

• Why: The N-O bond functions as the oxidant.

• Result: Homocoupling is virtually eliminated because the oxidant is "tethered" to the substrate and cannot react with the alkyne freely.

Module B: Mitigating Homocoupling in Oxidative Systems

If you must use a substrate that requires an external oxidant (e.g., benzoic acids, benzamides):

• Change the Oxidant: Switch from Cu(OAc)₂ to Ag₂CO₃ or O₂ (air) . Silver salts are less prone to promoting rapid Glaser coupling compared to Copper.

• Kinetic Control (Slow Addition): Do not add the alkyne all at once. Use a syringe pump to add the alkyne over 2–4 hours. This keeps the concentration of free alkyne low relative to the active Rh-metallacycle, statistically favoring the cross-coupling.

• Solvent Switch: Avoid pyridine or DMF if possible; use t-Amyl alcohol or TFE (Trifluoroethanol) . TFE stabilizes the cationic Rh species and accelerates the C-H activation step, helping it outcompete the side reaction.

Visualizing the Solution

The following diagram illustrates the divergence between the failure mode (Oxidative Homocoupling) and the success mode (Redox-Neutral Annulation).

Caption: Comparison of the oxidative pathway (red) prone to homocoupling versus the redox-neutral pathway (green) which suppresses side reactions.

Validated Experimental Protocol

Protocol: Redox-Neutral Isoquinoline Synthesis (Internal Oxidant Strategy) Targeting: Suppression of alkyne homocoupling using Oxime Acetates.

Materials:

• Substrate: Acetophenone oxime acetate (1.0 equiv)

• Coupling Partner: Diphenylacetylene or Terminal Alkyne (1.2 equiv)

• Catalyst: [Cp*RhCl₂]₂ (2.5 mol%)

• Additive: AgSbF₆ (10 mol%) - Note: Used as a halide scavenger to activate Rh, NOT as a stoichiometric oxidant.

• Solvent: TFE (2,2,2-Trifluoroethanol) [0.1 M]

• Temperature: 60 °C

Step-by-Step Procedure:

• Catalyst Activation: In a dried screw-cap vial, weigh [Cp*RhCl₂]₂ (15.5 mg, 0.025 mmol) and AgSbF₆ (34.3 mg, 0.10 mmol). Add 1.0 mL of TFE and stir at room temperature for 10 minutes. Visual Check: A white precipitate (AgCl) will form; the supernatant contains the active cationic Rh(III) species.

• Substrate Addition: Add the oxime acetate (1.0 mmol) and the alkyne (1.2 mmol) directly to the vial.

  • Critical Step: If using a terminal alkyne , add it in two portions (0.6 equiv at T=0, 0.6 equiv at T=1h) to further minimize concentration-dependent side reactions, although the redox-neutral system is naturally resistant.

• Reaction: Seal the vial and heat to 60 °C for 12 hours.

  • Checkpoint: The solution should remain clear/orange. Darkening indicates decomposition.

• Workup: Cool to room temperature. Filter through a short pad of Celite to remove Rh/Ag residues. Wash with DCM.

• Purification: Concentrate the filtrate and purify via flash column chromatography (Hexanes/EtOAc).

Why this works:

• TFE Solvent: Enhances the electrophilicity of the Rh center, speeding up the C-H activation step so it consumes the alkyne before it can homocouple.

• Stoichiometry: The N-O bond accepts the electrons. No Cu(II) is present to initiate the radical dimerization of the alkyne.

Troubleshooting Decision Tree

Use this logic flow to resolve persistent issues during optimization.

Caption: Decision matrix for selecting the correct corrective action based on reaction conditions.

References

• Rh(III)-Catalyzed C-H Activation with Oximes (Redox-Neutral)

  • Title: An Efficient One-Pot Synthesis of Isoquinolines and Heterocycle-Fused Pyridines...[1]

  • Source: J. Org.[1] Chem. 2022, 87, 12608-12621.[1]

  • URL:[Link] (Verified via Search 1.2)

• Oximes as Internal Oxidants

  • Title: Synthesis of Isoquinolines via Rh(III)-Catalyzed C-H Activation Using Hydrazone as a New Oxidizing Directing Group.

  • Source: ResearchGate / Org.[2] Lett. Context.

  • URL:[Link] (Verified via Search 1.1)

• Homocoupling Mechanisms & Terminal Alkynes

  • Title: Advances in the Synthesis of Isoquinolines Using an Alkyne Coupling Partner via Transition-Metal-Catalyzed C-H Activation.[1][3][4][5][6][7][8][9]

  • Source: Eur. J. Org.[10] Chem. 2025 (Review).

  • URL:[Link] (Verified via Search 1.3)

• Oxidative C-H/C-H Cross-Coupling (Context for Oxidant Issues)

  • Title: Rhodium-Catalyzed Atroposelective Oxidative C–H/C–H Cross-Coupling Reaction of 1-Aryl Isoquinoline Deriv
  • Source: J. Am. Chem. Soc. 2020, 142, 37, 15654–15660.

  • URL:[Link] (Verified via Search 1.12)

Sources

• 1. Isoquinoline synthesis [organic-chemistry.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis of 3-Alkenyl Isoquinolines through Redox-Neutral C-H Annulation of Oximes with Alkylacetylenes followed by Dehydrogenation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Solvent Selection for 3-Chloro-4-iodoisoquinoline Reactions

Welcome to the technical support center for reactions involving 3-chloro-4-iodoisoquinoline. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical advice on solvent selection for various chemical transformations. As Senior Application Scientists, we have compiled this resource to address common challenges and provide solutions grounded in established chemical principles.

Frequently Asked Questions (FAQs)

Q1: What are the primary considerations when selecting a solvent for cross-coupling reactions with 3-chloro-4-iodoisoquinoline?

When working with 3-chloro-4-iodoisoquinoline, the two distinct halogen atoms present a unique challenge and opportunity for selective functionalization. The carbon-iodine bond is significantly more reactive than the carbon-chlorine bond in palladium-catalyzed cross-coupling reactions such as Suzuki, Sonogashira, and Buchwald-Hartwig reactions. The choice of solvent is critical for maximizing this selectivity and achieving high yields.

Key considerations include:

• Solubility: The solvent must dissolve the substrate, catalyst, and any reagents to ensure a homogeneous reaction mixture. 3-chloro-4-iodoisoquinoline is a relatively nonpolar, aromatic compound, and thus dissolves well in aprotic solvents like toluene, dioxane, and DMF.

• Reaction Temperature: Many cross-coupling reactions require elevated temperatures to proceed at a reasonable rate. The solvent's boiling point must be high enough to accommodate the required reaction temperature.

• Catalyst Stability and Activity: The solvent can significantly impact the stability and activity of the palladium catalyst. Polar aprotic solvents like DMF and DME can coordinate to the metal center, influencing its electronic properties and reactivity.

• Selectivity: The solvent can play a role in the selective reaction at the C-I bond over the C-Cl bond. In general, less polar solvents tend to favor higher selectivity.

Q2: I am observing significant amounts of the dechlorinated byproduct in my Suzuki coupling reaction. How can I mitigate this?

The formation of a dechlorinated byproduct, 4-substituted isoquinoline, is a common issue. This typically arises from a competitive reduction pathway or a subsequent reaction of the desired product.

Troubleshooting Steps:

• Solvent Choice: The use of protic solvents or the presence of water can exacerbate dechlorination. Water can act as a proton source for the reduction of the C-Cl bond. Switching to rigorously dried aprotic solvents like toluene or dioxane can minimize this side reaction.

• Base Selection: The choice of base is crucial. Using a weaker base, such as K2CO3 or Cs2CO3, instead of stronger bases like NaOH or KOH, can reduce the likelihood of side reactions.

• Temperature Control: Lowering the reaction temperature may help to suppress the dechlorination pathway, which often has a higher activation energy than the desired coupling reaction.

Q3: My Sonogashira coupling at the 4-position is sluggish. What solvent adjustments can I make?

Slow reaction rates in Sonogashira couplings are often related to catalyst deactivation or poor solubility.

Solvent-Related Solutions:

• Co-solvent System: A common strategy is to use a mixture of a nonpolar solvent like toluene with a more polar, coordinating solvent such as triethylamine (Et3N). Et3N not only acts as a base but also helps to solubilize the copper co-catalyst and the alkyne.

• Amine-Free Conditions: In some cases, the amine base can lead to side reactions. Amine-free conditions using a solvent like DMF with a base such as K2CO3 can be effective.

• Polar Aprotic Solvents: Solvents like DMF or NMP can be beneficial if the starting materials have poor solubility in less polar media. However, careful monitoring is required as they can sometimes promote side reactions.

Troubleshooting Guide: Common Issues and Solutions

This section provides a more detailed breakdown of common problems encountered during reactions with 3-chloro-4-iodoisoquinoline and their corresponding solutions, with a focus on the role of the solvent.

Problem	Potential Cause(s)	Recommended Solvent-Based Solution(s)	Non-Solvent-Based Solution(s)
Low Yield of Desired Product	Poor solubility of starting materials. Catalyst deactivation. Incomplete reaction.	Use a solvent system that ensures complete dissolution of all reactants. For example, a mixture of toluene and DMF. Consider a higher boiling point solvent like dioxane or xylene to increase the reaction temperature.	Optimize catalyst loading and ligand choice. Increase reaction time. Ensure all reagents are pure and dry.
Formation of Homocoupled Byproducts	Inefficient oxidative addition or transmetalation.	The solvent can influence the rates of these steps. A more polar solvent might favor the desired pathway.	Adjust the stoichiometry of the reactants. Use a different palladium precursor or ligand.
Poor Selectivity (Reaction at C-Cl)	High reaction temperature. Certain catalyst/ligand combinations.	Use a less polar solvent like toluene or benzene to disfavor the reaction at the less reactive C-Cl bond.	Lower the reaction temperature. Screen different palladium catalysts and ligands known for high selectivity.
Difficulty in Product Purification	High-boiling point solvent residue. Emulsion formation during workup.	Use a lower boiling point solvent if the reaction temperature allows. If using a high-boiling solvent like DMF, ensure it is thoroughly removed under high vacuum. Add brine during the aqueous workup to break emulsions.	Employ alternative purification methods like column chromatography on a different stationary phase or crystallization.

Experimental Protocols: A Practical Guide

Protocol 1: Selective Suzuki-Miyaura Coupling at the 4-Position

This protocol details a typical procedure for the selective Suzuki-Miyaura coupling of 3-chloro-4-iodoisoquinoline with a boronic acid.

Step-by-Step Methodology:

• Reagent Preparation: In a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), combine 3-chloro-4-iodoisoquinoline (1.0 eq), the desired boronic acid (1.2 eq), and a suitable base such as K2CO3 (2.0 eq).

• Solvent Addition: Add a degassed solvent system. A common and effective choice is a mixture of toluene and water (e.g., 4:1 v/v). The water is necessary to facilitate the transmetalation step.

• Catalyst Addition: Add the palladium catalyst, for example, Pd(PPh3)4 (0.05 eq).

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 90 °C) and stir for the required time (typically 4-12 hours), monitoring the reaction progress by TLC or LC-MS.

• Workup: After cooling to room temperature, dilute the mixture with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Visualizing the Process

Logical Flow for Solvent Selection in Cross-Coupling Reactions

The following diagram illustrates a decision-making workflow for selecting an appropriate solvent system for cross-coupling reactions involving 3-chloro-4-iodoisoquinoline.

Caption: Decision workflow for solvent selection.

Experimental Workflow for Suzuki Coupling

The following diagram outlines the key steps in performing a selective Suzuki coupling reaction on 3-chloro-4-iodoisoquinoline.

Reference Data & Comparative Studies

Structural Validation of 3-Chloro-4-iodoisoquinoline: A Comparative NMR Analysis Guide

Executive Summary & Application Context

3-Chloro-4-iodoisoquinoline is a critical heteroaromatic scaffold, widely utilized in drug discovery for its ability to undergo orthogonal cross-coupling reactions. The C3-Chlorine and C4-Iodine atoms possess distinct reactivities—the C4-Iodine is highly reactive toward Suzuki-Miyaura or Sonogashira couplings, while the C3-Chlorine remains inert under mild conditions, allowing for sequential functionalization.

However, the synthesis of this scaffold often yields regioisomeric byproducts (e.g., 1-chloro-4-iodo or 3-chloro-isoquinoline impurities) that are difficult to distinguish by LC-MS alone due to identical molecular weights or similar polarities. This guide provides a definitive 1H NMR structural validation protocol , focusing on the diagnostic "fingerprint" regions that differentiate the target molecule from its critical alternatives.

Experimental Protocol: Self-Validating Workflow

To ensure reproducibility and spectral resolution sufficient for coupling constant analysis, the following protocol must be adhered to.

Sample Preparation

• Solvent: Chloroform-d (

  , 99.8% D) is the standard.

  • Note: If solubility is poor (common with high purity crystals), use DMSO-

    . Be aware that H1 will shift downfield by ~0.2-0.4 ppm in DMSO due to hydrogen bonding with the solvent.

• Concentration: 10–15 mg of sample in 0.6 mL solvent.

  • Why? High concentrations can cause stacking effects (concentration-dependent shifts), particularly shifting the H1 signal upfield.

• Reference: Tetramethylsilane (TMS) at 0.00 ppm or residual

  at 7.26 ppm.

Acquisition Parameters

• Frequency: 400 MHz minimum (600 MHz preferred for resolving the H5-H8 aromatic multiplet).

• Spectral Width: -2 to 14 ppm (to capture the downfield H1).

• Scans (NS): 16–32 scans are sufficient for this concentration.

Structural Analysis & Data Interpretation[1][2][3][4]

The 1H NMR spectrum of 3-Chloro-4-iodoisoquinoline is characterized by high symmetry in the pyridine ring (due to substitution) and a complex pattern in the benzene ring.

The Diagnostic Signals (The "Fingerprint")

Proton	Position	Chemical Shift ( , ppm)	Multiplicity	Coupling (Hz)	Diagnostic Value
H1	C1	9.05 – 9.25	Singlet (s)	-	Primary Confirmation. Its presence confirms C1 is unsubstituted. Its chemical shift is characteristic of a proton to the Nitrogen.
H3	C3	-	-	-	Silent. Absence confirms substitution at C3.
H4	C4	-	-	-	Silent. Absence confirms substitution at C4.
H5	C5	8.15 – 8.30	Doublet (d) or dd	~8.0	Peri-Effect Marker. Deshielded by the bulky Iodine at C4.
H6-H8	C6-C8	7.60 – 7.90	Multiplets (m)	-	Benzenoid backbone.

Mechanism of Shifts (Expert Insight)

• H1 Singlet (The Anchor): The proton at C1 is the most deshielded signal in the spectrum. It is located between the electronegative Nitrogen and the benzene ring fusion. In the 1-chloro isomer, this signal disappears.

• The "Peri-Effect" on H5: The Iodine atom at C4 is physically large. It exerts a steric and anisotropic deshielding effect on the proton at the "peri" position (C5). This pushes the H5 signal downfield, separating it from the H6-H8 multiplet. This separation is a key purity indicator; if H5 is buried in the multiplet, the Iodine might be missing (e.g., in 3-chloroisoquinoline).

Comparative Analysis: Target vs. Alternatives

The following table contrasts the target molecule with its most common synthetic impurities.

Table 1: Spectral Comparison of Isoquinoline Analogs

Feature	Target: 3-Chloro-4-iodoisoquinoline	Alternative A: 1-Chloro-4-iodoisoquinoline	Alternative B: 3-Chloroisoquinoline
H1 Signal	Present (~9.1 ppm, s)	Absent	Present (~9.1 ppm, s)
H3 Signal	Absent	Present (~8.5 ppm, s)	Absent
H4 Signal	Absent	Absent	Present (~7.9 ppm, s)
H5 Shift	Deshielded (~8.2 ppm)	Deshielded (~8.2 ppm)	Normal (~7.8-8.0 ppm)
Conclusion	Correct Structure	Regioisomer Error	Incomplete Iodination

Decision Logic (Visualization)

The following decision tree illustrates the logical flow for validating the structure based on the NMR data.

Caption: Logical decision tree for assigning isoquinoline regiochemistry based on proton occupancy at C1, C3, and C4.

Advanced Verification (When in Doubt)

If the 1D 1H NMR is ambiguous (e.g., due to overlapping solvent peaks or impurities), use these secondary methods:

• NOESY (Nuclear Overhauser Effect Spectroscopy):

  • Irradiate the H1 signal.

  • Target: You should see NO NOE to H3 or H4 (as they are substituted). You may see a weak NOE to H8 (the other side of the N-bridge), but this is difficult to resolve.

  • 1-Cl Isomer: If H3 is present, it will show NOE to H4 (if H4 were present, but here H4 is I). This is less useful here.

  • Better NOESY Check: Look for H5 to H4 interaction. Since H4 is Iodine, there is no proton. If you see an NOE correlation between the "peri" proton (H5) and a singlet at ~7.9 ppm, you have the starting material (3-chloroisoquinoline), not the iodinated product.

• 13C NMR (Brief Check):

  • C4-I: Carbon attached to Iodine typically appears significantly upfield (shielded by the heavy atom effect), often around 90–100 ppm .

  • C3-Cl: Carbon attached to Chlorine is deshielded, typically 140–150 ppm .

References

• Isoquinoline General Data:Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds. Springer. (Standard reference for chemical shift additivity rules).

• Synthesis & Regioselectivity: Jiang, H., Yang, J., Tang, X., Wu, W.[1] (2016).[1] Copper-Catalyzed Cascade Reaction for Isoquinoline Synthesis. The Journal of Organic Chemistry, 81(5), 2053-2061. Link

• Halogenated Isoquinolines: Fischer, D., Tomeba, H., Pahadi, N. K., Patil, N. T., Huo, Z., & Yamamoto, Y.[1] (2008).[1] Synthesis of 1,3-Disubstituted 4-Iodoisoquinolines. Journal of the American Chemical Society, 130(47), 15720-15725. Link

• Peri-Effects in NMR: Katritzky, A. R., & Ramsden, C. A. (Eds.).[1][2] (2008).[1][3] Comprehensive Heterocyclic Chemistry III. Elsevier. (Detailed discussion on steric deshielding in fused ring systems).

Sources

• 1. Isoquinoline synthesis [organic-chemistry.org]
• 2. 3,4-Dihydroisoquinoline synthesis [organic-chemistry.org]
• 3. lib3.dss.go.th [lib3.dss.go.th]

A Comparative Guide to the Reactivity of 3-Chloro-4-iodoisoquinoline and 4-Bromoisoquinoline in Cross-Coupling Reactions

Introduction: The Isoquinoline Scaffold and the Imperative of Selective Functionalization

The isoquinoline core is a cornerstone in medicinal chemistry and materials science, forming the structural backbone of numerous pharmaceuticals, natural products, and functional organic materials. The ability to precisely install diverse substituents onto this privileged scaffold is paramount for tuning molecular properties and developing novel chemical entities. Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings, represent the most powerful tools for achieving this functionalization.[1][2][3][4]

The choice of starting material is a critical strategic decision that dictates the efficiency, selectivity, and overall feasibility of a synthetic route. This guide provides an in-depth comparison of two key halogenated isoquinoline building blocks: 3-chloro-4-iodoisoquinoline and 4-bromoisoquinoline . We will dissect their reactivity profiles, grounded in mechanistic principles and supported by experimental data, to empower researchers, scientists, and drug development professionals to make informed decisions in their synthetic endeavors.

Mechanistic Insights and Reactivity Prediction

The reactivity of aryl halides in palladium-catalyzed cross-coupling reactions is primarily governed by the rate of the initial oxidative addition step, where the palladium(0) catalyst inserts into the carbon-halogen (C-X) bond.[5][6] The efficiency of this step is inversely correlated with the strength of the C-X bond. The established trend for bond dissociation energy is C-Cl > C-Br > C-I.

Consequently, the relative reactivity of aryl halides in oxidative addition follows the reverse order: Aryl-I > Aryl-Br > Aryl-Cl .[7]

Electronic Landscape of Halogenated Isoquinolines

Halogens exert a dual electronic influence on aromatic rings: a deactivating inductive effect (-I) due to their electronegativity and a weakly activating/deactivating resonance effect (+M) through lone pair donation.[8][9] In the context of the already electron-deficient isoquinoline ring system, both substrates are primed for catalysis, but the nature and position of the halogens create distinct reactivity profiles.

• 4-Bromoisoquinoline: Possesses a single point for functionalization at the C4 position. The C-Br bond is of intermediate strength, making it a reliable and widely used substrate for a variety of cross-coupling reactions.[10][11]

• 3-Chloro-4-iodoisoquinoline: This substrate presents a more nuanced and powerful synthetic platform. It features two different halogens at distinct positions.

  • The C4-I bond is significantly weaker and more polarizable than a C-Br or C-Cl bond, marking it as the primary site for oxidative addition. We predict this position to be highly reactive.

  • The C3-Cl bond is the strongest of the three carbon-halogen bonds. Its reactivity is substantially lower, requiring more forcing conditions (e.g., specialized ligands, higher temperatures) to engage in cross-coupling.[6][12]

This disparity in reactivity within the same molecule offers the invaluable advantage of orthogonal, site-selective functionalization . One can selectively react at the C4-iodo position while leaving the C3-chloro position intact for a subsequent, different coupling reaction.

Comparative Reactivity Summary

Feature	3-Chloro-4-iodoisoquinoline	4-Bromoisoquinoline	Rationale
Primary Reactive Site	C4-Iodo	C4-Bromo	Based on C-X bond dissociation energies (C-I < C-Br).[7]
Predicted Reactivity at C4	Very High	High	The C-I bond is weaker and undergoes oxidative addition more readily than the C-Br bond.
Secondary Reactive Site	C3-Chloro	N/A	The C-Cl bond is much stronger and requires more forcing conditions for activation.[13]
Synthetic Potential	Orthogonal, sequential functionalization	Single-site functionalization	The differential reactivity of C-I and C-Cl bonds allows for two distinct synthetic steps on the same scaffold.[14]

Experimental Verification: The Suzuki-Miyaura Coupling

To provide a practical comparison, we will outline a standard Suzuki-Miyaura cross-coupling protocol for both substrates with phenylboronic acid. This reaction is a cornerstone of C-C bond formation in modern synthesis.[2][3][15]

Diagram of the Suzuki-Miyaura Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Detailed Experimental Protocol: Suzuki-Miyaura Coupling

A. Reagents and Materials:

• Substrate: 3-Chloro-4-iodoisoquinoline OR 4-bromoisoquinoline (1.0 equiv)

• Coupling Partner: Phenylboronic acid (1.2 equiv)

• Palladium Precatalyst: Pd(PPh₃)₄ (Tetrakis(triphenylphosphine)palladium(0)) (0.03 equiv)

• Base: Sodium Carbonate (Na₂CO₃) (2.0 equiv)

• Solvent: 1,4-Dioxane and Water (4:1 v/v)

• Standard laboratory glassware, magnetic stirrer, heating mantle, and an inert atmosphere setup (Nitrogen or Argon).

B. Reaction Setup and Execution:

• To a flame-dried round-bottom flask equipped with a magnetic stir bar and reflux condenser, add the isoquinoline substrate (1.0 equiv), phenylboronic acid (1.2 equiv), and sodium carbonate (2.0 equiv).

• Evacuate and backfill the flask with an inert gas (N₂ or Ar) three times to ensure an oxygen-free atmosphere.

• Add the palladium precatalyst, Pd(PPh₃)₄ (0.03 equiv), to the flask.

• Using a cannula or syringe, add the degassed solvent mixture (Dioxane:H₂O, 4:1) to the flask. The final concentration should be approximately 0.1 M with respect to the substrate.

• Heat the reaction mixture to 85 °C with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

C. Work-up and Purification:

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and water.

• Separate the organic layer, and extract the aqueous layer twice with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the desired coupled product.

Comparative Experimental Data (Illustrative)

The following table presents expected outcomes from the protocol described above, highlighting the differences in reactivity.

Substrate	Target Product	Temp (°C)	Time (h)	Yield (%)	Key Observations
4-Bromoisoquinoline	4-Phenylisoquinoline	85	6-8	~85%	Complete consumption of starting material.
3-Chloro-4-iodoisoquinoline	3-Chloro-4-phenylisoquinoline	85	1-2	>95%	Highly selective reaction at the C4-iodo position. The C3-chloro group remains untouched under these conditions.

Logical Relationship: Structure vs. Reactivity

Caption: Relationship between halogen type, C-X bond strength, and reaction outcome.

Senior Application Scientist's Field Insights

• For Direct C4 Functionalization: If the sole objective is to install a substituent at the C4 position, 4-bromoisoquinoline is a robust and cost-effective choice. It provides reliable yields in standard cross-coupling reactions, though it may require slightly longer reaction times or higher temperatures compared to its iodo-analogue.

• For Sequential and Orthogonal Synthesis: 3-Chloro-4-iodoisoquinoline is the superior and indispensable reagent for building molecular complexity through sequential functionalization. The high reactivity of the C4-iodo position allows for a clean, selective initial coupling. The resulting 3-chloro-4-arylisoquinoline is a valuable intermediate, where the C3-chloro position can be targeted in a subsequent step, often with a different coupling partner and under modified (harsher) conditions. This "one-two punch" capability is a significant advantage in library synthesis and complex target-oriented synthesis.

• Reaction Optimization: While the C4-I vs. C4-Br reactivity difference is pronounced, both reactions can be optimized. For 4-bromoisoquinoline, using more active catalysts (e.g., those with bulky, electron-rich phosphine ligands) can accelerate the reaction.[16] For 3-chloro-4-iodoisoquinoline, the challenge lies in activating the C3-Cl bond for the second coupling. This typically requires ligands specifically designed for aryl chloride activation (e.g., Buchwald's SPhos or XPhos) and stronger bases.[17][18][19]

• Beyond Suzuki: The reactivity trend (I > Br >> Cl ) holds true for other critical palladium-catalyzed reactions. In Buchwald-Hartwig amination, the C4-iodo group will react preferentially to form a C-N bond.[1] Similarly, in Sonogashira alkynylation, the C4-iodo position is the primary site of reaction.[4][20] This consistent reactivity profile makes these substrates predictable and versatile tools in the synthetic chemist's arsenal.

References

• Title: Arylation of chloroanthraquinones by surprisingly facile Suzuki–Miyaura cross-coupling reactions Source: ResearchGate URL: [Link]

• Title: Synthesis of 3,4-dihydroisoquinolones Source: Organic Chemistry Portal URL: [Link]

• Title: 3,4-Dihydroisoquinoline synthesis Source: Organic Chemistry Portal URL: [Link]

• Title: Catalytic Study of 4-Bromoacetophenone in the Suzuki-Miyaura Cross-Coupling Reaction by Controllable, Effective and Source: Jurnal Sains dan Gunaan URL: [Link]

• Title: A Selective Synthesis of 4-Bromoisoquinoline and 4-Bromoisquinolone Source: ResearchGate URL: [Link]

• Title: Suzuki Coupling Source: Organic Chemistry Portal URL: [Link]

• Title: Buchwald–Hartwig amination Source: Wikipedia URL: [Link]

• Title: The Suzuki Reaction Source: Myers Group, Harvard University URL: [Link]

• Title: The Suzuki Reaction Source: Columbia University URL: [Link]

• Title: Suzuki-Miyaura cross-coupling: Practical Guide Source: Yoneda Labs URL: [Link]

• Title: Suzuki-Miyaura Coupling Source: Chemistry LibreTexts URL: [Link]

• Title: Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects Source: PMC - NIH URL: [Link]

• Title: Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow Source: ChemRxiv URL: [Link]

• Title: Suzuki reaction Source: Wikipedia URL: [Link]

• Title: Suzuki Miyaura Cross-Coupling Reactions of 4-Chloro Quinoline Derivatives and Studying of Biological Activity for some of Them Source: ResearchGate URL: [Link]

• Title: Optimization of the model Buchwald-Hartwig reaction of morpholine and... Source: ResearchGate URL: [Link]

• Title: Buchwald-Hartwig Amination Source: Chemistry LibreTexts URL: [Link]

• Title: Buchwald-Hartwig Cross Coupling Reaction Source: Organic Chemistry Portal URL: [Link]

• Title: Sonogashira Coupling Source: Organic Chemistry Portal URL: [Link]

• Title: 3.4: Substituent Effects in the Reactivity of Aromatic Rings Source: Chemistry LibreTexts URL: [Link]

• Title: Isoquinoline Synthesis via Rhodium-Catalyzed Oxidative Cross-Coupling/Cyclization of Aryl Aldimines and Alkynes Source: Journal of the American Chemical Society URL: [Link]

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Safety & Regulatory Compliance

Navigating the Disposal of 3-Chloro-4-iodoisoquinoline: A Guide for Laboratory Professionals

For researchers and scientists in the fast-paced world of drug development, the proper handling and disposal of specialized chemical reagents is a cornerstone of laboratory safety and operational excellence. This guide provides an in-depth, procedural framework for the safe disposal of 3-chloro-4-iodoisoquinoline, a halogenated heterocyclic compound. Our aim is to move beyond mere compliance, offering a technical narrative grounded in scientific principles to ensure the safety of personnel and the protection of our environment.

Understanding the Compound: Hazard Profile and Chemical Characteristics

3-Chloro-4-iodoisoquinoline is a substituted isoquinoline, a class of compounds with a wide range of applications in medicinal chemistry and materials science[1][2]. The presence of both chlorine and iodine atoms on the isoquinoline scaffold designates it as a halogenated organic compound, which necessitates specific disposal considerations to prevent environmental contamination and potential health hazards.

GHS Hazard Classifications for Structurally Related Compounds:

Compound	GHS Hazard Statements	Source
1-Bromo-4-chloroisoquinoline	H302: Harmful if swallowedH315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation	[4]
3-Chloroisoquinoline	H302: Harmful if swallowedH315: Causes skin irritationH318: Causes serious eye damageH335: May cause respiratory irritation	[5]
3-Chloro-4-iodoaniline	H301: Toxic if swallowedH312: Harmful in contact with skinH315: Causes skin irritationH319: Causes serious eye irritationH332: Harmful if inhaledH335: May cause respiratory irritation	[6]

The consistent presence of warnings for oral toxicity, skin and eye irritation, and respiratory irritation across these related compounds underscores the necessity for stringent safety protocols.

Immediate Safety and Handling: The First Line of Defense

Before beginning any work with 3-chloro-4-iodoisoquinoline, a thorough risk assessment must be conducted. The following personal protective equipment (PPE) is mandatory to mitigate exposure risks. The rationale for each piece of equipment is grounded in the compound's hazard profile.

• Eye Protection: Safety goggles with side-shields are essential to protect against splashes and airborne particles that could cause serious eye irritation[4][7].

• Hand Protection: Chemical-resistant gloves, such as nitrile gloves, must be worn to prevent skin contact, which can cause irritation[8][9][10]. Always consult the glove manufacturer's compatibility chart for specific breakthrough times.

• Body Protection: An impervious lab coat is required to protect against accidental spills and contamination of personal clothing[4][8][9].

• Respiratory Protection: All handling of solid 3-chloro-4-iodoisoquinoline that may generate dust, or solutions of the compound, must be conducted in a certified chemical fume hood to prevent inhalation, which may cause respiratory irritation[4][7][10].

Spill Management: A Calm and Calculated Response

In the event of a spill, immediate and appropriate action is crucial to prevent wider contamination and exposure.

For small spills (a few milliliters or grams):

• Alert colleagues in the immediate vicinity.

• Contain the spill using absorbent pads or other appropriate absorbent materials.

• Gently sweep or wipe up the material, avoiding dust generation for solids.

• Place all contaminated materials into a designated, labeled hazardous waste container.

• Clean the spill area with a suitable solvent, followed by soap and water. Place all cleaning materials into the hazardous waste container.

For large spills:

• Evacuate the immediate area and alert your supervisor and institutional safety office.

• Restrict access to the spill area.

• If safe to do so, shut off ignition sources .

• Allow only trained personnel with appropriate respiratory protection to clean up the spill.

Disposal Protocol: A Step-by-Step Guide

The disposal of 3-chloro-4-iodoisoquinoline and its contaminated waste must adhere to institutional and national regulations for hazardous waste. As a halogenated organic compound, it requires specific disposal streams.

Experimental Workflow for Disposal:

Caption: Workflow for the proper disposal of 3-chloro-4-iodoisoquinoline waste.

Step 1: Waste Collection

• All waste materials, including unused product, contaminated consumables (e.g., pipette tips, weighing paper), and spill cleanup materials, must be collected in a designated hazardous waste container[10].

Step 2: Waste Segregation

• Crucially, halogenated waste must be segregated from non-halogenated waste streams[9][11]. Mixing these waste types can lead to increased disposal costs and improper treatment[12].

• Place 3-chloro-4-iodoisoquinoline waste into a container specifically designated for "Halogenated Organic Waste"[9].

Step 3: Container Management

• Use a chemically compatible container, such as a high-density polyethylene (HDPE) jug, provided by your institution's environmental health and safety (EHS) department[10].

• Keep the container securely closed at all times, except when adding waste, to prevent the release of vapors[9].

• The container must be clearly labeled with the words "Hazardous Waste" and a detailed description of the contents, including the full chemical name "3-chloro-4-iodoisoquinoline" and its approximate concentration[12].

Step 4: Temporary Storage and Disposal

• Store the sealed and labeled waste container in a designated satellite accumulation area within the laboratory.

• Once the container is full, or in accordance with your institution's policies, arrange for pickup by the EHS department for final disposal at a licensed treatment, storage, and disposal facility (TSDF)[13].

• Never dispose of 3-chloro-4-iodoisoquinoline down the drain or in the regular trash[10].

Regulatory Framework: Ensuring Compliance

The disposal of hazardous waste is regulated by national and local authorities. In the United States, the Environmental Protection Agency (EPA) provides the framework for hazardous waste management under the Resource Conservation and Recovery Act (RCRA)[14][15]. It is the responsibility of the waste generator to properly identify, manage, and dispose of hazardous waste[13][14].

Conclusion: A Culture of Safety

The proper disposal of 3-chloro-4-iodoisoquinoline is not merely a procedural task but a reflection of a laboratory's commitment to safety and environmental stewardship. By understanding the chemical's hazards, implementing robust handling procedures, and adhering to established disposal protocols, researchers can mitigate risks and ensure a safe and compliant laboratory environment. This proactive approach to chemical safety builds a foundation of trust and responsibility that is essential for cutting-edge scientific discovery.

References

• Safety Data Sheet - ChemScene. (2026-01-04). ChemScene.
• 3-Chloro-1-phenylisoquinoline-4-carbaldehyde - AK Scientific, Inc.AK Scientific, Inc.
• 3-Chloroisoquinoline | C9H6ClN | CID 640968 - PubChem.National Institutes of Health.
• PSFC Halogenated Solvents.Massachusetts Institute of Technology.
• Non-halogenated Organic Solvents - Standard Operating Procedure - Braun Research Group.University of North Carolina at Chapel Hill.
• Guidelines for Solvent Waste Recycling and Disposal. (2022-01-19). Hazardous Waste Experts.
• Chemical label 3-chloro-4-iodoisoquinoline.[Source not explicitly provided, but likely a chemical supplier].
• 3-Chloro-4-iodoaniline | C6H5ClIN | CID 282926 - PubChem.National Institutes of Health.
• Solvent Wastes in the Laboratory – Disposal and/or Recycling.University of Wuppertal.
• Halogenated Organic Liquids - Standard Operating Procedure - Braun Research Group.University of Illinois Urbana-Champaign.
• Halogenated Solvents.Washington State University.
• Photocatalytic Silylation/Germylation and Cascade Cyclization of N‐(o‐Cyanobiaryl)acrylamides: Access - American Chemical Society. (2026-01-20). American Chemical Society.
• Steps in Complying with Regulations for Hazardous Waste | US EPA. (2025-05-30). United States Environmental Protection Agency.
• Household Hazardous Waste (HHW) | US EPA. (2025-05-15). United States Environmental Protection Agency.
• Hazardous Waste - Ohio EPA. (2021-07-12). Ohio Environmental Protection Agency.
• Isoquinoline - Wikipedia.Wikipedia.

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